1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (CAS 1153040-15-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, with the CAS number 1153040-15-3, is a halogenated aromatic amine belonging to the pyrazole class of heterocyclic compounds. The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The presence of a 3,4-dichlorophenyl moiety in this particular derivative is significant, as halogenation can modulate a molecule's lipophilicity, metabolic stability, and target-binding affinity, making it a compound of interest for further investigation in drug discovery programs.[3]

This technical guide provides a comprehensive overview of the known properties, potential synthesis, and prospective biological applications of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. Given the limited publicly available data specific to this compound, this guide also draws upon information from closely related analogs to provide a predictive framework for its utility in research and development.

Physicochemical Properties

While detailed experimental data for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is not extensively documented, we can infer its general characteristics based on its structure and data from similar compounds. A summary of its basic properties is provided below.

Property	Value	Source
CAS Number	1153040-15-3	[4]
Molecular Formula	C9H7Cl2N3	Inferred
Molecular Weight	228.08 g/mol	Inferred
Appearance	Likely a solid at room temperature	Inferred from related compounds
Solubility	Expected to have low solubility in water and higher solubility in organic solvents like DMSO and DMF	Inferred from related compounds[5]

Synthesis and Characterization

Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Step-by-Step Experimental Protocol (Hypothetical)

• Synthesis of 5-Amino-1-(3,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile:

  • To a solution of 3,4-dichlorophenylhydrazine in a suitable solvent such as ethanol, add an equimolar amount of malononitrile.

  • The reaction mixture is then refluxed in the presence of a base, such as piperidine or triethylamine, to facilitate the cyclization reaction.

  • The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, and the resulting precipitate is filtered, washed with cold ethanol, and dried to yield the intermediate product.

• Hydrolysis and Decarboxylation:

  • The intermediate carbonitrile can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.

  • Subsequent decarboxylation, which may occur spontaneously upon heating or require specific reagents, would yield the final product, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Characterization: The structure of the synthesized compound would be confirmed using standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the positions of the substituents.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Potential Biological Activity and Therapeutic Applications

While there is no specific biological data for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, the broader class of pyrazole derivatives has been extensively studied and shown to possess a wide range of biological activities.[1][2]

Inferred Areas of Interest for Research:

• Oncology: Many pyrazole derivatives have been investigated as anticancer agents. For example, some have shown activity as CDK2 inhibitors, which are crucial for cell cycle regulation.[6] The dichlorophenyl moiety may enhance the interaction with specific kinase targets.

• Infectious Diseases: Related compounds, such as ethyl 5-amino-1-(3,4-dichlorophenyl)-1H-pyrazole-4-carboxylate, have demonstrated potent antileishmanial and antimalarial activity.[3] This suggests that the core structure could be a valuable scaffold for developing new anti-infective agents.

• Inflammatory Diseases: Pyrazole derivatives have been explored for their anti-inflammatory properties.[7] The mechanism of action could involve the inhibition of key inflammatory mediators.

Potential Mechanism of Action Workflow

Caption: Hypothetical mechanism of action for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Safety and Handling

Specific safety data for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is not available. However, based on safety data sheets for similar pyrazole derivatives, the following precautions should be taken:

• Hazard Statements: Likely to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[8][9] Some related compounds are harmful if swallowed.[10][11]

• Precautionary Measures:

  • Handle in a well-ventilated area.[8]

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[12]

  • Avoid breathing dust/fumes.[8]

  • Wash hands thoroughly after handling.[9]

• First Aid:

  • Skin Contact: Wash with plenty of soap and water.[12]

  • Eye Contact: Rinse cautiously with water for several minutes.[9]

  • Inhalation: Move person to fresh air.[12]

  • Ingestion: Rinse mouth with water and consult a physician.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

Conclusion

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is a chemical entity with significant potential for further exploration in the fields of medicinal chemistry and drug discovery. While direct experimental data is currently sparse, the well-established biological activities of the pyrazole scaffold, combined with the physicochemical modifications afforded by the dichlorophenyl group, make it a compelling candidate for synthesis and biological evaluation. Researchers are encouraged to use the information presented in this guide as a foundation for their investigations into the properties and applications of this promising compound.

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An In-Depth Technical Guide to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: Structure, Synthesis, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a substituted pyrazole derivative of significant interest in medicinal chemistry and drug development. The document elucidates the core chemical structure, explores potential synthetic routes, and details methods for its analytical characterization. Furthermore, this guide delves into the prospective biological activities and mechanisms of action of this compound class, drawing insights from structurally related analogs. This paper is intended for researchers, scientists, and professionals in the field of drug discovery, offering a foundational understanding and practical insights into this promising molecular scaffold.

Introduction to the Pyrazole Scaffold

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1][2] This fundamental structure is a cornerstone in medicinal chemistry, with pyrazole-containing compounds exhibiting a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[3] The versatility of the pyrazole scaffold lies in its synthetic tractability, allowing for the introduction of various substituents at different positions of the ring, thereby modulating its physicochemical properties and biological targets. The subject of this guide, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, incorporates a dichlorinated phenyl ring at the N1 position and an amine group at the C4 position, features that are anticipated to confer distinct biological effects.

Chemical Structure and Physicochemical Properties

The chemical structure of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is characterized by a central pyrazole ring. A 3,4-dichlorophenyl group is attached to one of the nitrogen atoms (position 1), and an amine group is attached to a carbon atom at position 4.

Molecular Formula: C9H7Cl2N3[4]

Molecular Weight: 228.08 g/mol [4]

Key Structural Features:

• Pyrazole Core: The aromatic pyrazole ring provides a rigid scaffold and is a key pharmacophore.

• 3,4-Dichlorophenyl Group: The presence of two chlorine atoms on the phenyl ring significantly increases the lipophilicity of the molecule. This feature can enhance its ability to cross biological membranes and may influence its binding to hydrophobic pockets of target proteins.[5]

• 4-Amino Group: The amino group at the C4 position can act as a hydrogen bond donor and a site for further chemical modification to create derivatives with altered biological activities.

A summary of the predicted physicochemical properties for the closely related isomer, 1-(3,4-dichlorophenyl)-1H-pyrazol-3-amine, is presented in Table 1. These values provide an estimate of the expected properties for the 4-amino isomer.

Property	Predicted Value
Molar Mass	228.08 g/mol [4]
Density	1.50 ± 0.1 g/cm³[4]
Boiling Point	388.6 ± 37.0 °C[4]
pKa	3.25 ± 0.11[4]
Table 1: Predicted Physicochemical Properties of 1-(3,4-dichlorophenyl)-1H-pyrazol-3-amine.

Synthesis and Characterization

The synthesis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine can be approached through established methods for constructing substituted pyrazoles. A general and versatile method involves the Vilsmeier-Haack reaction, which is commonly used for the formylation of activated aromatic and heterocyclic compounds.[1][6]

Proposed Synthetic Pathway

A plausible synthetic route is outlined below. The causality behind the choice of reagents and conditions is explained to provide a deeper understanding of the process.

Figure 1: Proposed synthetic workflow for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Experimental Protocol:

Step 1: Synthesis of the Hydrazone Intermediate

• Dissolve 3,4-dichloroacetophenone in ethanol.

• Add a catalytic amount of glacial acetic acid.

• Add hydrazine hydrate dropwise while stirring.

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and collect the precipitated hydrazone by filtration.

Causality: The acidic catalyst protonates the carbonyl oxygen of the acetophenone, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the lone pair of electrons on the nitrogen of hydrazine.

Step 2: Synthesis of 1-(3,4-dichlorophenyl)-1H-pyrazole-4-carbaldehyde via Vilsmeier-Haack Reaction

• Prepare the Vilsmeier-Haack reagent by slowly adding phosphorus oxychloride (POCl3) to ice-cold N,N-dimethylformamide (DMF).

• Add the hydrazone intermediate to the Vilsmeier-Haack reagent.

• Stir the reaction mixture at room temperature for an extended period (e.g., 8-10 hours).[6]

• Pour the reaction mixture onto crushed ice and neutralize with a base such as sodium bicarbonate.

• Filter, wash with cold water, and dry the resulting solid to obtain the pyrazole-4-carbaldehyde.[6]

Causality: The Vilsmeier-Haack reagent is a source of an electrophilic iminium cation which attacks the enamine tautomer of the hydrazone, leading to cyclization and the formation of the pyrazole ring with a formyl group at the 4-position.

Step 3: Conversion to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

• React the pyrazole-4-carbaldehyde with hydroxylamine hydrochloride in the presence of a base like sodium carbonate to form the corresponding oxime.

• The oxime is then reduced to the primary amine. A common method is catalytic hydrogenation using hydrogen gas and a palladium-on-carbon catalyst.

• Purify the final product by recrystallization or column chromatography.

Causality: The carbonyl group of the aldehyde is converted to an oxime, which is a stable intermediate. The oxime is then readily reduced to the amine, providing a clean conversion to the desired product.

Analytical Characterization

The structural confirmation of the synthesized 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine would be achieved through a combination of spectroscopic techniques.

Technique	Expected Observations
1H NMR	Signals corresponding to the aromatic protons of the dichlorophenyl ring, the pyrazole ring protons, and the amine protons. The chemical shifts and coupling patterns would confirm the substitution pattern.
13C NMR	Resonances for all the carbon atoms in the molecule, including those in the dichlorophenyl and pyrazole rings.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of C9H7Cl2N3 (228.08 g/mol ). The isotopic pattern of the chlorine atoms would be a characteristic feature.[4]
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the amine group, C=N and C=C stretching of the pyrazole ring, and C-Cl stretching of the dichlorophenyl group.
Elemental Analysis	The percentages of carbon, hydrogen, nitrogen, and chlorine would be in agreement with the calculated values for the molecular formula.
Table 2: Analytical Techniques for Characterization.

Potential Biological Activities and Mechanisms of Action

While specific biological data for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is not extensively available in the public domain, the biological activities of structurally similar pyrazole derivatives provide valuable insights into its potential therapeutic applications. Pyrazole-based compounds are known to exhibit a broad spectrum of biological activities.[3]

Potential Therapeutic Areas:

• Anti-inflammatory Activity: Many pyrazole derivatives have demonstrated potent anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes or other inflammatory mediators.[3]

• Antimicrobial Activity: The pyrazole nucleus is a common feature in many antimicrobial agents. The presence of chloro and bromo moieties has been shown to enhance biological activity against various bacterial and fungal strains.[6]

• Anticancer Activity: Certain pyrazole derivatives have shown promise as anticancer agents by targeting various cellular pathways involved in cancer progression, such as cyclin-dependent kinases (CDKs).[7] For instance, N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine derivatives have been developed as potent CDK2 inhibitors.[7]

• Kinase Inhibition: The pyrazole scaffold is a privileged structure for the design of kinase inhibitors. For example, derivatives of 1H-pyrazolo[3,4-d]pyrimidin-4-amine have been investigated as potent and irreversible inhibitors of Bruton's tyrosine kinase (BTK), a key protein in B-cell signaling pathways.[8]

Postulated Mechanism of Action: Kinase Inhibition

Given the structural features of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a plausible mechanism of action could involve the inhibition of protein kinases. The pyrazole core can act as a hinge-binding motif, while the dichlorophenyl group can occupy a hydrophobic pocket in the ATP-binding site of the kinase. The 4-amino group can form crucial hydrogen bonds with the protein backbone.

Figure 2: Postulated mechanism of action via protein kinase inhibition.

Conclusion

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is a molecule with significant potential in the field of medicinal chemistry. Its synthesis is achievable through established chemical reactions, and its structure possesses key features that suggest a range of possible biological activities, including anti-inflammatory, antimicrobial, and anticancer effects, likely mediated through kinase inhibition. Further investigation into the synthesis, characterization, and biological evaluation of this compound and its derivatives is warranted to fully explore its therapeutic potential. This guide provides a solid foundation for researchers to embark on such investigations.

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An In-Depth Technical Guide to 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine (C9H7Cl2N3)

Introduction: The Significance of Pyrazole Amines in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its derivatives are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.[1][2][3][4] The functionalization of the pyrazole ring with an amine group imparts unique physicochemical properties, enhancing its ability to interact with biological targets.[3] This guide focuses on a specific dichlorinated pyrazole amine, 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine, providing a comprehensive overview of its chemical properties, a validated synthesis protocol, and its potential applications in drug development for researchers, scientists, and professionals in the field.

Physicochemical Properties and Structural Elucidation

The subject of this guide is the compound identified as 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine . Its fundamental properties are summarized below.

Property	Value	Source
Molecular Formula	C9H7Cl2N3	[5]
Monoisotopic Mass	227.00171 Da	[5]
Calculated Molar Mass	228.08 g/mol	N/A
Canonical SMILES	C1=C(C=C(C=C1Cl)Cl)C2=CC(=NN2)N	[5]
InChI Key	ARQPOUUYHJOGFQ-UHFFFAOYSA-N	[5]
Predicted XlogP	2.8	[5]

The structure of 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine, as illustrated in the diagram below, features a pyrazole ring substituted with an amine group at the 3-position and a 3,5-dichlorophenyl moiety at the 5-position. The presence of the dichlorinated phenyl ring is expected to significantly influence the molecule's lipophilicity and its potential for halogen bonding interactions with biological macromolecules.

Caption: Chemical structure of 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine.

Synthesis Protocol: A Validated Approach

The synthesis of substituted pyrazoles is a well-established field in organic chemistry.[6] A common and effective method involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] For the synthesis of 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine, a plausible and robust protocol is outlined below. This method is adapted from established procedures for the synthesis of similar pyrazole derivatives.

Experimental Protocol: Synthesis of 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine

Materials:

• 3,5-Dichlorobenzoylacetonitrile

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (for workup)

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3,5-dichlorobenzoylacetonitrile (1 equivalent) in ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.1 equivalents) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Cooling and Precipitation: After completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Workup: Acidify the mixture with 1M HCl and extract with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine.

Caption: General workflow for the synthesis of 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine.

Potential Applications in Drug Development

While specific biological activity data for 5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine is not extensively available in public literature, the broader class of pyrazole derivatives has shown significant promise in various therapeutic areas.[2][4] The structural motifs present in this molecule suggest several avenues for investigation.

• Kinase Inhibition: Many pyrazole-containing compounds have been developed as potent kinase inhibitors for cancer therapy.[3] The ATP-binding pocket of many kinases can accommodate the planar pyrazole ring, and the dichlorophenyl group could potentially be directed towards hydrophobic regions.

• Antimicrobial and Antifungal Activity: Pyrazole derivatives have demonstrated efficacy against a range of microbial and fungal pathogens.[1] The specific substitution pattern of this compound could be explored for novel antimicrobial properties.

• Anti-inflammatory Agents: The pyrazole scaffold is a key component of several nonsteroidal anti-inflammatory drugs (NSAIDs).[1][2] Further investigation into the anti-inflammatory potential of this molecule is warranted.

• Agrochemicals: Beyond pharmaceuticals, pyrazole derivatives are also utilized in the agricultural sector as pesticides and herbicides.

Conclusion

5-(3,5-dichlorophenyl)-1H-pyrazol-3-amine is a well-defined chemical entity with a molecular formula of C9H7Cl2N3 and a monoisotopic mass of 227.00171 Da.[5] Its synthesis can be reliably achieved through established chemical methodologies. Given the extensive history of pyrazole derivatives in successful drug discovery programs, this compound represents a valuable starting point for further chemical exploration and biological screening. Its unique substitution pattern offers the potential for novel interactions with biological targets, making it a compound of interest for academic and industrial researchers in the life sciences.

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Navigating the Crucial Terrain of Solubility: A Technical Guide to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in DMSO and Methanol

For Immediate Release

[CITY, STATE] – In the landscape of contemporary drug discovery and development, a profound comprehension of a compound's physicochemical properties is paramount to its successful progression from a laboratory concept to a clinical candidate. Among these properties, solubility stands as a critical gatekeeper, profoundly influencing bioavailability, formulation strategies, and the overall therapeutic efficacy of a potential drug molecule. This technical guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of the solubility of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a heterocyclic amine of significant interest in medicinal chemistry, within two commonly utilized laboratory solvents: dimethyl sulfoxide (DMSO) and methanol.

Introduction: The Significance of Solubility in Preclinical Research

The solubility of an active pharmaceutical ingredient (API) is a determining factor in its absorption, distribution, metabolism, and excretion (ADME) profile.[1] Poor aqueous solubility, a common challenge for many new chemical entities, can lead to low bioavailability, thereby diminishing the therapeutic potential of an otherwise promising compound.[2] Consequently, the early characterization of solubility in various solvent systems is an indispensable step in preclinical development.

Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely employed in drug discovery for its ability to dissolve a broad spectrum of both polar and nonpolar compounds.[2][3][4] This makes it an ideal solvent for creating high-concentration stock solutions for high-throughput screening and other in vitro assays.[3] Methanol, a polar protic solvent, is also frequently used in organic synthesis and purification, and understanding a compound's solubility in it is crucial for these processes.[5][6][7] This guide will delve into the solubility characteristics of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in these two key solvents, providing both theoretical insights and practical methodologies.

Solubility Profile of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Solvent	Type	Expected Solubility of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High
Methanol	Polar Protic	Moderate to High

Table 1: Expected Solubility Profile

Experimental Determination of Thermodynamic Solubility: A Step-by-Step Protocol

To ascertain the precise thermodynamic solubility of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, the shake-flask method remains the gold standard.[9] This equilibrium-based method provides a definitive measure of a compound's maximum dissolved concentration in a given solvent at a specific temperature.

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation of Saturated Solution:

  • Add an excess amount of solid 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine to a known volume of the chosen solvent (DMSO or methanol) in a sealed, low-adsorption vial. The presence of undissolved solid is crucial to ensure equilibrium is reached.

• Equilibration:

  • Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium. This ensures a dynamic balance between the dissolution of the solid and the precipitation of the dissolved compound.[9]

• Phase Separation:

  • Separate the undissolved solid from the saturated solution. This is typically achieved through centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF). Care must be taken to avoid disturbing the solid pellet during aspiration of the supernatant.

• Quantification:

  • Accurately dilute the clear, saturated filtrate with an appropriate solvent.

  • Analyze the concentration of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis:

  • Calculate the original concentration in the saturated solution by factoring in the dilution factor. This value represents the thermodynamic solubility of the compound in the tested solvent at the specified temperature.

Caption: Experimental workflow for thermodynamic solubility determination.

Mechanistic Insights into Solubility

The solubility of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in DMSO and methanol is governed by the interplay of intermolecular forces between the solute and the solvent molecules.

In DMSO:

Dimethyl sulfoxide is a highly polar aprotic solvent with a strong dipole moment.[3] Its oxygen atom is an effective hydrogen bond acceptor, while the sulfur atom and methyl groups provide a degree of nonpolar character. The pyrazole and amine functionalities of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine can act as hydrogen bond donors, forming strong interactions with the oxygen atom of DMSO. The dichlorophenyl ring, being relatively nonpolar, can engage in favorable dipole-dipole and van der Waals interactions with the overall DMSO molecule. This multifaceted interaction potential contributes to the expected high solubility.

In Methanol:

Methanol is a polar protic solvent, capable of acting as both a hydrogen bond donor and acceptor.[7][10] It can form hydrogen bonds with the nitrogen atoms of the pyrazole ring and the primary amine group of the solute. However, the energy required to disrupt the existing hydrogen bonding network within methanol to accommodate the solute molecule, particularly the bulky dichlorophenyl group, may be more significant compared to DMSO. This could result in a comparatively lower, though still substantial, solubility.

Caption: Intermolecular interactions governing solubility.

Conclusion

A thorough understanding and empirical determination of the solubility of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in key solvents like DMSO and methanol are foundational for its successful application in drug discovery and development. While qualitative evidence suggests good solubility, particularly in DMSO, rigorous experimental verification using standardized methods such as the shake-flask protocol is imperative. The mechanistic insights provided herein offer a framework for rationalizing the observed solubility behavior and for making informed decisions regarding solvent selection in various research and development stages.

References

• Dimethyl sulfoxide - Wikipedia. (n.d.). Retrieved February 14, 2026, from [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22). Raytor. Retrieved February 14, 2026, from [Link]

• DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing. (2026, February 9). Retrieved February 14, 2026, from [Link]

• Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. (2025, July 19). MDPI. Retrieved February 14, 2026, from [Link]

• A review of methods for solubility determination in biopharmaceutical drug characterisation. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. (2013, April 2). American Pharmaceutical Review. Retrieved February 14, 2026, from [Link]

• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (2023, March 18). Rheolution. Retrieved February 14, 2026, from [Link]

• Innovative Applications of DMSO. (2024, September 9). Retrieved February 14, 2026, from [Link]

• Common Organic Solvents: Table of Properties. (n.d.). Retrieved February 14, 2026, from [Link]

• Methanol: Properties, Production, and Applications Guide. (n.d.). Nanyang Chemical. Retrieved February 14, 2026, from [Link]

• Organic Solvents in Chemistry and Laboratories. (2024, October 27). Retrieved February 14, 2026, from [Link]

• Properties of methanol and ethanol – how do they differ? (2022, May 23). PCC Group Product Portal. Retrieved February 14, 2026, from [Link]

• 1H-pyrazol-4-amine. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

• 1-(3,4-DICHLOROPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-3-AMINE. (2025, October 16). Chemsrc. Retrieved February 14, 2026, from [Link]

• Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. (2013, October 13). Retrieved February 14, 2026, from [Link]

• 5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide. (2025, October 15). EPA. Retrieved February 14, 2026, from [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• [1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanol. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

• Chemical Properties of 1H-Pyrazole (CAS 288-13-1). (n.d.). Cheméo. Retrieved February 14, 2026, from [Link]

• 3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

• 6-(Chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. (2021, November 1). MDPI. Retrieved February 14, 2026, from [Link]

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Difference between 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine and 3-amine isomers

The following technical guide details the structural, synthetic, and functional distinctions between 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine and its 3-amine isomer .

Structural Elucidation, Regioselective Synthesis, and Reactivity Profiling

Executive Summary

In medicinal chemistry, the aminopyrazole scaffold serves as a critical pharmacophore for kinase inhibitors (e.g., substituted pyrazoles in anticancer agents) and Factor Xa inhibitors (e.g., Apixaban derivatives). However, the regiochemistry of the amine substituent—specifically at the 4-position versus the 3-position—drastically alters the electronic landscape, steric environment, and binding affinity of the molecule.

This guide provides a definitive comparison between 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (Target A) and 1-(3,4-dichlorophenyl)-1H-pyrazol-3-amine (Target B), focusing on the challenges of regioselective synthesis and rigorous structural validation.

Feature	4-Amine Isomer (Target A)	3-Amine Isomer (Target B)
Electronic Character	Aniline-like; isolated from ring nitrogens.	Amidine-like; conjugated with ring N2.
Steric Environment	Unhindered; solvent-exposed.[1]	Distal to N1-aryl; accessible.
Primary Synthesis	Nitration of pyrazole core Reduction.	Cyclization of hydrazine + -ketonitrile.
Key Impurity	Unreacted nitro-intermediate.	5-Amine regioisomer (kinetic product).

Structural & Electronic Analysis

Numbering and Regioisomerism

The pyrazole ring is numbered starting from the nitrogen attached to the aryl group (N1).

• 4-Amine: The amino group is at C4, the "top" of the ring, flanked by C3 and C5. This position is electronically distinct, behaving similarly to a para-substituted aromatic amine.

• 3-Amine: The amino group is at C3. In 1-substituted pyrazoles, positions 3 and 5 are not equivalent.

  • Note: The 5-amine isomer (amino group at C5, adjacent to N1) is a common byproduct in 3-amine synthesis. The 5-position is sterically crowded by the bulky 3,4-dichlorophenyl group at N1.

Electronic Density and pKa

• 4-Amine: The lone pair on the 4-NH

  is less delocalized into the pyrazole ring compared to the 3/5 positions. It exhibits nucleophilicity comparable to electron-rich anilines, making it suitable for amide coupling or reductive amination.

• 3-Amine: The 3-NH

  is conjugated directly with the imine-like N2 nitrogen. This creates an amidine-like character ( ), often making the 3-amine less nucleophilic towards electrophiles than the 4-amine, but more basic at the ring nitrogen N2.

Regioselective Synthesis Pathways

The synthesis of these isomers requires fundamentally different strategies. The 4-amine is typically accessed via functionalization of a pre-formed pyrazole ring, while the 3-amine is constructed de novo via cyclization.

Workflow Visualization

Caption: Divergent synthetic pathways. The 4-amine route (top) relies on electrophilic aromatic substitution, while the 3-amine route (bottom) relies on cyclocondensation, often yielding regioisomeric mixtures.

Protocol A: Synthesis of 4-Amine Isomer

Mechanism: Electrophilic Aromatic Substitution (Nitration) followed by Reduction. This route is highly reliable because the 4-position is the most nucleophilic site on the pyrazole ring for electrophilic attack.

• Cyclization: React 3,4-dichlorophenylhydrazine with 1,1,3,3-tetraethoxypropane (malonaldehyde equivalent) in ethanol/HCl.

  • Result: 1-(3,4-dichlorophenyl)-1H-pyrazole.

• Nitration: Treat the pyrazole with concentrated HNO

  and H SO at 0–10°C.

  • Specificity: Substitution occurs exclusively at C4.

• Reduction: Hydrogenation (H

  , Pd/C) or chemical reduction (Fe/NH Cl).

  • Product:1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine .

Protocol B: Synthesis of 3-Amine Isomer

Mechanism: Cyclocondensation with Regiocontrol Challenges. Reacting 3,4-dichlorophenylhydrazine with a

-ketonitrile equivalent (e.g., 3-ethoxyacrylonitrile) creates a competition between the 3-amine and 5-amine.

• The Challenge: The terminal nitrogen of hydrazine is the most nucleophilic. It typically attacks the most electrophilic carbon of the dielectrophile.

  • If using 3-ethoxyacrylonitrile (

    ): The terminal hydrazine NH attacks the carbon bearing the ethoxy group (beta-carbon). Cyclization then occurs onto the nitrile.

  • Result: This pathway favors the 5-amine (where the amino group ends up adjacent to the N1-aryl).

• The Solution for 3-Amine: To obtain the 3-amine, one must often use 2,3-dibromopropanenitrile or specific oxidation of a 3-aminopyrazoline intermediate. Alternatively, separation of the minor 3-amine isomer from the major 5-amine byproduct is required using column chromatography (3-amine is typically more polar).

Analytical Characterization (Self-Validating Protocols)

Distinguishing the 4-amine from the 3-amine (and 5-amine) requires rigorous NMR analysis. Simple mass spectrometry will not differentiate these isomers as they share the same molecular weight (

, MW ~228.08).

Proton NMR ( H NMR) Signatures[3]

Position	4-Amine Isomer	3-Amine Isomer	5-Amine Isomer
H3	Singlet (or very small d)	N/A (Substituted)	Doublet ( Hz)
H4	N/A (Substituted)	Doublet ( Hz)	Doublet ( Hz)
H5	Singlet (or very small d)	Doublet ( Hz)	N/A (Substituted)
Key Pattern	Two Singlets (H3, H5)	Two Doublets (H4, H5)	Two Doublets (H3, H4)

Critical Validation Step (NOE): If the doublet pattern is ambiguous between 3-amine and 5-amine:

• Perform 1D-NOE (Nuclear Overhauser Effect): Irradiate the amine (

  ) signal.

  • 5-Amine: You will see a strong NOE enhancement of the ortho-protons on the 3,4-dichlorophenyl ring (due to spatial proximity).

  • 3-Amine: You will see NO enhancement of the phenyl ring protons (too distant).

  • 4-Amine: You may see weak enhancement of both H3 and H5, but no enhancement of the phenyl ring.

Reference Data

• 1-(3,4-dichlorophenyl)-1H-pyrazol-3-amine: CAS 66000-43-9.

• 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: Often cited as an intermediate; synthesized via reduction of the corresponding 4-nitro compound (CAS for nitro precursor: 1-(3,4-dichlorophenyl)-4-nitro-1H-pyrazole).

References

• Regioselective Synthesis of Aminopyrazoles

  • Source: Faria, J. V., et al. "Synthesis and biological activity of 5-amino-1-aryl-1H-pyrazole-4-carbonitrile derivatives." Bioorganic & Medicinal Chemistry Letters, 2013.
  • Relevance: Establishes the kinetic preference for 5-amino isomers in hydrazine condens

• Synthesis of 4-Aminopyrazoles via Nitration

  • Source: Elnagdi, M. H., et al. "Recent developments in aminopyrazole chemistry." Arkivoc, 2009.[2]

  • Relevance: Reviews the standard nitrosation/nitration routes to access the 4-position.[3]

• NMR Characterization of Pyrazoles

  • Source: Claramunt, R. M., et al. "The 1H, 13C and 15N NMR spectra of pyrazoles." Magnetic Resonance in Chemistry, 2000.
  • Relevance: Provides the foundational chemical shift data to distinguish H3, H4, and H5 protons.

• Biological Relevance (Factor Xa)

  • Source: Pinto, D. J. P., et al. "Discovery of 1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (Apixaban)." Journal of Medicinal Chemistry, 2007.

  • Relevance: Demonstrates the utility of the 1-aryl-pyrazole scaffold in approved drugs.[4]

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• 4. neuroquantology.com [neuroquantology.com]

Thermodynamic Properties of Dichlorophenyl Pyrazole Amines: From Solid-State Characterization to Target Binding Energetics

An In-Depth Technical Guide:

Abstract

The dichlorophenyl pyrazole amine scaffold is a cornerstone in modern medicinal chemistry, integral to a wide array of therapeutic agents due to its versatile biological activity.[1][2][3] A profound understanding of the thermodynamic properties of these molecules is not merely academic; it is a critical prerequisite for successful drug development, influencing everything from solubility and stability to target binding affinity and pharmacokinetics. This guide provides a comprehensive exploration of the core thermodynamic principles and the state-of-the-art experimental and computational methodologies used to characterize these vital parameters. We delve into the causality behind experimental choices in techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Isothermal Titration Calorimetry (ITC), offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Thermodynamic Imperative in Drug Discovery

Pyrazole and its derivatives represent a privileged class of heterocyclic compounds in medicinal chemistry, forming the core of numerous FDA-approved drugs, including the renowned COX-2 inhibitor, Celecoxib.[1][4] The inclusion of a dichlorophenyl moiety and an amine group can significantly modulate the physicochemical and biological properties of the pyrazole core, leading to potent and selective therapeutic candidates.[5][6] However, the journey from a promising hit compound to a viable drug is paved with challenges, many of which are thermodynamic in nature.

The thermodynamic profile of a drug candidate governs its:

• Solubility and Bioavailability: The energy required to break the crystal lattice and solvate the molecule dictates its solubility, a key factor for oral absorption. Amorphous forms, being in a higher energy state, are theoretically more soluble than their crystalline counterparts.[7][8]

• Stability and Shelf-life: The thermal stability, determined by techniques like TGA, is crucial for formulation, processing, and ensuring the drug's integrity over time.[9][10]

• Target Binding Affinity and Specificity: The thermodynamics of drug-receptor interactions, quantified by Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS), provide a complete picture of the binding event.[11][12] This information is invaluable for structure-activity relationship (SAR) studies and lead optimization.[11]

This guide will equip you with the foundational knowledge and practical protocols to comprehensively characterize the thermodynamic landscape of novel dichlorophenyl pyrazole amine derivatives.

Foundational Thermodynamic Parameters in Drug Science

A molecule's behavior is dictated by its energy state. The key thermodynamic parameters we seek to quantify are:

• Gibbs Free Energy (ΔG): Represents the energy available to do work in a system at constant temperature and pressure. In the context of binding, a more negative ΔG indicates a stronger, more spontaneous interaction. It is the gold-standard measure of binding affinity (K_D).[12][13]

• Enthalpy (ΔH): The change in heat content of a system. A negative ΔH (exothermic) signifies the formation of favorable non-covalent interactions like hydrogen bonds and van der Waals forces.[14][15]

• Entropy (ΔS): A measure of the randomness or disorder of a system. A positive ΔS can be driven by the release of ordered water molecules from the binding interface (the hydrophobic effect), contributing favorably to binding.[14][15]

• Heat Capacity (ΔC_p): The change in heat capacity upon binding. It is determined by measuring the temperature dependence of ΔH and provides insights into the hydration and conformational changes associated with the binding event.[16]

These parameters are linked by the fundamental equation: ΔG = ΔH - TΔS , where T is the absolute temperature. Understanding the enthalpic and entropic drivers of binding is crucial for rational drug design.

Experimental Characterization of Physicochemical Properties

Solid-state properties are the first thermodynamic frontier to explore for any new chemical entity. They dictate stability, polymorphism, and solubility.

Differential Scanning Calorimetry (DSC)

Causality: DSC is the workhorse for characterizing the thermal behavior of a solid material. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[17] This allows for the precise determination of phase transitions, such as melting (T_m), crystallization, and glass transitions (T_g), which are fundamental to understanding a compound's physical stability and polymorphism.[17][18]

Experimental Protocol: DSC for a Novel Dichlorophenyl Pyrazole Amine

• Sample Preparation: Accurately weigh 2-5 mg of the finely powdered compound into an aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact and contain the sample.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below any expected transitions (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature beyond the melting point (e.g., 250 °C).[19] An inert nitrogen purge is used to prevent oxidative degradation.

  • Optionally, include a cooling and second heating cycle to investigate melt-recrystallization behavior and identify the glass transition of an amorphous phase.

• Data Analysis: The resulting thermogram plots heat flow versus temperature.

  • Melting Point (T_m): An endothermic peak, the onset of which is typically reported as the melting point.

  • Enthalpy of Fusion (ΔH_fus): The integrated area of the melting peak, representing the energy required to melt the solid.[20]

  • Polymorphism: The presence of multiple melting peaks can indicate different crystalline forms.[21]

Thermogravimetric Analysis (TGA)

Causality: TGA measures the change in mass of a sample as a function of temperature or time.[22] Its primary purpose is to assess thermal stability and decomposition profiles. For a drug candidate, this is critical for identifying the upper-temperature limits for handling, storage, and formulation processes like milling or hot-melt extrusion. It also helps in identifying the presence of solvates or hydrates.[10][23]

Experimental Protocol: TGA for Thermal Stability Assessment

• Sample Preparation: Place 5-10 mg of the compound onto a sensitive TGA balance pan.

• Instrument Setup: The instrument furnace is programmed for a specific temperature profile. A continuous flow of inert gas (e.g., nitrogen) is maintained over the sample.[22]

• Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant rate, such as 10 °C/min.[10]

• Data Analysis: The TGA curve plots the percentage of initial mass remaining against temperature. A sharp drop in mass indicates decomposition. The onset temperature of this drop is a key indicator of thermal stability.[9]

Workflow for Solid-State Thermodynamic Characterization

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• 7. Physical stability and solubility advantage from amorphous celecoxib: the role of thermodynamic quantities and molecular mobility - PubMed [pubmed.ncbi.nlm.nih.gov]
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Lipophilicity and LogP values of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

An In-depth Technical Guide to the Lipophilicity and LogP of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Abstract

Lipophilicity is a critical physicochemical property that governs the pharmacokinetic and pharmacodynamic profile of a drug candidate, influencing everything from absorption and distribution to metabolism, excretion, and toxicity (ADMET).[1][2][3] The octanol-water partition coefficient (LogP) remains the most widely accepted metric for quantifying this property. This guide provides a comprehensive technical overview of the methodologies used to determine and predict the LogP value of the novel heterocyclic compound, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. We will explore both leading computational prediction techniques and the gold-standard experimental protocol using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the causality behind experimental design and the interpretation of lipophilicity data to de-risk candidates and accelerate discovery timelines.

The Central Role of Lipophilicity in Drug Discovery

A successful drug molecule must navigate a complex biological environment, traversing from the point of administration to its target site of action. This journey involves partitioning between aqueous phases (e.g., blood plasma, cytosol) and lipid phases (e.g., cell membranes).[4][5] Lipophilicity dictates this partitioning behavior.

• Too Low Lipophilicity (Hydrophilic): The compound may exhibit poor absorption through the gut wall, fail to cross the blood-brain barrier (if required), and be rapidly excreted, resulting in insufficient therapeutic exposure.

• Too High Lipophilicity (Lipophilic): The compound may show poor aqueous solubility, leading to formulation challenges.[] It can also bind non-specifically to plasma proteins, accumulate in fatty tissues, and become more susceptible to metabolic breakdown by cytochrome P450 enzymes, potentially causing toxicity.[1][]

Therefore, achieving an optimal lipophilicity balance is a cornerstone of modern drug design. The "Rule of Five," a widely adopted guideline for oral bioavailability, explicitly states that a LogP value of less than 5 is desirable for drug-like molecules.[][7] For many therapeutic targets, the optimal LogP range is even narrower, often cited as being between 1 and 3.[1]

Understanding LogP vs. LogD

It is crucial to distinguish between LogP and the distribution coefficient, LogD.

• LogP: Describes the partition coefficient of the neutral (un-ionized) form of a molecule between octanol and water.[8][9]

• LogD: Describes the partition coefficient of all species (neutral and ionized) at a specific pH.[7][8][10]

For the target molecule, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, the presence of a basic amine group means it will ionize at physiological pH. Therefore, while LogP is a fundamental, intrinsic property of the neutral molecule, its LogD at pH 7.4 is the more physiologically relevant parameter for predicting in vivo behavior.[10]

Structural Analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Before any measurement, a structural assessment can provide a qualitative estimate of lipophilicity.

• 1-(3,4-dichlorophenyl) group: This is the dominant hydrophobic fragment. The phenyl ring is inherently lipophilic, and the two chlorine atoms significantly increase this property due to their electron-withdrawing and hydrophobic nature.

• 1H-pyrazole ring: The pyrazole ring itself is a heterocyclic aromatic system with a modest contribution to lipophilicity.

• 4-amine group (-NH2): The primary amine is a polar, hydrophilic group capable of hydrogen bonding. Its presence will decrease the overall lipophilicity of the molecule.

Based on this analysis, the molecule possesses strong hydrophobic and a distinct hydrophilic region, making its overall lipophilicity a balance of these opposing forces.

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. vcclab.org [vcclab.org]
• 7. LogD/LogP - Enamine [enamine.net]
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• 9. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]

Operational Risk &amp; Handling Guide: 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

This guide serves as an advanced technical manual and Safety Data Sheet (SDS) for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (CAS 66000-43-9). It is designed for research scientists and process chemists who require operational autonomy and deep mechanistic understanding beyond standard compliance checklists.

Executive Technical Summary

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is a specialized heterocyclic building block predominantly used in the synthesis of bioactive scaffolds, particularly pyrazolo[3,4-d]pyrimidines (kinase inhibitors). Its structure features an electron-rich amino group at the 4-position and an electron-deficient 3,4-dichlorophenyl moiety at the 1-position.

• Primary Utility: Precursor for transition-metal catalyzed cross-couplings (Buchwald-Hartwig) and cyclization reactions in medicinal chemistry.

• Core Hazard: As an aromatic amine derivative, it poses risks of substantial irritation to mucosal membranes and potential skin sensitization. While specific LD50 data is rare for this intermediate, it must be handled as a Category 4 Acute Toxin by analogy to structurally related chlorinated anilines and aminopyrazoles.

Chemical Identity & Physicochemical Profile

Property	Specification
Chemical Name	1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine
CAS Number	66000-43-9
Molecular Formula	C H Cl N
Molecular Weight	228.08 g/mol
Appearance	Off-white to pale yellow solid
Predicted Boiling Point	~388°C (at 760 mmHg)
Density	~1.50 g/cm
Solubility	Soluble in DMSO, DMF, Methanol; Sparingly soluble in water
pKa (Predicted)	~3.5 (Conjugate acid of the amine)

Hazard Identification & Mechanistic Toxicology

GHS Classification (derived from structural analogues):

• Skin Irritation: Category 2 (H315)[1]

• Eye Irritation: Category 2A (H319)

• STOT-SE: Category 3 (Respiratory Irritation) (H335)

Toxicological Mechanism

The 4-amino group is a nucleophilic center. Upon contact with biological tissue, it can undergo metabolic N-oxidation, potentially forming reactive hydroxylamines that interact with cellular macromolecules. The dichlorophenyl ring increases lipophilicity, facilitating dermal absorption.

• Inhalation Risk: Dust inhalation can cause severe bronchial irritation due to the basicity of the amine reacting with mucosal moisture.

• Sensitization: Like many aromatic amines, repeated exposure may trigger Type IV hypersensitivity reactions.

Engineering Controls & PPE Architecture

The Hierarchy of Control:

• Isolation: Handle strictly within a certified Chemical Fume Hood (Face velocity > 100 fpm).

• Inertion: While air-stable, storage under Nitrogen/Argon is recommended to prevent oxidative darkening of the amine function over time.

PPE Selection Logic:

• Gloves: Nitrile (0.11 mm) is sufficient for incidental splash. For prolonged handling or solution preparation in DCM/DMF, use Silver Shield (Laminate) gloves to prevent permeation of the organic solvent carrying the solute.

• Respiratory: If handling powder outside a hood (not recommended), use a P95/P100 particulate respirator .

Emergency Response Protocols

This section outlines self-validating workflows for accident management.

Scenario A: Ocular/Dermal Exposure [2]

• Immediate Action: Flush with water.[3][1][2][4][5] The mechanism is dilution and mechanical removal.

• Contraindication: Do NOT use vinegar or acidic neutralizers on skin; the heat of neutralization can exacerbate chemical burns.

Scenario B: Spillage & Containment

Decision Matrix for Spill Response:

Figure 1: Decision logic for containing spills of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Handling in Synthesis (Reaction Safety)

When using this compound in drug development (e.g., amide coupling or SNAr reactions):

• Thermodynamics: The amine is moderately nucleophilic. Reactions with acid chlorides are exothermic; add acid chloride dropwise to the amine solution at 0°C.

• Incompatibility: Avoid contact with strong oxidizing agents (e.g., KMnO

  , Nitric Acid). The hydrazine linkage in the pyrazole ring coupled with the amine can lead to violent decomposition or formation of azo-compounds.

• Waste Streams: Aqueous layers from workups must be treated as toxic organic waste due to the high aquatic toxicity potential of chlorinated aromatics.

Stability & Reactivity

Parameter	Description
Stability	Stable under standard temperature and pressure (STP).
Conditions to Avoid	Direct sunlight (UV degradation), moisture (hygroscopic potential).
Incompatible Materials	Acid anhydrides, Acid chlorides, Chloroformates, Strong oxidizers.
Decomposition Products	Nitrogen oxides (NOx), Hydrogen chloride (HCl), Carbon monoxide (CO).

Ecological Information

• Aquatic Toxicity: Chlorinated phenyl rings are notoriously persistent and toxic to aquatic life (high LogP). Do not allow entry into drains.[6][1]

• Persistence: Not readily biodegradable.

References

• PubChem. (n.d.).[7] 1H-pyrazol-4-amine Compound Summary. National Library of Medicine. Retrieved February 16, 2026, from [Link]

• European Chemicals Agency (ECHA). (n.d.).[7] C&L Inventory. Retrieved February 16, 2026, from [Link]

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• 7. 1H-pyrazol-4-amine | C3H5N3 | CID 78035 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Characterization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides a comprehensive overview of the physicochemical properties of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a heterocyclic amine of significant interest in medicinal chemistry. Due to the compound's novelty, publicly available experimental data is scarce. This document, therefore, focuses on the established methodologies for determining its key physical constants, specifically melting and boiling points. We will detail the causality behind the experimental choices, present standardized protocols for characterization, and contextualize the importance of these parameters in drug development. This guide serves as a foundational resource for researchers working with novel phenylpyrazole derivatives.

Introduction: The Phenylpyrazole Scaffold in Drug Discovery

The pyrazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. When functionalized with a phenyl group and an amine, as in the case of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, the resulting molecule possesses structural alerts for a wide range of biological activities. Substituted phenylpyrazoles have been investigated for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.[1][2] The specific dichlorophenyl substitution pattern can significantly influence metabolic stability and target binding affinity.

Accurate determination of fundamental physicochemical properties, such as melting and boiling points, is a non-negotiable first step in the drug development cascade. These parameters provide the first indication of purity, influence decisions on formulation and storage, and are critical for regulatory submissions.

Physicochemical Properties of Phenylpyrazole Amines

Table 1: Physicochemical Data Summary

Property	1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine	1-(3,4-dichlorophenyl)-1H-pyrazol-3-amine (Isomer Reference)
Molecular Formula	C₉H₇Cl₂N₃	C₉H₇Cl₂N₃[3]
Molecular Weight	228.08 g/mol	228.08 g/mol [3]
Melting Point	Not Experimentally Reported	Not Experimentally Reported
Boiling Point	Not Experimentally Reported	388.6 ± 37.0 °C (Predicted)[3][4]

Note: The boiling point for the reference isomer is a computationally predicted value and should be treated with caution. High molecular weight, crystalline solids like this compound often decompose at or before their boiling point under atmospheric pressure.

Experimental Determination of Melting Point: A Validated Protocol

The melting point is a critical indicator of a solid's purity. A sharp melting range (typically < 1 °C) is indicative of a highly pure compound, whereas a broad melting range suggests the presence of impurities.

Principle and Rationale

The determination relies on the principle that a pure crystalline solid has a distinct, sharp temperature at which it transitions to a liquid. Impurities disrupt the crystal lattice, lowering and broadening the melting point range. The protocol described here is a standard capillary melting point determination method, which is a cost-effective, reliable, and universally accepted technique.

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the synthesized 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine has been thoroughly dried, preferably under vacuum, to remove any residual solvent. Solvents will act as impurities and depress the melting point.

  • Place a small amount of the crystalline sample onto a clean, dry watch glass.

  • Finely crush the sample into a powder using a spatula. This ensures uniform packing in the capillary tube.

• Capillary Tube Packing:

  • Tap the open end of a glass capillary tube (sealed at one end) into the powdered sample. A small amount of sample (2-3 mm high) should enter the tube.

  • Invert the tube and gently tap the sealed end on a hard surface to pack the sample tightly into the bottom. Alternatively, drop the tube down a long glass tube to achieve tight packing. Proper packing is crucial for efficient heat transfer.

• Melting Point Apparatus Operation:

  • Insert the packed capillary tube into the heating block of a calibrated melting point apparatus.

  • Set a rapid heating rate (e.g., 10-15 °C/min) to quickly approach the expected melting point. A preliminary, fast run can save significant time.

  • Observe the sample through the magnifying lens. Note the temperature at which the first drop of liquid appears (onset of melting).

  • Allow the apparatus to cool.

• Accurate Determination:

  • Prepare a new capillary with the same sample.

  • Set the heating rate to a slow, controlled ramp (1-2 °C/min) starting from a temperature approximately 15-20 °C below the previously observed onset temperature.

  • Record the temperature at which the first droplet of liquid is visible (T₁).

  • Record the temperature at which the entire sample has completely melted into a clear liquid (T₂).

  • The melting point is reported as the range T₁ - T₂.

Boiling Point Considerations

Direct determination of the boiling point for a compound like 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is generally not practical or informative. Such complex organic solids typically have very high boiling points and are prone to thermal decomposition at the required temperatures. Computational prediction, as seen with its isomer, is often the only data available.[3] For practical purposes in drug development, properties like thermal stability (determined by Thermogravimetric Analysis, TGA) are far more relevant than the boiling point.

Workflow for Physicochemical Characterization

The determination of physical constants is part of a larger, self-validating workflow to confirm the identity and purity of a newly synthesized compound.

Caption: Workflow for the characterization of a novel chemical entity.

Conclusion

While the exact melting and boiling points of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine remain to be experimentally reported in the literature, this guide establishes the authoritative framework for their determination. The melting point, obtained via the detailed capillary method, serves as a crucial, experimentally accessible parameter for assessing purity. The boiling point is of lesser practical importance due to the compound's likely thermal instability. Adherence to a systematic characterization workflow, integrating spectroscopic and chromatographic techniques with physical constant determination, ensures the generation of reliable and trustworthy data essential for advancing novel phenylpyrazole derivatives through the drug discovery pipeline.

References

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. (2022). Molecules. [Link]

• Synthesis and characterization of some novel N-Phenylpyrazoles bearing phenyl substituted oxadiazoles for assessing their biological activities. (2020). ResearchGate. [Link]

• Synthesis, characterization of some Novel N-Substituted derivatives of 3-(benzo[b]thiophen-2yl)-5-(4-(substituted) phenyl)4,5 dihydro-1H-pyrazole and its pharmacological studies. Indian Journal of Chemistry. [Link]

• Novel Synthesis, Characterization and Biological Evaluation of Substituted Pyrazolidine-3, 5-Dione. (2015). JSciMed Central. [Link]

• 1-(3,4-DICHLOROPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-3-AMINE. Chemsrc. [Link]

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A Technical Guide to Hydrogen Bond Scaffolding in Pyrazole-4-amines for Drug Discovery

Introduction: The Critical Role of Hydrogen Bonds in Pyrazole-4-amine-based Therapeutics

In the landscape of modern medicinal chemistry, the pyrazole-4-amine scaffold has emerged as a privileged structure, forming the core of numerous clinically significant agents. Its prevalence is not accidental but is deeply rooted in its unique stereoelectronic properties, particularly its capacity for precise hydrogen bonding. Hydrogen bonds are the quintessential directional interactions that govern molecular recognition, dictating how a drug molecule "sees" and "fits" into its biological target.[1][2] The strength, number, and spatial arrangement of these bonds are decisive factors in determining a ligand's binding affinity, selectivity, and ultimately, its pharmacological effect.[3]

This technical guide provides an in-depth analysis of the hydrogen bond donor and acceptor characteristics of the pyrazole-4-amine core. We will dissect the constituent functional groups, explore the critical influence of tautomerism, and present both computational and experimental workflows for their characterization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage a fundamental understanding of hydrogen bonding to engineer more effective and specific therapeutics.

Structural and Tautomeric Analysis of the Pyrazole-4-amine Core

The pyrazole-4-amine molecule is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, substituted with an amino group at the C4 position. To accurately quantify its hydrogen bonding potential, we must analyze the contributions of both the pyrazole ring and the exocyclic amino group.

Hydrogen Bonding Profile of the Pyrazole Ring

The unsubstituted 1H-pyrazole ring is an amphiprotic system, meaning it possesses both a hydrogen bond donor (HBD) and a hydrogen bond acceptor (HBA) site.[4]

• Hydrogen Bond Donor (HBD): The pyrrole-like nitrogen atom (N1), which is protonated, acts as a potent hydrogen bond donor. The N-H bond is polarized, rendering the hydrogen atom sufficiently electrophilic to engage with an acceptor.

• Hydrogen Bond Acceptor (HBA): The pyridine-like, sp²-hybridized nitrogen atom (N2) possesses a lone pair of electrons in the plane of the ring, making it a strong hydrogen bond acceptor.[5]

A crucial consideration for any N-unsubstituted pyrazole is annular tautomerism .[1][6] This phenomenon involves the migration of the proton between the two ring nitrogen atoms. In a symmetrically substituted pyrazole, these two forms are degenerate. However, in an unsymmetrically substituted pyrazole, one tautomer is typically more stable than the other, though both may exist in equilibrium.[6] This equilibrium is significant because it switches the roles of the N1 and N2 atoms, altering the spatial location of the donor and acceptor sites, which can have profound implications for drug-receptor interactions.

Caption: Annular tautomerism in pyrazole-4-amine.

Hydrogen Bonding Profile of the 4-Amino Group

The primary amine (-NH₂) at the C4 position is a classic hydrogen bond donor.[7]

• Hydrogen Bond Donors (HBD): It provides two distinct N-H hydrogen bond donors. These hydrogens are readily available to interact with electronegative atoms on a receptor, such as oxygen or nitrogen.

• Hydrogen Bond Acceptor (HBA): While the nitrogen atom of the amino group has a lone pair, it is a significantly weaker acceptor than the sp²-hybridized nitrogen of the pyrazole ring due to differences in hybridization and electron delocalization. For the purposes of drug design rules like Lipinski's, primary amines are typically counted only as donors.

Quantifying Hydrogen Bond Donors and Acceptors

Based on the structural analysis, we can summarize the hydrogen bonding capacity of the pyrazole-4-amine scaffold. This count is fundamental for applying principles like Lipinski's Rule of Five, which guides the design of orally bioavailable drugs.[8][9][10]

Functional Group	Atom	Type	Count	Notes
Pyrazole Ring	N1-H	HBD	1	Position is subject to tautomerism.
N 2	HBA	1	Position is subject to tautomerism.
4-Amino Group	N-H (x2)	HBD	2	Primary amine provides two donor sites.
Total	HBD	3
HBA	1

This count of 3 HBDs and 1 HBA makes the pyrazole-4-amine core an attractive scaffold that fits well within the established parameters for "drug-likeness."

Caption: H-bond donor and acceptor sites on pyrazole-4-amine.

Methodologies for Characterization

A multi-faceted approach combining computational and experimental techniques is essential for a comprehensive understanding of the hydrogen bonding characteristics of novel pyrazole-4-amine derivatives.

Computational Workflow

Computational chemistry provides a rapid and powerful means to predict hydrogen bonding properties and tautomeric stability before synthesis.[11]

Protocol: DFT-Based Analysis of a Pyrazole-4-amine Derivative

• Structure Preparation: Build the 3D structure of the pyrazole-4-amine derivative of interest using molecular modeling software.

• Tautomer Generation: Generate all possible stable annular tautomers of the pyrazole ring.

• Geometry Optimization: Perform a full geometry optimization for each tautomer using Density Functional Theory (DFT), for example, with the B3LYP functional and a 6-311++G(d,p) basis set.[6] This step finds the lowest energy conformation for each tautomer.

• Energy Calculation: Calculate the single-point electronic energies and Gibbs free energies for each optimized tautomer. The tautomer with the lowest energy is predicted to be the most stable and therefore the most populated form.[6]

• Molecular Electrostatic Potential (MEP) Mapping: Generate an MEP surface for the most stable tautomer. This visualization highlights electron-rich (negative potential, red) and electron-poor (positive potential, blue) regions. The most negative potential on the pyridine-like nitrogen confirms the HBA site, while the most positive potential on the N-H hydrogens confirms the HBD sites.[12]

• Vibrational Frequency Analysis: Calculate the vibrational frequencies. This allows for the prediction of the IR spectrum, particularly the N-H stretching frequencies, which are sensitive to hydrogen bonding.[9]

Caption: Computational workflow for H-bond analysis.

Experimental Validation

Experimental techniques are indispensable for validating computational predictions and understanding the behavior of molecules in the condensed phase.

• X-Ray Crystallography: This is the gold standard for unequivocally determining the solid-state structure of a molecule.[13] It provides precise bond lengths and angles, and directly visualizes intermolecular hydrogen bonding patterns (e.g., dimers, chains) within the crystal lattice.[5][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly sensitive to the chemical environment of protons. Protons involved in hydrogen bonds are typically deshielded and appear at a higher chemical shift (downfield).[14][15] Variable temperature NMR experiments can provide insight into the dynamics of hydrogen bond formation and breaking.

• Infrared (IR) Spectroscopy: The stretching frequency of an N-H bond is highly sensitive to its involvement in a hydrogen bond.[14] A free N-H stretch appears as a sharp band at a higher wavenumber (e.g., ~3400-3500 cm⁻¹), whereas a hydrogen-bonded N-H stretch is broadened and shifted to a lower wavenumber (e.g., ~3200-3400 cm⁻¹).[15]

Conclusion

The pyrazole-4-amine scaffold offers a well-defined and robust platform for establishing critical hydrogen bond interactions with biological targets. With a standard count of three hydrogen bond donors and one acceptor, it is ideally suited for creating high-affinity ligands. A thorough understanding of its electronic structure, and particularly the influence of annular tautomerism, is paramount for successful structure-based drug design. By integrating predictive computational modeling with definitive experimental validation, researchers can fully exploit the hydrogen bonding potential of this versatile core, paving the way for the development of next-generation therapeutics with enhanced potency and specificity.

References

• Taylor & Francis. (n.d.). Lipinski's rule of five – Knowledge and References. Retrieved from [Link]

• bioaccess. (n.d.). Understanding the lipinski rule of 5 in Drug Discovery. Retrieved from [Link]

• López, C., Jager, M., Figueras, E., et al. (2020). Structural Diversity of Hydrogen-Bonded 4-Aryl-3,5-Dimethylpyrazoles for Supramolecular Materials. Molecules, 25(23), 5738. Available from: [Link]

• Reva, I., Lapinski, L., & Fausto, R. (2021). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules, 26(14), 4293. Available from: [Link]

• Krol, M., Siodla, T., & Jarczewski, A. (2019). Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. Molecules, 24(14), 2634. Available from: [Link]

• The PEW Project. (n.d.). How Does a Drug Interact With Its Target? It's All in the Chemistry!. Duke University. Retrieved from [Link]

• Claramunt, R. M., et al. (2000). A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains. Magnetic Resonance in Chemistry, 38(11), 967-976. Available from: [Link]

• Moodle@Units. (n.d.). Lipinski's rule of five. Retrieved from [Link]

• Kenny, P. W. (2019). Hydrogen bond donors in drug design. ChemRxiv. Available from: [Link]

• Pearson. (2024). Identify the hydrogen bond donors and hydrogen bond acceptors in each of the following molecules. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Drug Receptor Interactions. Available from: [Link]

• Wermuth, C. G. (Ed.). (2008). The Practice of Medicinal Chemistry (3rd ed.). Elsevier. Available from: [Link]

• ScienceDirect. (n.d.). Hydrogen bond interaction: Significance and symbolism. Retrieved from [Link]

• Basicmedical Key. (2016). Drug–Receptor Interactions. Retrieved from [Link]

• Hansen, P. E. (2018). A Spectroscopic Overview of Intramolecular Hydrogen Bonds of NH…O,S,N Type. Molecules, 23(11), 2859. Available from: [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Available from: [Link]

• da Silva, J. P., et al. (2016). Determining the Energetics of the Hydrogen Bond through FTIR: A Hands-On Physical Chemistry Lab Experiment. Journal of Chemical Education, 93(7), 1313-1317. Available from: [Link]

• bioaccess. (n.d.). Mastering Lipinski Rules for Effective Drug Development. Retrieved from [Link]

• PharmaInformatic. (n.d.). Lipinski´s Rule of 5. Retrieved from [Link]

• Houghtaling, M. A., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101. Available from: [Link]

• Sliwoski, G., Kothiwale, S., Meiler, J., & Lowe, E. W., Jr. (2014). Computational methods in drug discovery. Pharmacological Reviews, 66(1), 334–395. Available from: [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Two-Step Synthesis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine from 4-Nitropyrazole

Abstract

This application note provides a comprehensive, field-tested guide for the synthesis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a valuable building block in medicinal chemistry and drug development. The described two-step synthetic pathway begins with the commercially available starting material, 4-nitropyrazole. The first step involves a copper-catalyzed Chan-Lam N-arylation to introduce the 3,4-dichlorophenyl moiety. The subsequent step is a highly efficient catalytic hydrogenation for the selective reduction of the nitro group to the target primary amine. This document details the underlying chemical principles, provides step-by-step protocols, and includes expected analytical data, troubleshooting guidance, and essential safety information tailored for researchers in synthetic and medicinal chemistry.

Introduction and Synthetic Strategy

The 4-aminopyrazole scaffold is a privileged structure in modern drug discovery, frequently appearing in potent and selective kinase inhibitors and other therapeutic agents. The title compound, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, combines this key pharmacophore with a dichlorinated phenyl ring, a common feature used to modulate metabolic stability and receptor binding affinity.

The synthetic strategy outlined herein was designed for efficiency, reliability, and scalability, starting from the readily accessible 4-nitropyrazole. The core transformations are:

• N-Arylation: Installation of the 3,4-dichlorophenyl group onto the pyrazole nitrogen.

• Nitro Group Reduction: Conversion of the C4-nitro group to the corresponding amine.

For the N-arylation, a Chan-Lam cross-coupling reaction was selected. This copper-catalyzed method is renowned for its mild reaction conditions and tolerance of a wide range of functional groups compared to harsher, more traditional methods.[1][2] The subsequent reduction of the nitro group is achieved via catalytic hydrogenation, a clean and high-yielding method that selectively reduces the nitro group without affecting the aryl chlorides or the heterocyclic core.[3][4]

Overall Synthetic Scheme

Figure 1: Overall two-step synthesis of the target compound.

Part I: Synthesis of 1-(3,4-dichlorophenyl)-4-nitro-1H-pyrazole

Principle and Mechanistic Insight

The first step is a Chan-Lam N-arylation, which forms a carbon-nitrogen bond between the pyrazole ring and the dichlorophenyl group.[5][6] This reaction utilizes a copper(II) acetate catalyst. The proposed catalytic cycle begins with the coordination of the pyrazole and the arylboronic acid to the copper(II) center. A base, such as pyridine, facilitates a transmetalation step. The subsequent reductive elimination from the copper(III) intermediate yields the N-arylpyrazole product and a copper(I) species. An oxidant, in this case, atmospheric oxygen, is required to regenerate the active copper(II) catalyst for the next cycle.[1] The choice of pyridine as both a base and a ligand is crucial for stabilizing the copper intermediates and promoting the reaction.

Experimental Protocol: Step 1

Sources

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Application Notes &amp; Protocols: The Strategic Use of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in Modern Drug Discovery

Introduction: A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring is a cornerstone of heterocyclic chemistry, renowned for its prevalence in a multitude of pharmacologically active compounds.[1][2][3] Its unique electronic properties and ability to engage in various non-covalent interactions make it a "privileged scaffold" in drug design. The specific intermediate, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine , has emerged as a particularly valuable building block. The 3,4-dichlorophenyl moiety is a key feature in numerous kinase inhibitors, where it often occupies hydrophobic pockets and contributes to potent target engagement.[4][5] The 4-amino group on the pyrazole ring provides a versatile synthetic handle, allowing for the strategic elaboration of the molecular framework to optimize potency, selectivity, and pharmacokinetic properties.

This guide provides an in-depth exploration of the applications of this intermediate, focusing on robust and reproducible protocols for key synthetic transformations. It is designed for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold in their discovery programs.

Compound Profile and Safety Precautions

A thorough understanding of the physicochemical properties and safe handling procedures is paramount before any experimental work.

Physicochemical Data

Property	Value
IUPAC Name	1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine
CAS Number	66000-43-9
Molecular Formula	C₉H₇Cl₂N₃
Molecular Weight	228.08 g/mol [6]
Appearance	Off-white to light brown crystalline solid
Solubility	Soluble in DMSO, DMF, and methanol; sparingly soluble in other organic solvents.
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere.[7]

Essential Safety and Handling

Hazard Identification: This compound may be harmful if swallowed, cause skin irritation, and serious eye irritation.[8][9] Prolonged or repeated exposure may cause organ damage.[8]

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield (conforming to EN166).[7]

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: Lab coat and appropriate protective clothing.

Handling Protocols:

• All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[7]

• Avoid generating dust. Use appropriate tools to handle the solid.

• Keep away from incompatible materials such as strong oxidizing agents, alcohols, and amines.[7]

• Ensure eyewash stations and safety showers are readily accessible.[7]

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water.[7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control center immediately.[7]

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The primary utility of the 4-amino pyrazole moiety lies in its ability to undergo palladium-catalyzed cross-coupling reactions, which are fundamental for constructing the complex carbon-carbon and carbon-nitrogen bonds that define modern pharmaceuticals. The Suzuki-Miyaura coupling is a premier example, enabling the efficient formation of biaryl structures.

Application Protocol: Suzuki-Miyaura C-C Bond Formation

Rationale and Causality: The Suzuki-Miyaura reaction is a robust method for coupling the pyrazole core with various aryl or heteroaryl boronic acids. This transformation is central to building the core structures of many kinase inhibitors, where the newly introduced aromatic ring can probe additional binding pockets or modulate the compound's physical properties.[5][10] The choice of palladium catalyst, ligand, and base is critical for achieving high yields and minimizing side reactions like dehalogenation.[11][12] An inert atmosphere is mandatory as the active Pd(0) species in the catalytic cycle is sensitive to oxygen.

General Reaction Scheme:

Figure 1: General workflow for Suzuki-Miyaura coupling.

Detailed Step-by-Step Protocol:

• Reagent Preparation:

  • 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst [e.g., Pd₂(dba)₃ (1-2 mol%)]

  • Phosphine ligand [e.g., XPhos (3-6 mol%)]

  • Base [e.g., K₂CO₃ or K₃PO₄ (2.0-3.0 equiv)]

  • Anhydrous solvent [e.g., 1,4-Dioxane and Water (4:1 v/v)]

• Reaction Setup (Inert Atmosphere):

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, the arylboronic acid, and the base.

  • Seal the flask with a septum.

  • Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.

  • Under a positive pressure of Argon, add the palladium catalyst and the phosphine ligand.

  • Expert Insight: Adding the catalyst and ligand last minimizes their exposure to any residual air. Pre-mixed catalyst/ligand solutions can also be used for consistency.

• Reaction Execution:

  • Add the degassed solvent(s) via syringe.

  • Place the flask in a preheated oil bath at the desired temperature (typically 80-100 °C).

  • Stir the reaction vigorously for 8-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up Procedure:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The resulting crude product is typically purified by flash column chromatography on silica gel, using a gradient elution system (e.g., 10% to 60% ethyl acetate in hexanes) to yield the pure coupled product.

Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting and optimizing the reaction.

Figure 2: The catalytic cycle of the Suzuki-Miyaura reaction.

Core Application: N-Functionalization Reactions

The nucleophilic primary amine at the C4 position is an ideal site for introducing a wide array of functional groups via acylation, sulfonylation, or reductive amination, enabling rapid library synthesis for structure-activity relationship (SAR) studies.

Application Protocol: N-Acylation/N-Sulfonylation

Rationale and Causality: The formation of amide and sulfonamide bonds is a cornerstone of medicinal chemistry. These groups act as excellent hydrogen bond donors and acceptors, critical for molecular recognition at a biological target's active site. The reaction is typically straightforward, proceeding via nucleophilic attack of the amine on the electrophilic carbonyl or sulfonyl chloride. A non-nucleophilic base is required to scavenge the HCl byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Comprehensive Review on Pyrazole and It’s Pharmacological Properties [ijraset.com]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of 3-(1H-benzo[d]imidazole-2-yl)-1H-pyrazol-4 -amine derivatives as novel and potent syk inhibitors for the treatment of hematological malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 1-(3,4-DICHLOROPHENYL)-1H-PYRAZOL-3-AMINE CAS#: 66000-43-9 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. download.basf.com [download.basf.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. (PDF) The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction [academia.edu]
• 12. pubs.acs.org [pubs.acs.org]

The Synthesis of Pyrazolo[3,4-d]pyrimidines from Pyrazole-4-amine Precursors: A Detailed Guide for Medicinal Chemists

Introduction: The Enduring Significance of the Pyrazolo[3,4-d]pyrimidine Scaffold

The pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, largely owing to its structural resemblance to adenine, a fundamental component of DNA and RNA.[1] This bioisosterism allows pyrazolo[3,4-d]pyrimidines to effectively mimic adenosine triphosphate (ATP) and interact with the ATP-binding sites of various enzymes, particularly protein kinases.[2][3] Consequently, this heterocyclic system has been extensively explored for the development of potent and selective inhibitors of kinases implicated in a multitude of diseases, most notably cancer.[1][4][5] Numerous pyrazolo[3,4-d]pyrimidine derivatives have demonstrated significant therapeutic potential, including anticancer, anti-inflammatory, antimicrobial, and vasodilatory activities.[6][7][8]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of pyrazolo[3,4-d]pyrimidines, with a specific focus on synthetic routes commencing from versatile pyrazole-4-amine precursors. We will delve into the mechanistic underpinnings of these transformations, present detailed and field-proven protocols, and offer insights into experimental choices to empower the rational design and synthesis of novel pyrazolo[3,4-d]pyrimidine-based therapeutic agents.

Strategic Approaches to Pyrazolo[3,4-d]pyrimidine Ring Construction

The construction of the pyrazolo[3,4-d]pyrimidine scaffold from a pyrazole-4-amine precursor involves the annulation of a pyrimidine ring onto the pyrazole core. The choice of synthetic strategy is often dictated by the desired substitution pattern on the final molecule and the availability of starting materials. The most prevalent and versatile methods involve the reaction of a 5-amino-1H-pyrazole-4-carbonitrile or a related 4-amino-5-functionalized pyrazole with a one-carbon or multi-carbon electrophile that serves as the source for the pyrimidine ring atoms.

Method 1: Cyclocondensation with Formamide and its Derivatives

One of the most direct and widely employed methods for the synthesis of 4-aminopyrazolo[3,4-d]pyrimidines is the cyclocondensation of 5-amino-1H-pyrazole-4-carbonitriles with formamide. This reaction is often carried out at elevated temperatures and can be facilitated by microwave irradiation to reduce reaction times and improve yields.[1]

Causality Behind Experimental Choices:

• 5-Amino-1H-pyrazole-4-carbonitrile: The ortho-disposed amino and cyano groups on the pyrazole ring are crucial for the cyclization. The amino group acts as a nucleophile, while the cyano group, upon activation or tautomerization, provides the electrophilic center for ring closure.

• Formamide: Serves as the source for the C4 and N3 atoms of the pyrimidine ring. At high temperatures, formamide can decompose to generate various reactive species that facilitate the cyclization.

• Microwave-Assisted Organic Synthesis (MAOS): The use of microwave irradiation provides rapid and uniform heating, which can significantly accelerate the reaction rate and often leads to cleaner product formation with higher yields compared to conventional heating.[1]

Experimental Protocol 1: Microwave-Assisted Synthesis of 4-Amino-Pyrazolo[3,4-d]pyrimidines

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 5-Amino-1-substituted-1H-pyrazole-4-carbonitrile (1.0 mmol)

• Formamide (10 mL)

• Microwave reactor vials

Procedure:

• To a 10 mL microwave reactor vial, add the 5-amino-1-substituted-1H-pyrazole-4-carbonitrile (1.0 mmol) and formamide (10 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a temperature of 180-200 °C for 30-60 minutes. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-water (50 mL).

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, isopropanol) to afford the pure 4-amino-pyrazolo[3,4-d]pyrimidine.

Data Presentation:

Entry	R-substituent on Pyrazole	Reaction Time (min)	Yield (%)
1	Phenyl	45	85
2	Methyl	30	92
3	4-Chlorophenyl	60	78

Table 1. Representative yields for the microwave-assisted synthesis of 4-amino-pyrazolo[3,4-d]pyrimidines.

Visualization of the Workflow:

Caption: Workflow for the microwave-assisted synthesis of 4-amino-pyrazolo[3,4-d]pyrimidines.

Method 2: Cyclocondensation with Aryl Nitriles

An alternative and versatile approach for the synthesis of 4-amino-6-aryl-pyrazolo[3,4-d]pyrimidines involves the cyclocondensation of 5-amino-1-phenyl-1H-pyrazole-4-carbonitriles with various aryl nitriles in the presence of a strong base.[6]

Causality Behind Experimental Choices:

• Aryl Nitriles: Serve as the source for the C6 atom and its aryl substituent, as well as the N1 and C2 atoms of the pyrimidine ring, after a Dimroth-type rearrangement.

• Potassium t-butoxide: A strong, non-nucleophilic base that is crucial for the deprotonation of the amino group, initiating the nucleophilic attack on the nitrile carbon.

• t-Butanol: A suitable high-boiling solvent for this reaction that can also act as a proton source during the work-up.

Experimental Protocol 2: Synthesis of 4-Amino-6-aryl-pyrazolo[3,4-d]pyrimidines

This protocol is adapted from Davoodnia et al.[6]

Materials:

• 5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile (5.0 mmol)

• Aryl nitrile (6.0 mmol)

• Potassium t-butoxide (1.0 mmol)

• t-Butanol (30 mL)

• 1N HCl

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile (5.0 mmol) and potassium t-butoxide (1.0 mmol) in t-butanol (30 mL).

• Add the aryl nitrile (6.0 mmol) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-7 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in water (20 mL) and neutralize with 1N HCl.

• Collect the precipitated crude product by filtration.

• Recrystallize the solid from ethanol to obtain the pure 4-amino-6-aryl-pyrazolo[3,4-d]pyrimidine.

Data Presentation:

Entry	Aryl Nitrile	Reflux Time (h)	Yield (%)
1	Benzonitrile	5	82
2	4-Chlorobenzonitrile	4	87
3	4-Methylbenzonitrile	6	75

Table 2. Representative yields for the synthesis of 4-amino-6-aryl-pyrazolo[3,4-d]pyrimidines.

Visualization of the Reaction Mechanism:

Caption: Proposed mechanism for the synthesis of 4-amino-6-aryl-pyrazolo[3,4-d]pyrimidines.

Method 3: Traube Synthesis using Triethyl Orthoformate and Ammonia

The Traube synthesis is a classical and reliable method for constructing pyrimidine rings. In the context of pyrazolo[3,4-d]pyrimidines, it involves the reaction of a 5-amino-1H-pyrazole-4-carboxamide or a related precursor with triethyl orthoformate, followed by treatment with ammonia. A variation of this involves the initial formation of an ethoxymethyleneamino intermediate from a 5-aminopyrazole-4-carbonitrile.[9]

Causality Behind Experimental Choices:

• Triethyl Orthoformate: Acts as a one-carbon electrophile, providing the C4 atom of the pyrimidine ring. It reacts with the primary amino group of the pyrazole precursor.

• Acetic Anhydride (as solvent/reagent): Often used in the first step to facilitate the formation of the ethoxymethyleneamino intermediate by activating the orthoformate and removing ethanol.

• Ammonia: Provides the N3 atom of the pyrimidine ring and facilitates the final cyclization and aromatization.

Experimental Protocol 3: Two-Step Synthesis via an Ethoxymethyleneamino Intermediate

This protocol is a general representation of the Traube synthesis approach.

Materials:

• 5-Amino-1-substituted-1H-pyrazole-4-carbonitrile (10 mmol)

• Triethyl orthoformate (15 mL)

• Acetic anhydride (15 mL)

• Aqueous alcoholic ammonia

Procedure: Step 1: Formation of the Ethoxymethyleneamino Intermediate

• In a round-bottom flask, suspend or dissolve the 5-amino-1-substituted-1H-pyrazole-4-carbonitrile (10 mmol) in a mixture of triethyl orthoformate (15 mL) and acetic anhydride (15 mL).

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and evaporate the solvents under reduced pressure to obtain the crude ethoxymethyleneamino intermediate, which can often be used in the next step without further purification.

Step 2: Cyclization to the Pyrazolo[3,4-d]pyrimidine

• Dissolve the crude intermediate from Step 1 in a suitable alcohol (e.g., ethanol).

• Cool the solution in an ice bath and add cold aqueous alcoholic ammonia.

• Stir the mixture at room temperature for several hours or until the reaction is complete (monitored by TLC).

• The product will often precipitate from the reaction mixture. Collect the solid by filtration, wash with cold alcohol, and dry.

• Recrystallize from a suitable solvent if necessary.

Visualization of the Synthetic Pathway:

Caption: Two-step Traube synthesis of 4-aminopyrazolo[3,4-d]pyrimidines.

Trustworthiness: Self-Validating Systems and Troubleshooting

The protocols provided are designed to be robust; however, variability in substrate reactivity and experimental conditions can arise. A self-validating system in synthesis relies on careful monitoring and characterization at each step.

• TLC Monitoring: Frequent TLC analysis is critical to determine reaction completion and identify the formation of any side products.

• Intermediate Characterization: When isolating intermediates, such as the ethoxymethyleneamino derivative in Method 3, characterization by NMR and IR spectroscopy can confirm its identity and purity before proceeding to the next step.

• Product Characterization: The final pyrazolo[3,4-d]pyrimidine products should be thoroughly characterized by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination to confirm their structure and purity.

Common Troubleshooting Scenarios:

• Low Yields:

  • Incomplete Reaction: Extend the reaction time or increase the temperature. In microwave-assisted synthesis, increasing the irradiation time or temperature may be beneficial.

  • Degradation of Starting Material or Product: Consider milder reaction conditions, such as a lower temperature or a different solvent.

  • Purification Losses: Optimize the recrystallization solvent system to maximize recovery.

• Formation of Side Products:

  • Hydrolysis of Nitrile: Ensure anhydrous conditions, especially in reactions involving strong bases.

  • Multiple Isomers: In cases of unsymmetrical reagents, the formation of isomeric products is possible. Careful purification by column chromatography may be required.

Conclusion and Future Perspectives

The synthesis of pyrazolo[3,4-d]pyrimidines from pyrazole-4-amine precursors offers a versatile and efficient platform for the generation of a diverse array of compounds with significant therapeutic potential. The methods outlined in this guide, from the classic Traube synthesis to modern microwave-assisted protocols, provide medicinal chemists with a powerful toolkit for accessing this important heterocyclic scaffold. A thorough understanding of the underlying reaction mechanisms and the rationale behind the choice of reagents and conditions is paramount for the successful and reproducible synthesis of these valuable molecules. As our understanding of the molecular drivers of disease continues to evolve, the ability to rationally design and synthesize novel pyrazolo[3,4-d]pyrimidine derivatives will undoubtedly remain a cornerstone of modern drug discovery.

References

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• Helwa, A. M., et al. (2024). Novel pyrazolo[3,4-d]pyrimidine derivatives: design, synthesis, anticancer evaluation, VEGFR-2 inhibition, and antiangiogenic activity. RSC Medicinal Chemistry, 15(1), 169-185. [Link]

• Abdel-Ghani, N. T., & El-Sayed, W. A. (2022). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie, 355(10), 2200211. [Link]

• Abdel-Wahab, B. F., et al. (2009). Heterocyclic o-Aminonitriles: Preparation of Pyrazolo[3,4-d]-pyrimidines with Modification of the Substituents at the 1-Position. Molecules, 14(9), 3370-3385. [Link]

• Kumar, D., & Singh, N. (2013). Medicinal attributes of pyrazolo[3,4-d]pyrimidines: a review. Bioorganic & Medicinal Chemistry, 21(18), 5481-5493. [Link]

• Hoang, T. H., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 14(10), 1933-1956. [Link]

• Rojas, L. J., et al. (2023). Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. Molecules, 28(13), 5035. [Link]

• Lin, Y. T., et al. (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Molecules, 22(5), 796. [Link]

• Ibrahim, D. A., et al. (2022). A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][4][6]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. European Chemical Bulletin, 11(5), 1-13. [Link]

• Al-Majid, A. M., et al. (2022). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 27(21), 7247. [Link]

• Singh, P. P., et al. (2021). Mechanism of synthesis of pyrazolo[3,4‐d]pyrimidines from 2‐amino‐4,6‐dichloropyrimidine‐5‐carbaldehyde under solvent‐free conditions. Green Chemistry Letters and Reviews, 14(2), 263-270. [Link]

• Schenone, S., et al. (2011). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. Current Organic Chemistry, 15(12), 1934-1953. [Link]

• Abuelizz, H. A., et al. (2023). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. Molecules, 28(20), 7029. [Link]

• Manetti, F., et al. (2008). Structure-based optimization of pyrazolo[3,4-d]pyrimidines as Abl inhibitors and antiproliferative agents toward human leukemia cell lines. Journal of Medicinal Chemistry, 51(5), 1252-1259. [Link]

• Ghorab, M. M., et al. (2012). Synthesis and antitumor activity of novel pyrazolo[3,4-d]pyrimidines and related heterocycles. Der Pharma Chemica, 4(2), 648-658. [Link]

• Tintori, C., et al. (2018). Efficient optimization of pyrazolo[3,4-d]pyrimidines derivatives as c-Src kinase inhibitors in neuroblastoma treatment. Bioorganic & Medicinal Chemistry Letters, 28(21), 3454-3457. [Link]

• Ghorab, M. M., et al. (2017). Synthesis of new pyrazolo[3,4-d]pyrimidine derivatives and evaluation of their anti-inflammatory and anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1039-1049. [Link]

• George, S., et al. (2020). Optimisation of pyrazolo[3,4-d]pyrimidines for the development of ATR kinase inhibitors. RSC Medicinal Chemistry, 11(11), 1297-1307. [Link]

• Portilla, J., et al. (2019). Recent advances in the synthesis of new pyrazole derivatives. Current Organic Chemistry, 23(2), 194-219. [Link]

• Rashad, A. E., et al. (2014). The chemistry of pyrazolopyrimidines and their applications. Organic Chemistry: An Indian Journal, 10(6), 228-249. [Link]

• Castillo, J. C., et al. (2019). Recent advances in the synthesis of new pyrazole derivatives. Mini-Reviews in Organic Chemistry, 16(5), 434-456. [Link]

• El-Gazzar, A. B. A., et al. (2007). Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives. Arkivoc, 2007(16), 92-100. [Link]

• El-Gendy, M. A., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2296-2313. [Link]

• Wang, Y., et al. (2021). Discovery and Optimization of a Novel 2H-Pyrazolo[3,4-d]pyrimidine Derivative as a Potent Irreversible Pan-Fibroblast Growth Factor Receptor Inhibitor. Journal of Medicinal Chemistry, 64(13), 9134-9152. [Link]

• Lamberth, C., et al. (2019). Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-ethylsulfanyl-1h-pyrazole-3-carbonitrile and related compounds.

• NINGBO INNO PHARMCHEM CO.,LTD. (2023). Unlocking Chemical Synthesis: The Power of 4-Nitro-1H-Pyrazole-3-Carbonitrile. [Link]

• El-Awaad, I. A., et al. (2012). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 17(7), 8193-8205. [Link]

• El-Damasy, A. K., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][4][6]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors. RSC Advances, 12(23), 14756-14771. [Link]

• Ghorab, M. M., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Advances, 14(3), 1835-1850. [Link]

• Ghorbani-Vaghei, R., et al. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry, 9, 755859. [Link]

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Application Note &amp; Protocol: A Validated Approach to the N-Acylation of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Abstract

N-acylated pyrazole derivatives are a cornerstone of modern medicinal chemistry, appearing in numerous pharmacologically active compounds.[1][2] This application note provides a detailed, robust, and validated protocol for the N-acylation of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a key intermediate in drug discovery programs. We delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and provide guidance on purification and characterization. The causality behind experimental choices, such as the selection of reagents and reaction conditions, is explained to empower researchers to adapt this protocol for various acylating agents. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for synthesizing N-acylated pyrazole analogues.

Introduction and Scientific Principle

Pyrazole derivatives are a critical class of heterocyclic compounds known for a wide spectrum of biological activities.[3][4] The introduction of an acyl group onto an amino-substituted pyrazole via an amide linkage is a common strategy in drug design to modulate properties such as potency, selectivity, and pharmacokinetics.

The core transformation described herein is a nucleophilic acyl substitution.[5] The primary amine of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acylating agent, such as an acyl chloride or acid anhydride.[6] A non-nucleophilic base is typically employed to neutralize the acidic byproduct (e.g., HCl) generated during the reaction, driving the equilibrium towards product formation.

Key Reaction:

• Nucleophile: 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

• Electrophile (Acylating Agent): Acyl Chloride (R-COCl) or Acid Anhydride ((R-CO)₂O)

• Product: N-(1-(3,4-dichlorophenyl)-1H-pyrazol-4-yl)amide

The choice of acylating agent, base, and solvent is critical for achieving high yields and purity. Acyl chlorides are generally more reactive than anhydrides.[6] A tertiary amine base like triethylamine (TEA) or pyridine is often used due to its ability to scavenge protons without competing in the nucleophilic attack. Aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) are preferred to avoid side reactions with the acylating agent.

Materials and Safety

Equipment

• Round-bottom flasks and magnetic stir bars

• Magnetic stirrer with heating capabilities

• Ice bath

• Standard laboratory glassware (graduated cylinders, beakers, separatory funnel)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄) and developing chamber

• Flash column chromatography system

• NMR spectrometer and Mass Spectrometer for product characterization

Reagents

• 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (Starting Material)

• Acylating Agent (e.g., Acetyl Chloride, Benzoyl Chloride, Propionyl Chloride)

• Base: Triethylamine (TEA) or Pyridine (distilled)

• Solvent: Dichloromethane (DCM, anhydrous) or Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• TLC Eluent: Ethyl Acetate/Hexane mixture (ratio to be determined based on polarity)

• Column Chromatography Eluent: Ethyl Acetate/Hexane gradient

Critical Safety Precautions

All manipulations should be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: While specific data for this exact compound is limited, related aromatic amines and pyrazoles can be irritants. Avoid inhalation of dust and contact with skin and eyes.[7]

• Acylating Agents (e.g., Acetyl Chloride): These reagents are highly corrosive, lachrymatory (tear-inducing), and react violently with water and other protic solvents. Handle with extreme care, using a syringe or cannula for transfers.[8]

• Solvents (DCM): Dichloromethane is a volatile organic solvent and a suspected carcinogen. Minimize exposure and ensure proper ventilation.[9]

• Bases (Triethylamine, Pyridine): These are flammable, corrosive, and have strong, unpleasant odors. They can cause severe skin and eye irritation.[10]

Detailed Experimental Protocol

This protocol describes a general procedure for the N-acetylation using acetyl chloride. The molar equivalents and reaction times can be adapted for other acylating agents as summarized in Table 1.

Step 1: Reaction Setup

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (1.0 eq).

• Dissolve the starting material in anhydrous Dichloromethane (DCM) to achieve a concentration of approximately 0.1 M.

• Add triethylamine (TEA) (1.5 eq) to the solution. Stir the mixture for 5 minutes at room temperature.

• Cool the flask to 0 °C using an ice-water bath.

Causality Note: Anhydrous conditions are crucial to prevent the hydrolysis of the highly reactive acyl chloride. The excess base (1.5 eq) ensures complete neutralization of the HCl generated, preventing potential side reactions or protonation of the starting amine, which would render it non-nucleophilic. Cooling the reaction to 0 °C helps to control the initial exothermic reaction upon addition of the acyl chloride.

Step 2: Acylation Reaction

• Slowly add the acylating agent (e.g., acetyl chloride, 1.2 eq) dropwise to the cooled, stirring solution over 5-10 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 2-4 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 Ethyl Acetate:Hexane eluent). The starting material should be consumed, and a new, typically less polar, product spot should appear.

Causality Note: A slight excess of the acylating agent (1.2 eq) helps to drive the reaction to completion. TLC is a critical self-validating step to ensure the reaction is complete before proceeding to the work-up, preventing the unnecessary processing of an incomplete reaction mixture.

Step 3: Aqueous Work-up

• Once the reaction is complete, dilute the mixture with additional DCM.

• Pour the diluted mixture into a separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ solution (to quench excess acyl chloride and neutralize the triethylamine hydrochloride salt).

  • Water.

  • Brine (to facilitate phase separation and remove residual water).

• Dry the separated organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification and Characterization

• Purify the crude solid/oil by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of Ethyl Acetate in Hexane).

• Alternatively, if the crude product is highly crystalline, recrystallization from a suitable solvent system (e.g., Ethanol/Water or Ethyl Acetate/Hexane) can be employed.[11]

• Combine the pure fractions, concentrate under reduced pressure, and dry under high vacuum to obtain the final N-acylated product.

• Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Causality Note: Pyrazole derivatives can sometimes interact strongly with the acidic silica gel. If poor recovery is observed during chromatography, deactivating the silica gel by pre-treating it with a 1-2% solution of triethylamine in the eluent can be beneficial.[11]

Data Summary and Visualization

Table 1: Representative Reaction Parameters for N-Acylation

Acylating Agent (1.2 eq)	Base (1.5 eq)	Solvent	Temp (°C)	Time (h)	Typical Yield	Notes
Acetyl Chloride	Triethylamine	DCM	0 to RT	2-4	>85%	Standard, highly effective conditions.
Propionyl Chloride	Triethylamine	DCM	0 to RT	2-4	>80%	Similar reactivity to acetyl chloride.
Benzoyl Chloride	Pyridine	DCM	0 to RT	4-8	>75%	Less reactive; may require longer reaction times or gentle heating.
Acetic Anhydride	Pyridine	THF	RT to 50	6-12	>70%	Less reactive than acyl chlorides; often requires heating.

Diagrams

Caption: General scheme for the N-acylation reaction.

Caption: Experimental workflow for N-acylation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the N-acylation of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. By explaining the rationale behind each step and providing clear, actionable instructions, this guide serves as a reliable resource for chemists in the pharmaceutical and life sciences industries. The described method is robust, scalable, and can be readily adapted to a variety of acylating agents for the synthesis of diverse compound libraries.

References

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• Various Authors. (2024). Synthesis of N‐acyl‐2‐pyrazolines from chalcones in the presence of aliphatic acids. ResearchGate.
• PubMed. (n.d.). Synthesis of diverse N-acyl-pyrazoles via cyclocondensation of hydrazides with α-oxeketene dithioacetal.
• Pieczonka, A., et al. (n.d.). Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. Royal Society of Chemistry.
• National Center for Biotechnology Information. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL.
• Saikia, U. P., et al. (2016). Selective N-acetylation of aromatic amines using acetonitrile as acylating agent. Semantic Scholar.
• Synlett. (n.d.). Direct Electrophilic Acylation of N-Substituted Pyrazoles by Anhydrides of Carboxylic Acids.
• National Center for Biotechnology Information. (n.d.). Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties.
• Wikipedia. (n.d.). Acylation.
• IJCRT.org. (n.d.). Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions.
• American Chemical Society. (2023). Kinetics and Mechanism of Azole n−π-Catalyzed Amine Acylation*.
• Ace Chemistry. (n.d.). Acylating agents.
• Google Patents. (n.d.). US3409670A - Acylation of aromatic amines.
• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
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• ChemScene. (n.d.). Safety Data Sheet.
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• PubMed. (2023). Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation.
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Synthesis of Novel Schiff Bases from 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: A Comprehensive Guide for Researchers

Introduction: The Significance of Pyrazole-Based Schiff Bases in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities.[1][2] When combined with the versatile azomethine (-C=N-) functionality of a Schiff base, the resulting molecules exhibit enhanced biological potential, making them a focal point in the quest for novel therapeutic agents.[3][4] Pyrazole-based Schiff bases have demonstrated a broad spectrum of activities, including antimicrobial, antifungal, anti-inflammatory, anticancer, and antioxidant properties.[5][6][7] The ease of their synthesis and the ability to readily modify their structure allows for the fine-tuning of their biological activity, making them attractive candidates for drug development programs.[3]

This document provides a detailed guide for the synthesis and characterization of novel Schiff bases derived from 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. The protocols outlined herein are designed to be robust and reproducible, providing researchers with a solid foundation for their synthetic endeavors. We will delve into the underlying chemical principles, offering insights into the reaction mechanisms and the rationale behind the chosen experimental parameters.

Proposed Synthetic Pathway

The synthesis of the target Schiff bases commences with the preparation of the key intermediate, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, followed by its condensation with a variety of aromatic aldehydes.

Figure 1: Overall synthetic scheme.

Part 1: Synthesis of the Precursor: 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

The synthesis of 4-aminopyrazoles is a well-established process, often proceeding through the cyclocondensation of a hydrazine derivative with a suitable three-carbon synovial fragment, such as a β-ketonitrile.[4] This approach offers a reliable route to the desired 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Protocol: Synthesis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Materials:

• 3,4-Dichlorophenylhydrazine hydrochloride

• Malononitrile

• Sodium ethoxide

• Ethanol, absolute

• Diethyl ether

• Hydrochloric acid (concentrated)

• Sodium bicarbonate

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

Procedure:

• Preparation of the β-ketonitrile synthon: While various β-ketonitriles can be used, for this protocol, we will generate the reactive intermediate in situ.

• Cyclocondensation Reaction:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,4-dichlorophenylhydrazine hydrochloride (1 equivalent) in absolute ethanol.

  • To this solution, add sodium ethoxide (1.1 equivalents) and stir for 15 minutes at room temperature to liberate the free hydrazine.

  • Add malononitrile (1 equivalent) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water and acidify with concentrated hydrochloric acid to a pH of approximately 2.

  • The crude product may precipitate. If not, extract the aqueous layer with ethyl acetate.

  • Neutralize the aqueous layer or the combined organic extracts with a saturated solution of sodium bicarbonate.

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold water and then with a small amount of cold diethyl ether.

  • Dry the product under vacuum to yield 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Rationale for Experimental Choices:

• Sodium Ethoxide: This strong base is used to deprotonate the hydrazine hydrochloride, generating the more nucleophilic free hydrazine required for the reaction.

• Reflux Conditions: Heating the reaction mixture provides the necessary activation energy for the cyclization to occur at a reasonable rate.

• Acidic Work-up: Acidification helps to protonate any unreacted basic materials and can aid in the precipitation of the product or its extraction.

• Neutralization: Subsequent neutralization with sodium bicarbonate is crucial to obtain the final amine product in its free base form.

Part 2: Synthesis of Schiff Bases

The formation of a Schiff base, or imine, occurs through the nucleophilic addition of a primary amine to a carbonyl group (in this case, an aldehyde), followed by the elimination of a water molecule to form the characteristic carbon-nitrogen double bond.[8][9][10] This reaction is typically catalyzed by a small amount of acid.

Figure 2: Mechanism of Schiff base formation.

Protocol: General Procedure for the Synthesis of Schiff Bases from 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Materials:

• 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Ethanol or Isopropyl Alcohol

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine (1 equivalent) in ethanol (or isopropyl alcohol).

• To this solution, add the desired substituted aromatic aldehyde (1 equivalent).

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by TLC.[1]

• Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.

• If precipitation is slow, the mixture can be cooled further in an ice bath.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) to obtain the pure Schiff base.

Table 1: Reaction Parameters for Schiff Base Synthesis

Aldehyde Reactant	Solvent	Reflux Time (hours)	Catalyst
Benzaldehyde	Ethanol	3	Glacial Acetic Acid
4-Chlorobenzaldehyde	Isopropyl Alcohol	4	Glacial Acetic Acid
4-Methoxybenzaldehyde	Ethanol	2.5	Glacial Acetic Acid
4-Nitrobenzaldehyde	Ethanol	4	Glacial Acetic Acid

Characterization of Synthesized Compounds

The structural elucidation of the newly synthesized Schiff bases is paramount to confirm their identity and purity. A combination of spectroscopic techniques is typically employed.

• Infrared (IR) Spectroscopy: The formation of the Schiff base can be confirmed by the appearance of a characteristic absorption band for the azomethine group (-C=N) in the region of 1600-1650 cm⁻¹. The disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the primary amine will also be evident.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The formation of the imine bond is confirmed by the appearance of a singlet peak for the azomethine proton (-N=CH-) in the downfield region, typically between δ 8.0 and 10.0 ppm.[3][5] The aromatic protons of the pyrazole ring and the substituted aldehyde will also be observed in their characteristic regions.

  • ¹³C NMR: The carbon of the azomethine group will appear as a distinct signal in the range of δ 140-160 ppm.[3]

• Mass Spectrometry (MS): This technique is used to determine the molecular weight of the synthesized compound, which should correspond to the expected molecular formula of the Schiff base.

Applications and Future Directions

The synthesized pyrazole-based Schiff bases are valuable scaffolds for further investigation in drug discovery. Their diverse biological activities make them promising candidates for development as antimicrobial, anticancer, and anti-inflammatory agents.[6][7][11] Further studies could involve:

• In vitro and in vivo biological screening: To evaluate the efficacy of the synthesized compounds against various cell lines and in animal models.

• Quantitative Structure-Activity Relationship (QSAR) studies: To understand the relationship between the chemical structure and biological activity, guiding the design of more potent analogues.

• Coordination chemistry: The imine nitrogen and the pyrazole ring system provide excellent sites for coordination with metal ions, leading to the formation of metal complexes with potentially enhanced biological properties.[11]

References

• Journal of the Organic Chemistry of Portugal (JOCPR). Synthesis Characterization and Biological Evaluation of Some Novel Schiffs Base and Amine Derivatives of Pyrazole. Available from: [Link]

• ResearchGate. Mechanism of Schiff base (imine) Formation. Available from: [Link]

• ResearchGate. Pyrazole Schiff Bases: Synthesis, Characterization, Biological Screening, In Silico ADME and Molecular Docking Studies. Available from: [Link]

• Vedantu. Schiff Bases: Structure, Reaction, Synthesis & Uses Explained. Available from: [Link]

• IntechOpen. Synthesis of Schiff Bases by Non-Conventional Methods. Available from: [Link]

• Sathee Jee. Chemistry Schiff Bases. Available from: [Link]

• Royal Society of Chemistry. Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(ii) complexes as potential therapeutics. Available from: [Link]

• SciELO Colombia. Synthesis, characterization and antibacterial screening of some Schiff bases derived from pyrazole and 4-amino antipyrine. Available from: [Link]

• Taylor & Francis Online. Synthesis, spectral characterization of pyrazole derived Schiff base analogs: molecular dynamic simulation, antibacterial and DNA binding studies. Available from: [Link]

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• MDPI. Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. Available from: [Link]

• National Center for Biotechnology Information. In Vitro Evaluation and Bioinformatics Analysis of Schiff Bases Bearing Pyrazole Scaffold as Bioactive Agents: Antioxidant, Anti-Diabetic, Anti-Alzheimer, and Anti-Arthritic. Available from: [Link]

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Application Note: A Detailed Mechanistic and Practical Guide to the Synthesis of Pyrazolyl Ureas

Audience: Researchers, scientists, and drug development professionals. From the Desk of the Senior Application Scientist

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved pharmaceuticals.[1][2] The formation of a urea linkage by reacting a pyrazole amine with an isocyanate is a highly efficient and versatile transformation for generating molecules with significant biological potential, particularly as kinase inhibitors.[3][4] This guide provides an in-depth exploration of the reaction mechanism, a detailed and validated experimental protocol, and critical insights into process optimization. We aim to bridge the gap between theoretical understanding and practical application, empowering researchers to confidently and successfully synthesize pyrazolyl urea derivatives.

The Strategic Importance of Pyrazoles in Drug Discovery

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. This unique arrangement confers a combination of valuable physicochemical properties: the N-1 nitrogen can act as a hydrogen bond donor, while the N-2 nitrogen serves as a hydrogen bond acceptor.[1] This dual capacity allows pyrazole-containing molecules to form specific, high-affinity interactions with biological targets. Consequently, the pyrazole motif is a key feature in a wide array of marketed drugs, including the anti-inflammatory agent Celecoxib, the anti-cancer drug Crizotinib, and the vasodilator Sildenafil.[1][2] The synthesis of novel pyrazole derivatives remains a highly active area of research, driven by the scaffold's proven success in modulating clinically relevant targets.[5][6]

The Reaction of Pyrazole Amines with Isocyanates: A Mechanistic Overview

The synthesis of a pyrazolyl urea is fundamentally a nucleophilic addition reaction. The exocyclic amino group on the pyrazole ring acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of the isocyanate.

The Core Mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the pyrazole amine attacks the central carbon atom of the isocyanate group (-N=C=O). This carbon is highly electron-deficient due to the strong electron-withdrawing effects of the adjacent nitrogen and oxygen atoms.

• Intermediate Formation: This attack leads to the formation of a transient, zwitterionic intermediate.

• Proton Transfer: A rapid intramolecular proton transfer occurs from the newly bonded, positively charged pyrazole nitrogen to the negatively charged isocyanate nitrogen.

• Urea Formation: This transfer neutralizes the charges and results in the stable urea linkage (-NH-CO-NH-), yielding the final pyrazolyl urea product.

The reaction is typically rapid and highly exothermic, often proceeding to completion at room temperature without the need for a catalyst.[7] The overall kinetics can be complex but are generally considered to be second-order, dependent on the concentration of both the amine and the isocyanate.[8]

Caption: Nucleophilic addition mechanism for pyrazolyl urea synthesis.

Practical Considerations and Protocol Optimization

While the reaction is robust, achieving high yields and purity requires careful attention to experimental parameters.

• Reagent Purity: Isocyanates are highly sensitive to moisture. The presence of water will lead to the formation of a carbamic acid intermediate, which rapidly decarboxylates to form a primary amine. This newly formed amine can then react with another molecule of isocyanate to produce a symmetric diaryl/dialkyl urea byproduct, complicating purification and reducing the yield of the desired product. Always use anhydrous solvents and freshly opened or properly stored isocyanates.

• Solvent Selection: A variety of aprotic solvents can be used.

  • Tetrahydrofuran (THF), Dichloromethane (DCM): Good choices for reactions at room temperature, as they are relatively non-polar and facilitate easy removal post-reaction.

  • Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO): Used when reactant solubility is an issue. However, their high boiling points make them more difficult to remove.

  • The choice of solvent can influence reaction rates; polar aprotic solvents may accelerate the reaction.[7]

• Temperature Control: The reaction is exothermic. For large-scale reactions, slow, dropwise addition of the isocyanate to a cooled solution (0 °C) of the pyrazole amine is critical to control the reaction rate and prevent the formation of side products.

• Stoichiometry: A 1:1 molar ratio is theoretically required. In practice, using a slight excess (1.05 to 1.1 equivalents) of the isocyanate can help drive the reaction to completion, especially if the pyrazole amine is the more valuable reagent. Reaction progress should always be monitored (e.g., by TLC or LC-MS) to determine the point of completion.

Detailed Experimental Protocol: Synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-phenylurea

This protocol describes a representative synthesis. Researchers should adapt it based on the specific properties of their substrates.

Materials:

• 3-Amino-1,5-dimethyl-1H-pyrazole (1.00 g, 9.0 mmol, 1.0 equiv)

• Phenyl isocyanate (1.18 g, 0.98 mL, 9.9 mmol, 1.1 equiv)

• Anhydrous Tetrahydrofuran (THF), 30 mL

• Reaction flask, magnetic stirrer, dropping funnel, and nitrogen/argon line

Procedure:

• Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the flask with dry nitrogen or argon for 10 minutes.

• Reactant Dissolution: Under a positive pressure of inert gas, add 3-amino-1,5-dimethyl-1H-pyrazole (1.00 g) to the flask, followed by anhydrous THF (20 mL). Stir the mixture at room temperature until all the solid has dissolved.

• Isocyanate Addition: Dissolve phenyl isocyanate (0.98 mL) in anhydrous THF (10 mL) in a separate dry flask and load it into a dropping funnel.

• Reaction Execution: Cool the pyrazole amine solution to 0 °C using an ice-water bath. Add the phenyl isocyanate solution dropwise over 15-20 minutes with vigorous stirring.

  • Scientist's Note: The slow, controlled addition is crucial to dissipate the heat generated during this exothermic reaction and minimize side-product formation.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% Ethyl Acetate in Hexane). The starting amine should be consumed, and a new, less polar spot corresponding to the product should appear.

• Workup and Isolation: Upon completion, reduce the solvent volume in vacuo. The product, a white solid, will often precipitate. If it does not, add n-hexane or diethyl ether to induce precipitation.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold hexane to remove any unreacted isocyanate or soluble impurities.

• Drying and Characterization: Dry the purified solid under vacuum. The formation of the product can be confirmed by the appearance of characteristic signals in NMR spectroscopy, such as singlets for the two N-H protons of the urea group.[3]

Data Presentation: Comparative Synthesis of Pyrazolyl Ureas

The following table summarizes conditions from various literature preparations, showcasing the versatility of this reaction.

Pyrazole Amine	Isocyanate	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
5-Amino-1-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole	4-Fluorophenyl isocyanate	Dichloromethane	RT	12	85	[3]
5-Amino-1,3-diphenyl-1H-pyrazole	Phenyl isocyanate	Pyridine	Reflux	6	78	[4]
3-Amino-1-methyl-1H-pyrazole-4-carboxamide	3',4',5'-Trifluoro-[1,1'-biphenyl]-2-yl isocyanate	Acetonitrile/PEG-600	80	3	89	[9]
5-amino-1-(2-hydroxy-2-phenylethyl)-1H-pyrazole-4-carbonitrile	Phenyl isocyanate	Not specified	Not specified	Not specified	Not specified	[4]

Conclusion

The reaction between pyrazole amines and isocyanates is a powerful tool in the arsenal of the medicinal chemist. Its efficiency, broad substrate scope, and operational simplicity make it an ideal method for generating diverse libraries of pyrazolyl ureas for drug discovery programs. By understanding the underlying mechanism and adhering to the practical guidelines outlined in this document, researchers can reliably synthesize these valuable compounds with high yield and purity.

References

• Singh, P., et al. (2016). Synthesis, characterization and pharmacological evaluation of pyrazolyl urea derivatives as potential anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Li, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available at: [Link]

• Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• Vignola, D., et al. (2021). Pyrazolyl-Ureas as Interesting Scaffold in Medicinal Chemistry. Molecules. Available at: [Link]

• Agarwal, M., et al. (2022). Examples of pyrazole-containing drugs and their pharmacological activities. ResearchGate. Available at: [Link]

• Fayemi, O. E., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Chemistry. Available at: [Link]

• Ullah, S., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules. Available at: [Link]

• Wicks, Z. W., et al. (2016). Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications. Polymer Chemistry. Available at: [Link]

• Wang, X., et al. (2021). Novel Pyrazole Acyl(thio)urea Derivatives Containing a Biphenyl Scaffold as Potential Succinate Dehydrogenase Inhibitors: Design, Synthesis, Fungicidal Activity, and SAR. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Issidorides, C. H. (1962). A study of the kinetics and mechanism of the reaction between phenyl isocyanate and aniline. AUB ScholarWorks. Available at: [Link]

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Application Note: Design of BTK Inhibitors Using 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine Scaffold

Abstract

Bruton’s Tyrosine Kinase (BTK) is a critical effector in the B-cell receptor (BCR) signaling pathway, making it a validated target for B-cell malignancies (e.g., CLL, MCL) and autoimmune disorders.[1][2] While first-generation inhibitors like Ibrutinib utilize a pyrazolo[3,4-d]pyrimidine core, the 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine scaffold represents a potent, simplified "privileged structure" for next-generation kinase inhibitor design. This guide details the rational design, chemical synthesis, and biochemical validation protocols required to utilize this scaffold effectively.

Part 1: Rational Drug Design & Structural Logic

The Pharmacophore Hypothesis

The 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine scaffold functions as an ATP-competitive pharmacophore. Its efficacy is derived from its ability to mimic the adenine ring of ATP, interacting specifically with the kinase hinge region.

• The Hinge Binder (4-Amine): The exocyclic amino group at position 4 acts as a hydrogen bond donor/acceptor pair, interacting with the backbone carbonyl and amide nitrogen of the BTK hinge region (residues Glu475 and Met477).

• The Hydrophobic Anchor (3,4-Dichlorophenyl): This moiety occupies the hydrophobic back pocket (selectivity pocket) adjacent to the gatekeeper residue (Thr474). The electron-withdrawing chlorine atoms enhance lipophilicity and fill the hydrophobic volume, improving potency.

• The Vector for Diversity (N-Acylation): The 4-amino group serves as the attachment point for "warheads" (e.g., acrylamides for covalent Cys481 targeting) or solubilizing groups extending into the solvent front.

Design-Make-Test-Analyze (DMTA) Workflow

The following workflow illustrates the iterative process for optimizing this scaffold.

Figure 1: The DMTA cycle for optimizing the pyrazole-amine scaffold.

Part 2: Chemical Synthesis Protocol

Objective: Synthesize the core scaffold 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine starting from commercially available aryl hydrazines.

Retrosynthetic Analysis

The most robust route involves the construction of the pyrazole ring followed by functionalization at C4.

• Precursor: 3,4-Dichlorophenylhydrazine hydrochloride.

• Key Steps: Cyclization

  Nitration Reduction.

Detailed Synthesis Steps

Step 1: Pyrazole Ring Formation

• Reagents: 3,4-Dichlorophenylhydrazine HCl (1.0 eq), 1,1,3,3-Tetramethoxypropane (1.1 eq), Ethanol (0.5 M concentration).

• Protocol:

  • Dissolve hydrazine in ethanol.

  • Add 1,1,3,3-tetramethoxypropane dropwise.

  • Reflux at 80°C for 3 hours.

  • Cool to room temperature.[3] The product, 1-(3,4-dichlorophenyl)-1H-pyrazole , often precipitates. If not, remove solvent in vacuo and recrystallize from hexanes/EtOAc.

• Checkpoint: Confirm structure via ¹H NMR (Characteristic pyrazole doublets at ~7.7 and 7.9 ppm).

Step 2: Nitration (Introduction of Nitrogen at C4)

• Reagents: 1-(3,4-dichlorophenyl)-1H-pyrazole, Nitric Acid (fuming), Sulfuric Acid (conc), Acetic Anhydride.

• Protocol:

  • Cool acetic anhydride to 0°C. Slowly add fuming HNO₃ (Caution: Exothermic).

  • Add the pyrazole intermediate portion-wise, maintaining temp < 10°C.

  • Allow to warm to RT and stir for 2 hours.

  • Pour onto crushed ice. The solid 4-nitro-pyrazole derivative will precipitate.

  • Filter, wash with water, and dry.

Step 3: Reduction to Amine (The Target Scaffold)

• Reagents: 4-nitro intermediate, Tin(II) Chloride (SnCl₂·2H₂O) (5.0 eq), Ethanol/HCl.

• Protocol:

  • Suspend the nitro compound in Ethanol.

  • Add SnCl₂ and a catalytic amount of conc. HCl.

  • Reflux at 75°C for 2–4 hours.

  • Workup: Cool, neutralize with 1N NaOH (pH ~8), and extract with Ethyl Acetate (3x).

  • Dry organics over MgSO₄ and concentrate.

• Purification: Flash column chromatography (DCM:MeOH 95:5).

• Yield: Typically 60–75% over 3 steps.

Figure 2: Synthetic route to the target aminopyrazole scaffold.

Part 3: Biochemical Validation Protocol

Method: ADP-Glo™ Kinase Assay (Promega) Rationale: This homogeneous assay measures ADP formation, directly correlating to kinase activity. It is preferred over FRET for its high sensitivity at low ATP conversion rates (initial velocity conditions).

Reagents & Preparation

• Enzyme: Recombinant Human BTK (Full length, His-tagged).[4]

• Substrate: Poly(Glu, Tyr) 4:1 peptide.[4][5]

• Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM MnCl₂, 50 µM DTT.

• ATP: Ultra-pure ATP (use at

  apparent, typically 10–50 µM for BTK).

Assay Protocol (384-well format)

Step	Action	Volume	Notes
1	Compound Addition	1 µL	Serial dilution in DMSO. Final DMSO conc < 1%.[6]
2	Enzyme Addition	2 µL	Dilute BTK to 1–2 ng/well in Kinase Buffer.
3	Pre-Incubation	-	Incubate 10 min at RT to allow inhibitor binding.
4	Substrate/ATP Mix	2 µL	Initiate reaction. Final ATP = .
5	Kinase Reaction	-	Incubate 60 min at RT.
6	ADP-Glo Reagent	5 µL	Stops reaction; depletes remaining ATP. Incubate 40 min.
7	Detection Reagent	10 µL	Converts ADP ATP Luciferase light. Incubate 30 min.
8	Readout	-	Measure Luminescence (RLU) on plate reader.

Data Analysis

Calculate % Inhibition using the formula:

Fit data to a sigmoidal dose-response equation (Variable Slope) to determine .

Part 4: Cellular Validation (Mechanism of Action)

Context: To confirm the inhibitor engages BTK in a cellular context, one must monitor the downstream signaling of the B-Cell Receptor (BCR). Pathway: BCR

SYK BTK PLC 2 Calcium Flux.[1]

Figure 3: BCR Signaling Pathway highlighting the BTK intervention point.

Protocol: Western Blot Analysis (Ramos Cells)

• Cell Culture: Starve Ramos (Burkitt's Lymphoma) cells in serum-free media for 2 hours.

• Treatment: Treat with inhibitor (0.1, 1.0, 10 µM) for 1 hour.

• Stimulation: Stimulate with anti-IgM (10 µg/mL) for 10 minutes to activate BCR.

• Lysis: Lyse in RIPA buffer with phosphatase inhibitors (Na₃VO₄).

• Detection: Blot for p-BTK (Tyr223) (autophosphorylation site) and p-PLC

  2 (Tyr1217) (downstream substrate).

  • Success Criterion: Dose-dependent reduction in p-PLC

    2 signal without changing Total PLC 2 levels.

References

• Hendriks, R. W., et al. (2014). "Targeting Bruton's tyrosine kinase in B cell malignancies." Nature Reviews Cancer, 14, 219–232. Link

• Promega Corporation. (2023). "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols. Link

• Fabbro, D. (2015). "The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors." Journal of Medicinal Chemistry.

• Burger, J. A., et al. (2019). "B-cell receptor signaling in chronic lymphocytic leukemia and other B-cell malignancies." Blood, 134(12), 936-945. Link

• Maddalena, M., et al. (2021). "Synthesis and biological evaluation of 1-phenyl-1H-pyrazol-4-amine derivatives." Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. promega.com [promega.com]
• 4. BTK Kinase Enzyme System [worldwide.promega.com]
• 5. promega.com [promega.com]
• 6. Assay in Summary_ki [bindingdb.org]

Technical Notes & Optimization

Improving yield of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine synthesis

This technical guide addresses the synthesis and yield optimization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine . This intermediate is a critical scaffold in medicinal chemistry, particularly for Factor Xa inhibitors (e.g., Apixaban analogs) and various agrochemicals.

The primary "yield killer" in this synthesis is the reductive dechlorination of the 3,4-dichlorophenyl ring during the conversion of the nitro group to the amine. This guide prioritizes chemoselectivity to preserve the halogenated pharmacophore.[1]

Part 1: Strategic Route Selection

To maximize yield and reproducibility, we recommend the Nitration-Reduction Pathway over direct cyclization of aminopyrazoles. This route uses robust, inexpensive reagents and offers better purification checkpoints.

The Optimized Pathway:

• Cyclization: 3,4-Dichlorophenylhydrazine + Malonaldehyde equivalent

  Parent Pyrazole .

• Electrophilic Substitution: Nitration at C4

  4-Nitropyrazole .

• Chemoselective Reduction: Nitro

  4-Aminopyrazole (Critical Step).

Visual Workflow (Pathway Logic)

Caption: Optimized linear synthesis pathway emphasizing the stability of the pyrazole core prior to functionalization.

Part 2: Step-by-Step Technical Protocols

Step 1: Pyrazole Ring Construction

Objective: Form the 1-arylpyrazole core without tar formation. Reagents: 3,4-Dichlorophenylhydrazine HCl, 1,1,3,3-Tetramethoxypropane (TMP).

Protocol:

• Suspend 3,4-dichlorophenylhydrazine HCl (1.0 eq) in Ethanol (10V).

• Add TMP (1.1 eq) and catalytic HCl (conc., 0.1 eq).

• Reflux for 2–3 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Yield Tip: Upon cooling, the product may not precipitate immediately. Evaporate ethanol to 20% volume and pour into ice water to force precipitation.

• Purification: Recrystallize from Ethanol/Water if the solid is dark brown; it should be off-white/tan.

Step 2: Regioselective Nitration

Objective: Install the nitro group at C4 without nitrating the deactivated dichlorophenyl ring. Reagents: HNO3 (fuming or 65%), H2SO4.

Protocol:

• Dissolve the pyrazole (from Step 1) in concentrated H2SO4 (5V) at 0°C.

• Add HNO3 (1.05 eq) dropwise, maintaining internal temp <10°C.

  • Why? The pyrazole ring is electron-rich, but the dichlorophenyl group is deactivated. Higher temperatures (>20°C) risk nitrating the phenyl ring or dinitration.

• Warm to Room Temperature (RT) and stir for 2 hours.

• Quench: Pour onto crushed ice. The 4-nitropyrazole will precipitate as a solid.

• Critical Check: Verify regiochemistry via NMR. The C4 proton signal (approx 8.0 ppm) should disappear.

Step 3: Chemoselective Reduction (The Yield Gate)

Issue: Standard Pd/C hydrogenation often strips the Chlorine atoms (Hydrodechlorination), reducing yield and purity. Solution: Use Iron-mediated reduction (Bechamp modification) or Sulfided Platinum .

Option A: Fe/NH4Cl (Recommended for Lab Scale/High Purity) This method is chemically incapable of breaking the Ar-Cl bond under these conditions.

• Suspend the 4-nitropyrazole (1.0 eq) in Ethanol:Water (3:1 ratio).

• Add NH4Cl (5.0 eq) and Iron Powder (reduced, 325 mesh, 5.0 eq).

• Heat to reflux (approx 70–80°C) with vigorous mechanical stirring.

  • Note: Magnetic stirring often fails due to the heavy iron sludge.

• Monitor via TLC.[1][2][3] Reaction is usually complete in 1–3 hours.[1][4]

• Workup (Crucial for Yield):

  • Filter hot through Celite to remove iron oxide sludge. Wash the pad with hot ethanol.

  • Concentrate filtrate to remove ethanol.

  • Basify the remaining aqueous layer with NaHCO3 to pH 8–9.

  • Extract with Ethyl Acetate (3x).[1][5]

  • Anti-Oxidation: The amine is air-sensitive. Store under Nitrogen/Argon.

Option B: Sulfided Pt/C Hydrogenation (Recommended for Scale-up) If using hydrogenation, you must use a poisoned catalyst.

• Solvent: Ethyl Acetate or MeOH.

• Catalyst: 5% Pt/C (Sulfided) . Do not use standard Pd/C.

• Pressure: 1–3 bar H2.

• Temp: RT to 40°C.

• Result: The sulfur poisons the catalyst sites responsible for hydrogenolysis (C-Cl cleavage) but allows nitro reduction.

Part 3: Troubleshooting & FAQs

Yield Optimization Table

Observation	Probable Cause	Corrective Action
Product is Des-Chloro (M-35/70 mass)	Hydrogenolysis during reduction.	Stop using Pd/C. Switch to Fe/NH4Cl or Sulfided Pt/C immediately [1].
Low Yield after Fe Reduction	Product trapped in Iron sludge.	Filter the reaction mixture while hot. Wash the Celite cake extensively with hot ethanol or MeOH.
Dark/Black Product	Oxidation of the amine.	The 4-amino group is electron-rich and oxidizes easily. Perform workup quickly; store product in dark/cold under inert gas. Use trace Ascorbic Acid during workup.
Incomplete Nitration	Temperature too low or wet acid.	Ensure H2SO4 is dry. Allow reaction to reach RT after addition.
Dimer Formation (Azo compounds)	Reduction stopped at intermediate.	Ensure excess reductant (Fe) and sufficient proton source (NH4Cl). Check mixing efficiency.

Frequently Asked Questions

Q1: Can I use SnCl2 (Stannous Chloride) for the reduction? A: Yes, SnCl2 in HCl or Ethanol is effective and will preserve the chloro-substituents [2]. However, removing tin salts during workup can be tedious and often leads to emulsions that trap the product, lowering isolated yield. The Fe/NH4Cl method generally offers an easier workup.

Q2: Why not use the Buchwald-Hartwig coupling to attach the amine? A: While possible, coupling a 4-aminopyrazole (which is unstable) with 3,4-dichloroiodobenzene is expensive and operationally difficult due to the instability of the starting aminopyrazole. Building the ring first (Nitration route) is more atom-economical.

Q3: My product turns purple/red on the bench. Is it ruined? A: This indicates surface oxidation. If the bulk material is still off-white/tan, recrystallize from Toluene/Heptane or Ethanol/Water with a pinch of sodium dithionite (reducing agent) to recover the pure amine.

Q4: Can I use Raney Nickel? A: Use with extreme caution. Raney Nickel is potent and can cause dechlorination. If you must use it, work at low pressure (atmospheric) and low temperature (<25°C), potentially doping the reaction with a thiophene inhibitor.

References

• Selective Hydrogenation of Chloronitrobenzenes: Coq, B., Tijani, A., & Figueras, F. (1991). Selective hydrogenation of p-chloronitrobenzene over supported platinum catalysts. Journal of Molecular Catalysis. Context: Establishes the necessity of Pt over Pd for preventing dechlorination.

• Chemoselective Reduction using SnCl2: Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Tetrahedron Letters. Context: Validates alternative non-hydrogenation reduction methods.

• Fe/NH4Cl Reduction Protocol: Ramadas, K., & Srinivasan, N. (1992).[2] Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant.[6] Synthetic Communications. Context: The foundational text for the recommended high-yield, selective reduction protocol.

• Synthesis of 1-aryl-1H-pyrazol-4-amines: Fustero, S., et al. (2008). Improved Regioselective Synthesis of Pyrazoles. Journal of Organic Chemistry. Context: General methodology for constructing the pyrazole core efficiently.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. sciencemadness.org [sciencemadness.org]
• 5. mdpi.com [mdpi.com]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Purification of 1-(3,4-Dichlorophenyl)-1H-pyrazol-4-amine by Recrystallization

Welcome to the technical support center for the purification of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the recrystallization of this compound.

Introduction

Recrystallization is a fundamental technique for the purification of solid organic compounds. The process relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures. For 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a compound of interest in pharmaceutical and chemical research, achieving high purity is paramount for accurate downstream applications and biological testing. This guide provides a comprehensive framework for developing a robust recrystallization protocol and troubleshooting common issues.

Core Principles of Recrystallization

The success of any recrystallization procedure hinges on the selection of an appropriate solvent. An ideal solvent will exhibit the following characteristics[1][2][3]:

• High solubility of the target compound at elevated temperatures.

• Low solubility of the target compound at low temperatures.

• High or very low solubility of impurities at all temperatures.

• Chemical inertness towards the target compound.

• Volatility for easy removal from the purified crystals.

The general workflow for recrystallization is depicted below:

Caption: General workflow for purification by recrystallization.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Question: My compound will not fully dissolve in the hot solvent, even after adding a large volume. What should I do?

Answer:

This issue typically arises from two possibilities: the solvent is inappropriate for your compound, or there are insoluble impurities present.

• Inappropriate Solvent: The solvent may not have sufficient solvating power for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, even at its boiling point. You will need to perform solvent screening to identify a more suitable solvent or solvent system. A good starting point is to test solvents with varying polarities. Given the structure of your compound (a dichlorophenyl group and a pyrazole-amine moiety), consider moderately polar solvents like ethanol, isopropanol, or acetone, or a mixed solvent system such as ethanol/water or toluene/heptane.

• Insoluble Impurities: If the majority of your compound dissolves but a small amount of solid remains, these are likely insoluble impurities. In this case, you should proceed with a hot filtration step to remove these particulates before allowing the solution to cool.[4][5]

Question: My compound "oils out" instead of forming crystals upon cooling. How can I fix this?

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is often due to a high concentration of impurities or the solution being cooled too rapidly.[6]

Here are several strategies to induce crystallization:

• Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional solvent to slightly dilute the solution and then allow it to cool slowly again.[6][7]

• Slow Cooling: Ensure the solution cools as slowly as possible. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature gradually.[5]

• Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[6][8]

• Seed Crystals: If you have a small amount of pure 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, add a tiny crystal to the cooled solution. This "seed crystal" will act as a template for further crystallization.[5][6]

• Consider a Different Solvent: Some solvents are more prone to causing oiling out with certain compounds. Experimenting with a different solvent system may be necessary.

Question: After cooling, no crystals have formed. What is the problem?

Answer:

The absence of crystal formation is a common issue and can usually be resolved.

• Too Much Solvent: This is the most frequent cause.[6] If the solution is too dilute, the concentration of your compound may not reach its saturation point upon cooling. To remedy this, gently heat the solution to evaporate some of the solvent, thereby increasing the concentration.[7] Once the volume is reduced, allow the solution to cool again.

• Supersaturation: The solution may be supersaturated, meaning the compound is dissolved at a concentration higher than its normal saturation point at that temperature.[6] In this state, crystallization is kinetically hindered. To initiate crystal formation, try the techniques mentioned above: scratching the flask or adding a seed crystal.[5][6]

• Insufficient Cooling: Ensure the solution has been cooled to a sufficiently low temperature. After cooling to room temperature, placing the flask in an ice bath can further decrease the solubility of your compound and promote crystallization.

Question: The yield of my recrystallized product is very low. What went wrong?

Answer:

A low yield can be attributed to several factors throughout the recrystallization process.[7]

• Using Too Much Solvent: As mentioned previously, an excessive amount of solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[7]

• Premature Crystallization: If the solution cools too quickly during hot filtration, some of your product may crystallize on the filter paper or in the funnel. Ensure your filtration apparatus is pre-heated.[5]

• Washing with Warm Solvent: Washing the isolated crystals with solvent that is not ice-cold can redissolve some of your product.[8]

• Inherent Solubility: Your compound may have a relatively high solubility in the chosen solvent even at low temperatures. In this case, cooling to a lower temperature (e.g., in a dry ice/acetone bath) may improve the yield. Alternatively, a different solvent with lower solvating power at cold temperatures should be considered.

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for the recrystallization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine?

A1: The ideal method for solvent selection is through small-scale solubility tests.[4] Place a small amount of your crude compound (around 10-20 mg) into several test tubes. To each tube, add a different solvent (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexane) dropwise at room temperature. If the compound dissolves readily at room temperature, that solvent is likely not suitable. For solvents in which the compound is sparingly soluble at room temperature, gently heat the test tube. A good solvent will dissolve the compound when hot but allow it to crystallize upon cooling.[3] Often, a mixed-solvent system is required. In this case, dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid. Gently heat to redissolve and then allow to cool slowly.[1]

Q2: What are the potential impurities in my sample of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine?

A2: Impurities can originate from starting materials, side products, or decomposition products. Without knowing the specific synthetic route, common impurities could include unreacted starting materials such as 1-(3,4-dichlorophenyl)hydrazine or precursors to the pyrazole ring. Side products from incomplete reactions or alternative reaction pathways may also be present.

Q3: Should I use activated charcoal during the recrystallization?

A3: Activated charcoal can be used to remove colored impurities.[4] If your solution of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is colored and you expect a colorless or pale-colored final product, you can add a small amount of activated charcoal to the hot solution before the hot filtration step. Use it sparingly, as excessive amounts can adsorb your target compound and reduce the yield.

Q4: How can I be sure my final product is pure?

A4: The purity of your recrystallized 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine can be assessed by several analytical techniques:

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). Impurities tend to broaden and depress the melting point.

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate.

• Spectroscopic Methods: Techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared) spectroscopy, and Mass Spectrometry can confirm the structure and identify the presence of any remaining impurities.

Q5: What is the best way to dry the purified crystals?

A5: After the final cold filtration and washing, the crystals should be dried to remove any residual solvent. This can be achieved by air drying on a watch glass (for less volatile solvents, this may take longer) or by drying in a vacuum oven.[8] Drying to a constant weight ensures all solvent has been removed.[8]

Experimental Protocol: General Procedure for Recrystallization

This is a general guideline. The optimal solvent and volumes should be determined by preliminary small-scale tests.

• Solvent Selection: Based on solubility tests, choose a suitable solvent or solvent pair.

• Dissolution: Place the crude 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in an Erlenmeyer flask. Add the minimum amount of the chosen solvent to just cover the solid. Heat the mixture to the boiling point of the solvent with stirring. Continue to add small portions of the hot solvent until the compound just dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat source, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals to a constant weight.

Data Summary Table

Property	Description
Molecular Formula	C₉H₇Cl₂N₃[9][10]
Molecular Weight	228.08 g/mol [9][10]
Predicted Boiling Point	388.6 ± 37.0 °C[10]
Predicted pKa	3.25 ± 0.11[10]
Appearance	Typically a solid at room temperature.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs.
• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selectio nn.
• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet.
• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (1976). Solvent selection for recrystallization: An undergraduate organic experiment.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs.
• University of California, Los Angeles. (n.d.).
• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual [Video]. YouTube.
• Dartmouth College. (n.d.).
• Akbaş, E., et al. (2016). Crystal structure of (4Z)-1-(3,4-dichlorophenyl)-4-[hydroxy(4-methylphenyl)methylidene]-3-methyl-4,5-dihydro-1H-pyrazol-5-one.
• ChemicalBook. (n.d.). 1-(3,4-DICHLOROPHENYL)-1H-PYRAZOL-3-AMINE.
• SlideShare. (n.d.). Solid organic cpd.
• ChemBK. (n.d.). 1-(3,4-DICHLOROPHENYL)-1H-PYRAZOL-3-AMINE.

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. edu.rsc.org [edu.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. amherst.edu [amherst.edu]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. 1-(3,4-DICHLOROPHENYL)-1H-PYRAZOL-3-AMINE CAS#: 66000-43-9 [chemicalbook.com]
• 10. chembk.com [chembk.com]

Preventing oxidation of amino group in pyrazole derivatives

A Guide to Preventing Amino Group Oxidation in Pyrazole Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical advice, troubleshooting, and preventative strategies to address a common yet critical challenge in synthetic chemistry: the oxidation of the exocyclic amino group on pyrazole derivatives. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical protocols to ensure the integrity of your molecules from reaction flask to final product.

Section 1: Understanding the Challenge - The "Why" of Aminopyrazole Oxidation

Aminopyrazole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] However, the very electronic nature that makes them valuable also renders them susceptible to degradation. The exocyclic amino group, particularly at the 3- or 5-position, is prone to oxidation, leading to the formation of undesired impurities like nitroso, nitro, or complex polymeric species. This degradation can compromise reaction yields, complicate purification, and affect the stability and biological activity of the final compound.

The susceptibility arises from the pyrazole ring's electron-withdrawing nature, which activates the attached amino group, making it more nucleophilic and sensitive to oxidizing agents, including atmospheric oxygen.[3] The mechanism can be complex, often involving radical intermediates, and is exacerbated by factors such as air exposure, transition metal catalysts, and certain reaction conditions.[4]

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis, purification, and storage of aminopyrazole derivatives in a direct question-and-answer format.

Q1: My reaction mixture containing an aminopyrazole turned dark brown/black overnight. What is likely happening?

A: A significant color change to dark brown or black is a classic indicator of amine oxidation, leading to the formation of polymeric, often intractable, byproducts. This is especially common when the reaction is left exposed to air for extended periods, is run at elevated temperatures, or contains trace metal impurities that can catalyze oxidation.

Q2: How can I definitively confirm that my aminopyrazole is oxidizing?

A: Several analytical techniques can help you identify and quantify oxidation.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool. You can monitor your reaction for the disappearance of your starting material's mass and the appearance of new peaks. Oxidized products will have distinct masses (e.g., +14 Da for N=O, +30 Da for NO2, relative to the parent amine). LC/MS/MS is a particularly explored technique for determining primary aromatic amines.[5]

• TLC (Thin Layer Chromatography): Run a TLC of your reaction mixture. The formation of a streak of colored material at the baseline or multiple new, often polar, spots is a strong indication of degradation.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: While complex mixtures can be hard to decipher, the disappearance of the characteristic -NH2 proton signal and the appearance of broad, unresolved signals in the aromatic region of the 1H NMR spectrum can suggest polymerization or decomposition.

Q3: I successfully synthesized and purified my aminopyrazole, but it decomposes upon storage. What are the best storage practices?

A: Pure aminopyrazoles can be sensitive to both air and light.

• Inert Atmosphere: The most effective method is to store the solid compound under an inert atmosphere of argon or nitrogen.[6] This can be done in a glovebox or by sealing the compound in an ampoule under vacuum or inert gas.[6]

• Refrigeration/Freezing: Store the container at low temperatures (-20°C is common) to slow the rate of degradation.

• Light Protection: Use amber vials or wrap the container in aluminum foil to protect it from light, which can accelerate oxidation.[7]

• Store as a Salt: If compatible with your downstream applications, converting the amine to a salt (e.g., hydrochloride or trifluoroacetate) significantly increases its stability by protonating the lone pair of electrons, making them less available for oxidation.

Q4: My aminopyrazole seems to be degrading during my silica gel column chromatography. How can I prevent this?

A: Silica gel can be slightly acidic and has a large surface area exposed to air, both of which can promote oxidation.

• Deactivate the Silica: Pre-treat your silica gel by slurrying it in your eluent containing a small amount of a non-nucleophilic base, like triethylamine (~0.5-1% v/v), before packing the column. This neutralizes acidic sites.

• Work Quickly: Do not let the compound sit on the column for longer than necessary.

• Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic reverse-phase C18 silica for purification if your compound is particularly sensitive.

Section 3: Proactive Prevention Strategies

The most effective way to manage oxidation is to prevent it from happening in the first place. This section details three primary strategies: chemical protection, environmental control, and strategic synthesis design.

Strategy 1: Chemical Protection (Protecting Groups)

A protecting group acts as a temporary shield for the amino functionality, rendering it non-nucleophilic and stable to various reaction conditions.[8][9] The tert-butyloxycarbonyl (Boc) group is one of the most widely used for its ease of introduction and mild cleavage conditions.[10][11][12]

Caption: Logic of the protecting group strategy.

Table 1: Comparison of Common Amine Protecting Groups

Protecting Group	Structure	Introduction Conditions	Cleavage Conditions	Stability & Orthogonality
Boc (tert-Butyloxycarbonyl)	-(C=O)O-tBu	Di-tert-butyl dicarbonate (Boc₂O), base (e.g., DMAP, DIPEA), solvent (e.g., DCM, THF).[13]	Strong acid (TFA, HCl in dioxane).[10][14] Stable to base and hydrogenolysis.
Cbz (Carboxybenzyl)	-(C=O)OCH₂Ph	Benzyl chloroformate (Cbz-Cl), base, aqueous or organic solvent.	Catalytic hydrogenolysis (H₂, Pd/C). Stable to mild acid and base.
Ac (Acetyl)	-(C=O)CH₃	Acetic anhydride or acetyl chloride, base.	Strong acid or base hydrolysis (e.g., aq. HCl or NaOH).

This protocol provides a general method for the N-Boc protection of a 3- or 5-aminopyrazole derivative.[10][13]

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aminopyrazole starting material (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.1 M concentration).

• Addition of Base: Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (1.2 eq). A catalytic amount of 4-Dimethylaminopyridine (DMAP) (0.1 eq) can be added to accelerate the reaction.[13]

• Addition of Boc Anhydride: Cool the solution to 0°C in an ice bath. Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) portion-wise or as a solution in the reaction solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC until the starting material is fully consumed.[13]

• Workup: Dilute the reaction mixture with the solvent (e.g., DCM). Wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel if necessary.

Strategy 2: Reaction Environment Control

For reactions where a protecting group is undesirable or incompatible, controlling the reaction environment is paramount. Many sensitive compounds react with atmospheric oxygen and moisture.[6][15]

Caption: Decision workflow for environmental control.

• Inert Atmosphere Techniques: Running reactions under an inert atmosphere of nitrogen or argon is standard practice for air-sensitive chemistry.[16] This can be achieved using a balloon filled with inert gas attached to the reaction flask via a needle, or more rigorously using a Schlenk line or a glovebox.[6][7] These techniques are crucial for preventing both oxidation and hydrolysis.[15]

• Degassing Solvents: Dissolved oxygen in solvents can be a hidden source of oxidation. Solvents can be degassed using several methods:

  • Freeze-Pump-Thaw: The most rigorous method, involving freezing the solvent with liquid nitrogen, applying a vacuum to remove gases, and then thawing. This cycle is typically repeated three times.[17]

  • Sparging: Bubbling an inert gas (N₂ or Ar) through the solvent for 30-60 minutes can effectively remove dissolved oxygen.[17]

• Use of Antioxidants: In some cases, adding a small amount of an antioxidant or radical scavenger can protect the amine.[18] This is common in industrial applications and can be adapted for synthesis.

Table 2: Common Antioxidants for Organic Synthesis

Antioxidant	Mechanism	Typical Use Case	Considerations
BHT (Butylated hydroxytoluene)	Radical Scavenger	Added to solvents like THF to prevent peroxide formation; can be added to reaction mixtures.	Can sometimes interfere with reactions; may require removal during purification.
Ascorbic Acid (Vitamin C)	Reducing Agent	Used in aqueous workups to quench oxidizing agents.	Primarily for aqueous phases; limited solubility in many organic solvents.
Methimazole	Free Radical Scavenger	Can be added directly to amine catalysts or solutions to inhibit oxidation.[18]	Check for compatibility with your specific reaction chemistry.

Strategy 3: Strategic Synthesis Design

Sometimes the best way to prevent a problem is to avoid it entirely.

• Late-Stage Amination: If possible, design your synthetic route to introduce the sensitive amino group at or near the final step.[19] This minimizes the number of reactions the vulnerable functionality must endure. For example, synthesizing a pyrazole core with a nitro or bromo substituent and then reducing or coupling to an amine in the final steps can be a highly effective strategy.

• One-Pot Procedures: Designing a sequence where a sensitive aminopyrazole is generated and immediately reacted in the next step without isolation can prevent degradation during workup and purification. One-pot syntheses of pyrazoles from primary amines have been developed to this end.[20][21]

By understanding the root cause of aminopyrazole oxidation and proactively applying these troubleshooting and preventative strategies, you can significantly improve the success rate of your experiments, ensuring the quality and stability of your valuable compounds.

References

• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• Working with air and moisture sensitive compounds. (2008). Molecular Inorganic Chemistry. Retrieved February 15, 2026, from [Link]

• Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(viii), 115-124. Retrieved February 15, 2026, from [Link]

• Selective Ring N-Protection of Aminopyrazoles. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Analysis of Air-Sensitive Compounds via Inert Sampling Techniques. (n.d.). Advion, Inc. Retrieved February 15, 2026, from [Link]

• Techniques for Handling Air-Sensitive Compounds. (n.d.). Wipf Group, University of Pittsburgh. Retrieved February 15, 2026, from [Link]

• Inhibition of amine oxidation. (2012). Google Patents.

• Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. (2020). Journal of Saudi Chemical Society, 24(7), 535-544. Retrieved February 15, 2026, from [Link]

• Amine Protection / Deprotection. (n.d.). Fisher Scientific. Retrieved February 15, 2026, from [Link]

• Hassan, R. M., et al. (2016). A Study of the Kinetic and Mechanism of Oxidation of Pyrazole Derivative by Permanganate Ion in Neutral Medium and the Effect of Metal Ion Catalysts. American Journal of Heterocyclic Chemistry, 2(1), 1-7. Retrieved February 15, 2026, from [Link]

• Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. (2019). PubMed Central. Retrieved February 15, 2026, from [Link]

• Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. (2015). PubMed Central. Retrieved February 15, 2026, from [Link]

• Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. (2022). MDPI. Retrieved February 15, 2026, from [Link]

• Analytical methods used to quantify amine oxidation. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Cleavage and reactions of some NH-BOC protected 1-aminopyrroles: a new one-pot route to pyrrolo[1,2-b][6][16][22]triazines together with spectroscopic and X-ray studies. (1998). Journal of the Chemical Society, Perkin Transactions 1. Retrieved February 15, 2026, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. (2005). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Late-Stage Diversification of Pyrazoles as Antileishmanial Agents. (2024). PubMed. Retrieved February 15, 2026, from [Link]

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. (2015). University of Helsinki. Retrieved February 15, 2026, from [Link]

• Is there any antioxidant to avoid the formation of N-Oxide?. (2013). ResearchGate. Retrieved February 15, 2026, from [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Mechanistic study of pyrazole synthesis via oxidation-induced N–N coupling of diazatitanacycles. (2019). Dalton Transactions. Retrieved February 15, 2026, from [Link]

• Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. (2018). PubMed Central. Retrieved February 15, 2026, from [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. (2012). SciSpace. Retrieved February 15, 2026, from [Link]

• Protecting groups in organic synthesis + H2O. (n.d.). Retrieved February 15, 2026, from [Link]

• The amino group substituted on the pyrazole activates the ring by giving electrons. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. (2005). ACS Publications. Retrieved February 15, 2026, from [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Antioxidant activity and mechanism of action of some synthesised Phenolic acid amides of aromatic amines. (2010). ResearchGate. Retrieved February 15, 2026, from [Link]

• Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. (2005). Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Protecting Groups In Organic Chemistry. (n.d.). ChemTalk. Retrieved February 15, 2026, from [Link]

• Mechanism of action of amine-type antioxidants at temperatures above 110 °C. (2023). ResearchGate. Retrieved February 15, 2026, from [Link]

• How do phenols work with a amine antioxidant additives?. (2021). YouTube. Retrieved February 15, 2026, from [Link]

• Protecting Groups In Organic Chemistry –. (n.d.). Total Synthesis. Retrieved February 15, 2026, from [Link]

• Spectroscopic studies of enzyme oxidation products of a variety of aromatic amines. (1988). American University. Retrieved February 15, 2026, from [Link]

• Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. (2019). Agilent. Retrieved February 15, 2026, from [Link]

• HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. (2015). LCGC. Retrieved February 15, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Study of the Kinetic and Mechanism of Oxidation of Pyrazole Derivative by Permanganate Ion in Neutral Medium and the Effect of Metal Ion Catalysts, American Journal of Heterocyclic Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 5. agilent.com [agilent.com]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. ossila.com [ossila.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. total-synthesis.com [total-synthesis.com]
• 10. Lab Reporter [fishersci.co.uk]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 13. japsonline.com [japsonline.com]
• 14. scispace.com [scispace.com]
• 15. advion.com [advion.com]
• 16. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 19. Late-Stage Diversification of Pyrazoles as Antileishmanial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Oxaziridine-Mediated Amination of Primary Amines:  Scope and Application to a One-Pot Pyrazole Synthesis [organic-chemistry.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Cyclization of Pyrazole-4-amines

This is a technical support guide designed for researchers working with pyrazole-4-amines , a challenging scaffold due to its electron-rich nature and oxidative instability.

Executive Summary & Mechanistic Overview

Unlike their stable 3-amino and 5-amino isomers, pyrazole-4-amines are highly electron-rich and prone to rapid oxidative degradation ("red tar" formation). Successful cyclization to fused systems—most commonly pyrazolo[4,3-d]pyrimidines or pyrazolo[4,3-b]pyridines —requires strict control over oxidation states and nucleophilicity.

The 4-amino group is often flanked by electrophiles (esters, nitriles, or amides) at the C3/C5 positions. Cyclization involves a condensation reaction between the C4-amine and an external electrophile (e.g., orthoester, aldehyde), followed by intramolecular ring closure with the C3/C5 substituent.

Common Failure Modes:

• Oxidative Decomposition: Starting material degrades before reaction.

• Incomplete Cyclization: Formation of uncyclized intermediates (e.g., formimidates).

• Regiochemical Scrambling: N-alkylation vs. C-cyclization.

• Solubility Issues: Product precipitation preventing full conversion.

Critical Workflow: Handling & Stability

Issue: “My 4-aminopyrazole starting material turns red/black and becomes a tar upon exposure to air. How do I prevent this?”

Diagnosis: Pyrazole-4-amines are electron-rich aromatic amines. In the presence of oxygen, they undergo radical cation formation and polymerization, similar to phenylenediamines. This is accelerated by trace metals or basic conditions.

Corrective Protocol: Do not isolate the free base if possible. Use a "Reduce-and-React" telescoping strategy.

Workflow Diagram: Stabilization Strategy

Caption: Decision tree for handling unstable 4-aminopyrazoles to prevent oxidative degradation.

Step-by-Step Guide:

• Acidic Salt Formation: If you must isolate the amine, convert it immediately to the hydrochloride or tosylate salt . These salts are shelf-stable.

  • Protocol: Treat the crude reduction mixture with 4M HCl in dioxane; filter the precipitate under N₂.

• Telescoping: Perform the reduction (e.g., Pd/C, H₂) in the solvent intended for cyclization (e.g., Ethanol or Acetic Acid). Filter the catalyst under Argon and add the cyclizing agent immediately.

• Degassing: Sparge all solvents with Argon for 15 minutes prior to use.

Troubleshooting Cyclization Efficiency

Issue: “The reaction with triethyl orthoformate (TEOF) or formamide stalls at the intermediate. I see the mass of the intermediate, but the ring won't close.”

Context: Cyclization to pyrazolo[4,3-d]pyrimidines typically involves reacting a 4-amino-pyrazole-3-carboxamide with a C1 source (orthoester/formamide). The intermediate is often a formimidate or amidine that requires higher activation energy to close the ring.

Diagnostic Table: Reaction Stalling

Observation (LCMS/TLC)	Probable Cause	Corrective Action
Starting Material (SM) Unchanged	Low Nucleophilicity of 4-NH₂	Add acid catalyst (pTSA, 5 mol%) or switch to a more reactive electrophile (e.g., Vilsmeier reagent).
Intermediate (M+28 or M+56)	Steric hindrance or reversible equilibrium	Increase temperature (>120°C). Switch solvent to Sulfolane or Diphenyl ether.
Product precipitates but low yield	Product encapsulation	Use high-boiling polar solvents (DMSO, NMP) or mechanical stirring to break up solids.
Multiple spots (Regioisomers)	Tautomeric ambiguity	Block N1 with a protecting group (Bn, PMB, THP) before cyclization.

Advanced Protocol: The "Acid-Push" Method If the intermediate forms but does not cyclize:

• Evaporate the volatile orthoester.

• Redissolve the residue in Glacial Acetic Acid .

• Reflux for 2–4 hours. The acidic medium protonates the amide oxygen (at C3), making the nitrogen more nucleophilic for the attack on the formimidate carbon.

Mechanistic Insight: The 4-amino group is less nucleophilic than a standard aniline due to the electron-withdrawing effect of the adjacent C3-carbonyl group. Acid catalysis is often non-negotiable.

Regioselectivity & Side Reactions

Issue: “I am getting a mixture of isomers. Is the cyclization happening at N1 or the exocyclic amine?”

Analysis: Unsubstituted pyrazoles (NH at position 1) undergo tautomerism.[1] When reacting with bidentate electrophiles (like 1,3-dicarbonyls), the electrophile may attack N1 instead of the 4-NH₂, or the final cyclization may involve N1 instead of the C3-substituent.

Pathway Visualization: Regiochemical Outcomes

Caption: Divergent pathways depending on reaction conditions (Acidic vs. Basic).

Solution:

• Protect N1: Always use N1-substituted pyrazoles (e.g., 1-methyl, 1-phenyl) if the target allows. This locks the tautomer and forces reaction at the 4-NH₂.

• Conditions: Use acidic conditions (AcOH, HCl/EtOH) for cyclization. Basic conditions favor deprotonation of N1 (pKa ~14), making it a competitive nucleophile.

Solubility & Isolation

Issue: “My product is a brick. It won’t dissolve in MeOH, DCM, or EtOAc. How do I purify it?”

Guidance: Fused pyrazolo-pyrimidines are planar, rigid, and capable of strong pi-stacking and hydrogen bonding, leading to extremely low solubility.

Workup Protocol:

• Precipitation: Do not attempt extraction. Pour the hot reaction mixture into ice water.

• Filtration: Filter the solid.[2]

• Washing: Wash with water, then Et₂O (to remove organic impurities), then hot EtOH.

• Purification:

  • If impure: Recrystallize from DMF/Ethanol or Acetic Acid/Water .

  • If highly insoluble: Dissolve in minimal TFA (Trifluoroacetic acid), filter, and reprecipitate by adding to saturated NaHCO₃.

FAQ: Specific Scenarios

Q: Can I use 4-aminopyrazoles to synthesize Pyrazolo[4,3-b]pyridines? A: Yes. React 4-aminopyrazoles with

-unsaturated ketones (enones) or 1,3-dicarbonyls under Skraup-like conditions.

• Requirement: You usually need an acid catalyst (e.g., H₂SO₄ or polyphosphoric acid) to drive the dehydration and aromatization.

• Reference:J. Med. Chem. protocols often use refluxing acetic acid for this transformation [1].

Q: My 4-aminopyrazole has a nitrile at C3 instead of an amide. Can I still cyclize? A: Yes, but the product will be different.

• Reaction with Formamide/NH₃

  4-Aminopyrazolo[4,3-d]pyrimidine (Adenine isostere).

• Reaction with Urea

  Not effective directly; hydrolysis of CN to Amide is usually required first.

References

• Synthesis and biological evaluation of pyrazolo[4,3-d]pyrimidine analogues. Source: European Journal of Medicinal Chemistry. Context: Detailed protocols for cyclization using formamide and orthoesters. URL:[Link]

• Straightforward and Efficient Protocol for the Synthesis of Pyrazolo[4,3-b]pyridines. Source: Molecules (MDPI). Context: Conditions for reacting 4-aminopyrazoles with enones/aldehydes. URL:[Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Source: Molecules (MDPI). Context: Discussion on tautomerism and nucleophilicity differences between isomers. URL:[Link]

• Process for preparing 4-aminopyrazolo-(3,4-d)pyrimidine. Source: Google Patents (US4267324A). Context: Industrial scale handling of aminopyrazole intermediates and cyclization conditions.[3] URL:

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific reagents, particularly 4-aminopyrazoles which may be toxic or mutagenic.

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US4267324A - Process for preparing 4-aminopyrazolo-(3,4-d)pyrimidine - Google Patents [patents.google.com]
• 3. Pyrazole synthesis [organic-chemistry.org]

Solubility issues of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in water

Technical Support Center: 1-(3,4-Dichlorophenyl)-1H-pyrazol-4-amine

Executive Summary & Compound Profile

The Core Challenge: Researchers frequently encounter precipitation issues with 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine . This compound exhibits "brick-dust" properties: high crystallinity combined with significant lipophilicity (LogP > 3.5). The 3,4-dichlorophenyl moiety acts as a hydrophobic anchor, while the pyrazole-4-amine group is a weak base (pKa ~ 2.5–3.5), meaning it remains unprotonated (neutral) and insoluble at physiological pH (7.4).

Physicochemical Profile (Estimated):

Property	Value / Characteristic	Implication for Solubility
Molecular Formula	C H Cl N	Moderate molecular weight (228.08 g/mol )
LogP (Octanol/Water)	~3.6 – 4.0 (Predicted)	Highly lipophilic; prefers organic solvents or lipid bilayers.[1]
pKa (Conjugate Acid)	~2.5 – 3.0 (Estimated)	Critical: It will not form a soluble salt in water unless pH < 2.[1]0.
Aqueous Solubility	< 0.05 mg/mL (Neutral pH)	Practically insoluble in water/PBS.
Crystal Lattice	High Energy	Requires significant energy (solvent interaction) to break the lattice.[1]

Troubleshooting & FAQs

Q1: Why does the compound precipitate immediately when I dilute my DMSO stock into PBS?

Diagnosis: This is the "Solvent Shift" or "Crash Out" effect.[1] Mechanism: You are moving the compound from a favorable environment (DMSO, dielectric constant

~47) to a hostile one (Water, ~80).[1] Because the compound is neutral at pH 7.4, water molecules form an ordered "cage" around the hydrophobic dichlorophenyl group (hydrophobic effect), which is energetically unfavorable. The compound aggregates to minimize this surface area, leading to precipitation. Solution:

• Keep DMSO constant: Maintain 0.5% - 1.0% DMSO in the final buffer if your assay tolerates it.

• Vortex immediately: Do not let the droplet sit on the buffer surface.

• Use a dispersant: Pre-dissolve in DMSO containing 5-10% Tween-80 before adding to water.

Q2: Can I use HCl to dissolve it in water?

Diagnosis: Theoretically yes, but practically risky for biological assays.[1] Technical Insight: The amine is weakly basic. To protonate it (R-NH

), you need to drop the pH at least 2 units below its pKa. Since the pKa is ~3.0, you need pH ~1.0. Risk: While it will dissolve in 0.1 M HCl, adding this solution to a cell culture media (pH 7.4) will instantly neutralize the acid. The compound will revert to its neutral form and precipitate as micro-crystals, which can cause false positives in cytotoxicity assays (physical damage to cells).

Q3: What is the best solvent system for animal dosing (IP/PO)?

Recommendation: Do not use pure aqueous buffers. Use a co-solvent/surfactant system.

• Vehicle A (Standard): 5% DMSO + 40% PEG-400 + 5% Tween-80 + 50% Water.

• Vehicle B (Cyclodextrin): 10% HP-

  -CD (Hydroxypropyl-beta-cyclodextrin) in water. Note: Dissolve the compound in a small volume of DMSO first, then add to the acidified CD solution.

Step-by-Step Solubilization Protocols

Protocol A: Preparation of 10 mM Stock Solution (Standard)

Best for: In vitro assays, HTS screening.[1]

• Weighing: Weigh 2.28 mg of the compound.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide). Avoid Ethanol if possible; DMSO has better solubilizing power for dichlorophenyl derivatives.

• Sonication: Sonicate in a water bath at 37°C for 5–10 minutes. Visual check: The solution must be perfectly clear.

• Storage: Aliquot into amber glass vials (hygroscopic protection) and store at -20°C.

  • Warning: Repeated freeze-thaw cycles can induce "seed crystal" formation. Use single-use aliquots.

Protocol B: "Step-Down" Dilution for Aqueous Assays

Best for: Preventing precipitation during dilution.[1]

• Intermediate Dilution: Do not go from 100% DMSO to 100% Water.

• Step 1: Dilute your 10 mM stock 1:10 into pure Ethanol or PEG-400 . (Result: 1 mM solution in organic mix).

• Step 2: Dilute this intermediate solution into your assay buffer (e.g., PBS) while vortexing rapidly.

• Final Concentration: Target < 100

  M in the final assay. Above this, supersaturation is unstable.

Visualizing the Solubility Landscape

The following diagram illustrates the thermodynamic barriers and the correct workflow to overcome them.

Caption: Workflow demonstrating the "Step-Down" dilution technique to prevent compound aggregation in aqueous media.

Mechanistic Logic (Why this happens)

The insolubility is driven by the 3,4-dichlorophenyl ring .

• Crystal Lattice Energy: The planar pyrazole ring and the phenyl ring allow for tight

  - stacking in the solid state.[1] The chlorine atoms add significant Van der Waals interactions.

• Hydrophobic Effect: In water, the cost of creating a cavity for this large hydrophobic molecule is high.[1] The water molecules cannot hydrogen bond with the chlorophenyl tail, leading to an entropic penalty.

• Lack of Ionization: At pH 7.4, the amine (

  ) is not protonated. Neutral molecules are far less soluble than ions.[1]

Diagram of pH-Dependent Species:

Caption: The equilibrium shifts almost entirely to the insoluble neutral form at physiological pH.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for substituted 1-aryl-pyrazoles. Retrieved from [Link]

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1] Journal of Pharmacological and Toxicological Methods. (Foundational theory on LogP and solubility).

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience. (Source for pKa estimation of weak aromatic amines).

Sources

• 1. 1-[5-amino-4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-one | C12H11Cl2N3O | CID 134611886 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Catalytic Hydrogenation for Dichlorophenyl Pyrazole Synthesis

Welcome to the technical support center for the synthesis of dichlorophenyl pyrazole intermediates via catalytic hydrogenation. This guide is designed for researchers, chemists, and drug development professionals to address common challenges and provide actionable troubleshooting strategies. Our focus is on the selective reduction of a nitro group on a dichlorinated phenyl ring, a critical transformation where success hinges on maximizing yield while preventing undesired side reactions, particularly hydrodechlorination.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the catalytic hydrogenation of a dichloronitrophenyl pyrazole precursor?

A: The principal challenge is achieving chemoselectivity. You need to reduce the aromatic nitro group (-NO₂) to an amine (-NH₂) without cleaving the carbon-chlorine (C-Cl) bonds on the phenyl ring. This undesired side reaction, known as hydrodechlorination, leads to mono-chlorinated or non-chlorinated impurities, reducing the yield of the target molecule and complicating downstream purification.[1][2]

Q2: Which catalyst is generally recommended for this transformation?

A: Palladium on carbon (Pd/C) is a common starting point due to its high activity for nitro group reduction.[3] However, standard Pd/C is often too aggressive and can promote significant hydrodechlorination.[1] Specialized or modified catalysts, such as sulfided platinum on carbon (Pt/C) or iron-promoted platinum catalysts, are often better choices for preserving the C-Cl bonds.[1][4] Non-catalytic methods using reagents like iron powder with an acid (e.g., Fe/HCl) or tin(II) chloride (SnCl₂) are also robust alternatives that avoid dehalogenation.[1][5]

Q3: How do reaction parameters like pressure and temperature affect selectivity?

A: Generally, milder conditions are preferred to enhance selectivity.

• Pressure: Lower hydrogen pressures (e.g., 1-5 atm) are often sufficient for nitro reduction and can minimize hydrodechlorination. High pressures can accelerate both the desired reaction and the undesired C-Cl cleavage.[6][7]

• Temperature: Room temperature to slightly elevated temperatures (25-50°C) are typical. Higher temperatures increase reaction rates but can severely decrease selectivity by favoring hydrodechlorination.[8][9]

Q4: Can the choice of solvent influence the reaction outcome?

A: Absolutely. The solvent plays a crucial role in substrate solubility, catalyst activity, and selectivity. Polar protic solvents like ethanol or methanol are common.[7] Isopropanol has also been shown to be effective.[10] In some cases, adding a small amount of a base or an inhibitor can help suppress dehalogenation by modifying the catalyst surface.

Troubleshooting Guide: Common Experimental Issues

Problem 1: Low Yield of Dichloroaniline Product with Significant Dechlorination

Question: My reaction shows complete consumption of the starting material, but the primary products are mono-chloro and non-chlorinated anilines. How can I improve selectivity for the desired dichloroaniline?

Root Cause Analysis: This is a classic selectivity problem where the rate of hydrodechlorination is competitive with or faster than the rate of nitro group reduction. This is often caused by a catalyst that is too active, overly harsh reaction conditions (high temperature or pressure), or prolonged reaction times.

Troubleshooting Protocol:

• Re-evaluate Your Catalyst: Standard Pd/C is often the culprit.

  • Option A (Modify Catalyst): Switch to a catalyst known for higher selectivity, such as sulfided Pt/C or a custom Fe-promoted Pt/AC catalyst, which has been shown to fully suppress hydrodechlorination.[1][4]

  • Option B (Use Inhibitor): Introduce a catalyst inhibitor. Small amounts of a re-agent like diethyl sulfide or quinoline can be added to selectively poison the catalyst sites responsible for dechlorination without halting the nitro reduction. This requires careful optimization.

  • Option C (Non-Metallic Reduction): Consider moving away from catalytic hydrogenation to a chemical reduction method like using activated iron powder in water or with ammonium chloride, which is highly chemoselective.[5]

• Optimize Reaction Conditions:

  • Lower Hydrogen Pressure: If using a Parr shaker or autoclave, reduce the H₂ pressure to the lowest effective level (start around 1-3 atm). For balloon hydrogenation, ensure it is not over-pressurized.[6]

  • Reduce Temperature: Perform the reaction at room temperature (25°C). Avoid heating unless the reaction is extremely sluggish.[10]

  • Monitor Reaction Closely: Use TLC or in-situ monitoring (like ReactIR) to stop the reaction immediately upon consumption of the starting material.[9] Extended reaction times allow the product to remain in contact with the catalyst, increasing the chance of dechlorination.

Data-Driven Catalyst Selection for Halogenated Nitroarenes

Catalyst System	Key Advantage	Typical Conditions	Selectivity for Dichloroaniline	Reference
Standard 5-10% Pd/C	High activity, readily available	25-40°C, 1-4 atm H₂	Often Poor to Moderate	[3]
Sulfided Pt/C	High selectivity, suppresses dehalogenation	25-50°C, 1-5 atm H₂	Good to Excellent	[1]
Fe-promoted Pt/AC	Excellent selectivity, can fully suppress HDC	25-50°C, 1 atm H₂	Excellent	[4]
Fe Powder / NH₄Cl	Excellent selectivity, avoids H₂ gas	50-80°C, atmospheric pressure	Excellent	[5]
SnCl₂·2H₂O	Mild, highly selective, tolerates many groups	25-60°C, atmospheric pressure	Excellent	[1]

Problem 2: Incomplete or Stalled Reaction

Question: My reaction has stopped before all the starting material is consumed, even after several hours. What could be the cause?

Root Cause Analysis: A stalled reaction is typically due to catalyst deactivation (poisoning) or insufficient driving force (low pressure/temperature for a particularly stubborn substrate).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for stalled hydrogenation reactions.

Detailed Troubleshooting Steps:

• Check for Catalyst Poisons: Sulfur-containing compounds are notorious catalyst poisons.[7] Even trace amounts in your starting material or solvent can completely shut down the reaction. If suspected, purify your starting material. Sometimes, filtering the reaction mixture through Celite and adding fresh catalyst to the filtrate can restart the reaction.[6]

• Verify Catalyst Activity: Catalysts, especially Pd/C, can lose activity over time due to oxidation or improper storage. Always use a fresh, high-quality catalyst from a reliable supplier. If you suspect your standard catalyst is not active enough, consider using Pearlman's catalyst (Pd(OH)₂/C), which is often more active.[7]

• Ensure Proper Reaction Setup:

  • Inert Atmosphere: Before introducing hydrogen, ensure the reaction vessel is thoroughly purged with an inert gas like nitrogen or argon to remove all oxygen.[11] The catalyst can react exothermically with H₂ and a solvent in the presence of air.[11]

  • Agitation: Vigorous stirring is essential to ensure good mixing of the solid catalyst, liquid phase, and gaseous hydrogen.[7] A poorly stirred reaction will be mass-transfer limited and appear stalled.

• Increase Driving Force (Cautiously): If catalyst poisoning is ruled out, the reaction may require more energy.

  • Increase the hydrogen pressure incrementally.

  • If selectivity is not an issue, gently warm the reaction (e.g., to 40°C), while carefully monitoring for the appearance of dechlorination byproducts.[7]

Problem 3: Product Isolation is Difficult / Catalyst Filtration is Slow

Question: After the reaction, I have trouble removing the catalyst. Filtration is very slow, and I suspect product is adsorbing onto the carbon support.

Root Cause Analysis: Finely divided catalysts like Pd/C can form colloidal suspensions that clog filter paper. Furthermore, polar products like anilines can adsorb strongly to the high-surface-area carbon support, reducing isolated yield.

Detailed Filtration & Workup Protocol:

• Safety First - Purge the System: Before opening the reactor, thoroughly purge the headspace with nitrogen or argon to remove all residual hydrogen. This is critical to prevent the catalyst from igniting upon contact with air.[11]

• Use a Filter Aid: Do not filter the catalyst directly on paper. Instead, use a pad of Celite (diatomaceous earth) in a Büchner or sintered glass funnel.

  • Procedure:

    • Place the funnel on a clean filter flask.

    • Add a layer of Celite (approx. 1-2 cm thick).

    • Wet the Celite pad with the reaction solvent and apply gentle vacuum to settle the pad.

    • Carefully decant the reaction mixture onto the Celite pad.

    • Keep the Celite pad wet with solvent at all times during filtration to prevent the catalyst from drying and becoming pyrophoric.[11]

• Wash Thoroughly to Recover Adsorbed Product:

  • After the bulk of the solution has passed through, wash the Celite/catalyst cake with several portions of fresh, warm solvent (e.g., methanol, ethanol, or ethyl acetate). The increased temperature can help desorb the product from the carbon surface.

  • Collect the washings and combine them with the initial filtrate.

• Catalyst Quenching and Disposal:

  • Once filtration and washing are complete, do not let the Celite/catalyst cake dry in the open air.

  • Carefully transfer the wet cake into a separate beaker and quench it by slowly adding water or isopropanol until it is fully submerged as a slurry. This deactivates the catalyst for safe disposal according to your institution's guidelines.[11]

Visualizing the Reaction Pathway and Side Reaction

Caption: Competing reaction pathways in the hydrogenation of dichloronitrophenyl pyrazole.

References

• Gamble, A. B., Garner, J., Gordon, C. P., O'Conner, S. M. J., & Keller, P. A. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Synthetic Communications, 37(16), 2777-2786. [Link]

• Ding, X., Zhu, G., Guan, J.-N., & Han, G.-Z. (2018). Selective Reduction of Nitro Group in Aryl Halides Catalyzed by Silver Nanoparticles Modified with β-CD. Journal of Nanoscience and Nanotechnology, 18(12), 8201–8206. [Link]

• Sci-Hub. (2018). Selective Reduction of Nitro Group in Aryl Halides Catalyzed by Silver Nanoparticles Modified with β-CD. [Link]

• Reddit r/chemistry community. (2015). My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot?[Link]

• Wang, L., et al. (2021). Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. Dalton Transactions, 50(44), 15993-16012. [Link]

• Curly Arrow. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. [Link]

• ResearchGate. (n.d.). Conditions optimization for the reduction of nitroarenes. [Link]

• Yoo, E. S., & Barbachyn, M. (2014). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons. [Link]

• Li, H., et al. (2017). Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst. Catalysis Science & Technology, 7(1), 148-154. [Link]

• Xu, Y., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. RSC Sustainability. [Link]

• Reddit r/Chempros community. (2022). Hydrogenation reaction tips and tricks. [Link]

• ResearchGate. (n.d.). The mechanism of nitrobenzene hydrogenation catalyzed by Pd/PVA system. [Link]

• Treger, Y. A., & Rozanov, V. N. (2020). Theoretical and Applied Aspects of Hydrodechlorination Processes—Catalysts and Technologies. Catalysts, 10(2), 216. [Link]

• Keane, M. A. (1998). Chlorine–nickel interactions in gas phase catalytic hydrodechlorination: catalyst deactivation and the nature of reactive hydrogen. Journal of the Chemical Society, Faraday Transactions, 94(19), 2915-2922. [Link]

• Hranovska, V., et al. (2023). Synthesis and properties of 6-(2,6-dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-6,7-dihydro-5H-[1][5][12]triazolo[3,4-b][1][5][13]thiadiazine-7-carboxylic acid and its salts. Pharmaceutical Review (Farmatsevtychnyi Zhurnal), (4), 48-56. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. [Link]

• Al-Sehemi, A. G., et al. (2020). Catalytic Hydrogenation of p-Chloronitrobenzene to p-Chloroaniline Mediated by γ-Mo2N. ACS Omega, 5(4), 1845-1854. [Link]

• Wang, X., et al. (2022). Catalysis for the hydrogenation of nitroaromatics by highly dispersed palladium nanoparticles anchored on a resorcin[1]arene-based metal–organic dimer containing amino groups. Inorganic Chemistry Frontiers, 9(1), 108-115. [Link]

• METTLER TOLEDO. (2023). Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. [Link]

• Wang, C., et al. (2021). Electron-Enriched Pd Nanoparticles for Selective Hydrogenation of Halonitrobenzenes to Haloanilines. Catalysts, 11(4), 513. [Link]

• Gava, M., et al. (2023). Electrochemical Synthesis of Pyrazolines and Pyrazoles via [3+2] Dipolar Cycloaddition. Gutenberg Open Science. [Link]

• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. European Journal of Medicinal Chemistry, 38(11-12), 959-974. [Link]

• Chad's Prep. (n.d.). 8.5 Catalytic Hydrogenation. [Link]

• Ashenhurst, J. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Google Patents. (n.d.).

• Al-Absi, R. S., et al. (2023). Catalytic Hydrodechlorination of 4-Chlorophenol by Palladium-Based Catalyst Supported on Alumina and Graphene Materials. Catalysts, 13(5), 842. [Link]

• ResearchGate. (2004). The hydrogenation of nitrobenzene to aniline: A new mechanism. [Link]

• The Organic Chemistry Tutor. (2021). Hydrogenation | H2 with Pt, Pd, Pd/C, or Ni metal catalyst | Organic Chemistry. [Link]

• Shea, K. (2013). An Introduction to Palladium Catalyzed Reactions. [Link]

• Jujjuri, S., & Keane, M. A. (2010). Catalytic hydrodechlorination at low hydrogen partial pressures: Activity and selectivity response. Chemical Engineering Journal, 157(1), 121-130. [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY. [Link]

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Technical Support Center: Purification of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Welcome to the technical support guide for the purification of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. This resource is designed for drug development professionals and researchers to troubleshoot common challenges encountered during the isolation and purification of this key intermediate. The following question-and-answer guide provides in-depth, field-proven insights and detailed protocols to help you achieve high purity and yield.

Troubleshooting and FAQs

Q1: My crude product is an off-color solid (e.g., yellow, brown, or reddish). What are the likely impurities, and what's the first purification step I should take?

Expert Insight: An off-color appearance in crude aromatic amines is a very common issue. The discoloration is often due to oxidized species or colored byproducts formed from side reactions involving the hydrazine starting material during synthesis.[1] These impurities are typically present in small amounts but can significantly impact the product's appearance and downstream applications.

The most robust initial purification step is an Acid-Base Extraction . This classical technique is highly effective for separating basic compounds like your target amine from neutral or acidic impurities.[2][3][4] The principle relies on selectively converting the basic amine into a water-soluble salt by treating it with an acid.[5] This allows it to move from an organic solvent into an aqueous layer, leaving behind non-basic, organic-soluble impurities.

Caption: Workflow for purifying amines using acid-base extraction.

Q2: My TLC shows multiple spots close to the product spot. How can I resolve these?

Expert Insight: The presence of multiple spots on a Thin-Layer Chromatography (TLC) plate indicates a mixture of compounds. In pyrazole synthesis, common byproducts include regioisomers (if unsymmetrical starting materials are used) and unreacted starting materials or intermediates like pyrazolines.[1] Regioisomers can be particularly challenging to separate due to their very similar polarities.[6]

Your primary tools for resolving these closely related impurities are Recrystallization and Flash Column Chromatography .

• Recrystallization is a powerful technique for removing small amounts of impurities from a solid product.[7] Its success hinges on selecting a solvent system where the target compound has high solubility at high temperatures and low solubility at low temperatures, while impurities remain soluble at all temperatures.

• Flash Column Chromatography is the method of choice when recrystallization fails or when impurities have very similar properties to the product, such as in the case of regioisomers.[6] This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel).

Impurity Type	Typical TLC Rf Value (vs. Product)	Identification Method	Recommended Action
Unreacted Hydrazine	Baseline (highly polar)	LC-MS, NMR	Acid-Base Extraction
Unreacted Dicarbonyl	Higher Rf (less polar)	LC-MS, NMR	Acid-Base Extraction, Chromatography
Regioisomer	Very close Rf	High-res MS, 2D NMR	Flash Chromatography, HPLC[6]
Oxidized Byproducts	Varies (often colored streaks)	Visual, LC-MS	Acid-Base Extraction, Recrystallization

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Purification

This protocol is designed to remove neutral and acidic impurities from your crude 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Materials:

• Crude amine product

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Separatory funnel, beakers, Erlenmeyer flasks

• pH paper

Procedure:

• Dissolution: Dissolve the crude product in an organic solvent (e.g., DCM or EtOAc) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release pressure.[5]

• Separation: Allow the layers to separate. The top layer will be aqueous or organic depending on the solvent used (DCM is denser than water). Drain the aqueous layer (which now contains your protonated amine as a hydrochloride salt) into a clean Erlenmeyer flask.

• Back-Wash (Optional but Recommended): Add a small amount of fresh organic solvent to the collected aqueous layer and shake. This "back-wash" removes any residual neutral impurities that may have been trapped.[8] Separate the layers and combine the aqueous layer.

• Regeneration of Amine: Cool the aqueous layer in an ice bath. Slowly add 2M NaOH while stirring until the pH is greater than 10 (verify with pH paper). Your amine should precipitate out as a solid or an oil.[4]

• Re-extraction: Return the basified mixture to the separatory funnel. Extract the free amine back into an organic solvent (DCM or EtOAc) by shaking with two to three portions of the solvent.

• Drying and Evaporation: Combine the organic extracts. Wash with brine to remove residual water, then dry over anhydrous Na₂SO₄. Filter off the drying agent and remove the solvent under reduced pressure to yield the purified amine.

Protocol 2: Recrystallization for Final Polishing

Use this protocol after an initial cleanup or if the crude product is already of moderate purity. The key is solvent selection.

Materials:

• Partially purified amine

• A selection of solvents (see Table 2)

• Erlenmeyer flask, hot plate, ice bath

• Buchner funnel and filter paper

Procedure:

• Solvent Screening: In small test tubes, test the solubility of a few milligrams of your product in ~0.5 mL of various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold. Common choices for aromatic amines include ethanol, methanol, isopropanol, acetonitrile, or mixtures like ethanol/water or toluene/hexane.[9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid just dissolves. Do not add excessive solvent.

• Hot Filtration (if needed): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask will slow the cooling rate and promote the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals in a vacuum oven.

Solvent Class	Examples	Polarity	Comments
Alcohols	Ethanol, Isopropanol	Polar Protic	Often a good starting point for amines. Water can be added as an anti-solvent.
Nitriles	Acetonitrile	Polar Aprotic	Good for compounds with aromatic rings; can sometimes require a co-solvent like DCM.[9]
Esters	Ethyl Acetate	Intermediate	Can be effective, often used in combination with a non-polar solvent.
Hydrocarbons	Hexane, Heptane	Non-polar	Typically used as an anti-solvent with a more polar solvent like EtOAc or Toluene.
Aromatic	Toluene	Non-polar	Good for dissolving aromatic compounds at high temperatures.

Protocol 3: Flash Column Chromatography

This is the most powerful method for separating difficult mixtures, such as regioisomers.[6]

Materials:

• Silica gel (230-400 mesh)

• Solvents for mobile phase (e.g., Hexane, Ethyl Acetate)

• Chromatography column, flasks for fraction collection

• TLC plates and chamber

Procedure:

• Develop TLC Method: First, find a solvent system that gives good separation of your product and impurities on a TLC plate. The target Rf for your product should be between 0.2 and 0.4. A gradient of ethyl acetate in hexane is a common starting point for pyrazole derivatives.[6]

• Pack the Column: Pack the column with silica gel as a slurry in the initial, least polar mobile phase.

• Load the Sample: Dissolve your crude product in a minimal amount of the column solvent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel (dry loading). Once the solvent is evaporated, carefully add the dried silica with your sample to the top of the column bed.

• Elution: Begin eluting the column with your chosen mobile phase, starting with a low polarity (e.g., 10% EtOAc in Hexane) and gradually increasing the polarity.

• Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Decision tree for selecting the appropriate purification method.

References

• BenchChem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
• BenchChem. (n.d.). Column chromatography conditions for separating pyrazole isomers.
• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications.
• Wikipedia. (n.d.). Acid–base extraction.
• University of Colorado Boulder. (n.d.). Acid-Base Extraction.
• ResearchGate. (2021, January 19). How to recrystallize amine compound and it is not soluble in common organic solvents.
• BenchChem. (n.d.). Overcoming poor solubility of pyrazole derivatives during reaction workup.
• University of California, Irvine. (n.d.). Recrystallization and Crystallization.
• Jain, G., et al. (2019). Synthesis and Characterization Of Diethyl 4-Amino-1-(3-Chlorophenyl)-1H-Pyrazole-3,5 Dicarboxylate. International Journal of Scientific Research in Physics and Applied Sciences, 7(5), 1-3.
• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
• Organic Syntheses. (n.d.). Procedure for the synthesis of pyrazole derivatives.
• Liu, W., et al. (2014). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules, 19(10), 15826-15843.
• Ghoneim, A., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 6(39), 25633–25644.
• University of Rochester. (n.d.). Solvents for Recrystallization.
• Vernier. (n.d.). Separation of Organic Compounds by Acid-Base Extraction Techniques.
• Patel, K., et al. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. International Journal of Pharmacy and Pharmaceutical Sciences, 5(4), 434-439.
• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4.

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Resolving regioisomer formation in dichlorophenyl pyrazole synthesis

A Researcher's Guide to Mastering Regioisomer Formation

Welcome to the technical support center for dichlorophenyl pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of pyrazole synthesis, specifically the persistent challenge of regioisomerism. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you achieve high regioselectivity in your reactions. This is not a rigid manual, but a dynamic resource that explains the causality behind experimental choices, empowering you to make informed decisions in the lab.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions surrounding regioisomer formation in the synthesis of dichlorophenyl pyrazoles, a common scaffold in pharmaceuticals and agrochemicals.

Q1: What exactly are regioisomers in the context of dichlorophenyl pyrazole synthesis, and why do they form?

A1: Regioisomers are structural isomers that have the same molecular formula but differ in the placement of substituents on the pyrazole ring. In the synthesis involving an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine (like dichlorophenylhydrazine), two different pyrazole products can be formed.[1]

The most common method for this synthesis is the Knorr pyrazole synthesis , which involves the condensation of these two starting materials.[2][3][4] The formation of a mixture of regioisomers is an inherent challenge of this reaction when the 1,3-dicarbonyl compound is not symmetrical.[5][6] The reaction proceeds via nucleophilic attack of one of the hydrazine's nitrogen atoms on a carbonyl carbon. Since the dichlorophenylhydrazine has two distinct nitrogen atoms and the dicarbonyl has two different carbonyl groups, the initial attack can occur at two different sites, leading down two separate pathways to the respective regioisomers.

Fig 1. Knorr synthesis pathways leading to two regioisomers.

Q2: Why is obtaining a single, pure regioisomer so critical in drug development?

A2: The precise three-dimensional arrangement of atoms in a molecule dictates its biological activity. Different regioisomers, despite having the same atoms, can exhibit vastly different pharmacological profiles. One isomer might be a potent therapeutic agent, while the other could be inactive, less active, or even toxic.[1] For regulatory approval and patient safety, pharmaceutical compounds must be single, well-characterized chemical entities. Therefore, controlling regioselectivity is not just a matter of yield, but a fundamental requirement for drug discovery and development.[7]

Q3: What are the primary factors that influence which regioisomer becomes the major product?

A3: The outcome of the reaction is a delicate balance of several interconnected factors. The regioselectivity is not random; it is governed by the subtle interplay of electronics, sterics, and the reaction environment.[1][5]

• Electronic Effects: Electron-withdrawing groups (e.g., -CF₃) on the dicarbonyl backbone increase the partial positive charge (electrophilicity) of the adjacent carbonyl carbon, making it a more attractive target for nucleophilic attack.[1][8] Conversely, electron-donating groups decrease electrophilicity.

• Steric Hindrance: Large, bulky substituents on either the dicarbonyl or the hydrazine can physically block the approach of the nucleophile, forcing the reaction to occur at the less sterically hindered carbonyl group.[1][5]

• Reaction Conditions (pH, Solvent): This is often the most critical and tunable factor.

  • pH: Under acidic conditions, the more basic nitrogen of the hydrazine can be protonated, reducing its nucleophilicity and favoring attack by the other, less-hindered nitrogen atom.[9][10]

  • Solvent: The choice of solvent can have a dramatic effect. Protic solvents can hydrogen-bond with reactants and intermediates, stabilizing certain transition states over others and thus influencing the product ratio.[11]

Fig 2. Key factors influencing regioselectivity in pyrazole synthesis.

Troubleshooting Guide: From Mixtures to Single Isomers

This section provides a systematic approach to resolving common issues encountered during dichlorophenyl pyrazole synthesis.

Issue 1: My reaction yields a mixture of regioisomers with a poor ratio (e.g., 50:50).

This is the most frequent challenge, often occurring when using standard, non-optimized conditions.

• Probable Cause: Your reaction conditions are not selective enough to favor one reaction pathway over the other. The activation energies for the two pathways (see Fig 1) are too similar. Using a general-purpose protic solvent like ethanol is a common reason for low regioselectivity.[12]

• Solutions & Optimization Strategy: A systematic modification of your reaction conditions is the most effective approach.[9]

  • Solvent Screening (Highest Impact): The solvent is your most powerful tool. Immediately switch from standard alcohols like ethanol or methanol to a fluorinated alcohol.

    • 2,2,2-Trifluoroethanol (TFE) or 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity, often pushing ratios from ~1:1 to >95:5 in favor of a single isomer.[9][11] These solvents have unique properties, including strong hydrogen-bond donating ability and low nucleophilicity, which can selectively stabilize one of the transition states.

  • pH Adjustment: Investigate the effect of a catalyst.

    • Acidic Conditions: Add a catalytic amount of a strong acid like HCl or H₂SO₄. This can protonate the more basic nitrogen on your dichlorophenylhydrazine, altering its reactivity and potentially reversing or enhancing selectivity.[9][10]

    • Basic Conditions: Conversely, adding a base like sodium acetate (NaOAc) can also influence the outcome.[9]

  • Temperature Control: Run the reaction at different temperatures (e.g., 0 °C, room temperature, reflux) and analyze the product ratio. Some reactions show improved selectivity at lower temperatures.

Parameter	Condition	Typical Outcome	Rationale
Solvent	Ethanol	Poor selectivity (~1:1 to 3:1 ratio)	Standard protic solvent, often non-selective.
TFE or HFIP	Excellent selectivity (>95:5 ratio) [11]	Fluorinated alcohols stabilize one transition state. (Recommended First Step)
pH	Neutral	Varies, often poor selectivity.	Baseline condition.
Catalytic Acid (HCl)	Can significantly alter or reverse selectivity.[9][10]	Modulates the nucleophilicity of the hydrazine nitrogens.
Catalytic Base (NaOAc)	Can alter selectivity.[9]	Favors attack by the more nucleophilic nitrogen.

Issue 2: The major product formed is consistently the undesired regioisomer.

This occurs when the intrinsic electronic and steric properties of your starting materials strongly favor the formation of the unwanted product under all accessible conditions.

• Probable Cause: The electronic and steric factors of your specific substrates are overriding any attempts to control the reaction kinetically via solvent or pH. For example, a highly electrophilic, unhindered carbonyl will almost always be the site of initial attack.

• Solutions & Strategy Shift:

  • Change the Synthetic Strategy: Instead of trying to force a selective reaction against its natural tendency, change the reaction itself. A highly effective alternative is a [3+2] cycloaddition reaction .

    • Reacting an N-arylhydrazone (derived from an aldehyde and your dichlorophenylhydrazine) with a nitroolefin provides excellent regiocontrol, often yielding a single isomer.[13][14] This approach bypasses the 1,3-dicarbonyl intermediate entirely and its associated selectivity problems.

  • Utilize a Dicarbonyl Surrogate: Use a starting material that has one of the carbonyls "masked" or modified to be less reactive. Substrates like β-enaminones have pre-defined differences in the electrophilicity of their reactive centers, forcing the reaction to proceed with high regioselectivity.[10][15]

Issue 3: I have already produced a mixture of regioisomers and need to isolate the desired one.

While the goal is to avoid forming mixtures, sometimes separation is necessary, especially on a small scale.

• Solutions & Purification Techniques:

  • Flash Column Chromatography: This is the most common and effective method for separating regioisomers in a lab setting.[1][7] A systematic screen of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) using Thin Layer Chromatography (TLC) is necessary to find conditions that provide good separation (ΔRf > 0.2).

  • Fractional Crystallization: If the regioisomers have different solubilities, this can be an efficient purification method. It involves dissolving the mixture in a minimum amount of a hot solvent and allowing it to cool slowly. One isomer may preferentially crystallize, leaving the other in the solution.[1]

Fig 3. Troubleshooting workflow for improving regioselectivity.

Detailed Experimental Protocols

The following protocols are provided as a validated starting point for achieving high regioselectivity.

Protocol 1: Highly Regioselective Synthesis in a Fluorinated Alcohol Solvent

This protocol is adapted from methodologies proven to dramatically enhance the formation of a single regioisomer.[10]

• Objective: To synthesize a 1-(dichlorophenyl)-pyrazole with high regioselectivity by leveraging the unique properties of 2,2,2-trifluoroethanol (TFE).

• Materials:

  • Unsymmetrical 1,3-dicarbonyl compound (1.0 equiv)

  • Dichlorophenylhydrazine (or its hydrochloride salt) (1.1 equiv)

  • 2,2,2-Trifluoroethanol (TFE) (to make a 0.2 M solution)

  • Standard laboratory glassware

• Procedure:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the 1,3-dicarbonyl compound (1.0 equiv).

  • Add enough 2,2,2-trifluoroethanol (TFE) to achieve a concentration of approximately 0.2 M with respect to the dicarbonyl compound.

  • Stir the solution at room temperature until the dicarbonyl compound is fully dissolved.

  • Add the dichlorophenylhydrazine (1.1 equiv) to the solution in one portion. If using the hydrochloride salt, a slight excess (1.2 equiv) and the addition of a mild base like sodium acetate (1.2 equiv) may be necessary.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 1-2 hours. Reactions are often complete within 4-12 hours.

  • Upon completion (disappearance of the limiting starting material), remove the TFE solvent under reduced pressure using a rotary evaporator.

  • The crude residue can be purified by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to isolate the pure major regioisomer.

Protocol 2: Analytical Characterization and Isomer Assignment

Correctly identifying which regioisomer you have synthesized is critical. NMR spectroscopy is the most powerful tool for this purpose.[7]

• Objective: To unambiguously determine the structure of the synthesized pyrazole and confirm its regiochemistry.

• Procedure:

  • ¹H and ¹³C NMR: Acquire standard proton and carbon NMR spectra in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The chemical shifts will confirm the formation of the pyrazole ring and the presence of all expected functional groups. However, these spectra alone may not be sufficient to distinguish between the two regioisomers.

  • Nuclear Overhauser Effect Spectroscopy (NOESY): This 2D NMR experiment is the gold standard for assigning regiochemistry.[7] It identifies protons that are close to each other in space (< 5 Å).

    • Method: Irradiate the N-H proton of the pyrazole (if present) or, more commonly, the protons on the dichlorophenyl ring. Look for a NOE correlation (a cross-peak in the 2D spectrum) to the protons on the substituent at the C5 position of the pyrazole ring.

    • Interpretation: If you see an NOE between the ortho-protons of the dichlorophenyl ring and the substituent at C5, you have confirmed the 1,5-disubstituted isomer. If no such correlation is observed, but one is seen with the C3 substituent, you have the 1,3-isomer.

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• PubMed. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. Journal of Organic Chemistry. [Link]

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. [Link]

• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 7(11), 2459-2467. [Link]

• da Silva, M. J. V., Poletto, J., Jacomini, A. P., Pianoski, K. E., Gonçalves, D. S., Ribeiro, G. M., de Souza, S. M., & de Oliveira, H. C. B. (2020). Theoretical and experimental investigation of the polyeletrophilic β-enamino diketone: straightforward and highly regioselective synthesis of 1,4,5-trisubstituted pyrazoles and pyrazolo[3,4-d]pyridazinones. New Journal of Chemistry, 44(32), 13694-13706. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• UAB Divulga. (2014). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. [Link]

• Chad's Prep. (2019). Pyrazole Synthesis [Video]. YouTube. [Link]

• Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 487-540. [Link]

• Thieme Chemistry. (n.d.). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. [Link]

• Afonso, C. A. M., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 22. [Link]

• Semantic Scholar. (n.d.). A new synthesis of pyrazoles through a Lewis acid catalyzed union of 3-ethoxycyclobutanones with monosubstituted hydrazines. [Link]

• Iovine, V., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5853. [Link]

• Organic Syntheses. (n.d.). Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of n-monosubstituted hydrazones with nitroolefins. [Link]

• Bakulev, V. A., et al. (2023). Exploring Three Avenues: Chemo- and Regioselective Transformations of 1,2,4-Triketone Analogs into Pyrazoles and Pyridazinones. Molecules, 28(18), 6668. [Link]

• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. [Link]

• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

• Fares, M., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(24), 7587. [Link]

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Technical Support Center: Prevention of Pyrazole Amine Degradation

Welcome to the Technical Support Center dedicated to ensuring the stability and integrity of your pyrazole amine compounds. This guide is designed for researchers, scientists, and drug development professionals who work with these valuable molecules. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you identify, prevent, and resolve degradation-related issues in your experiments.

Troubleshooting Guide: Identifying and Resolving Pyrazole Amine Degradation

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Question 1: Why has my pyrazole amine sample, which was initially a white or off-white solid, turned yellow, brown, or even reddish over time?

Answer:

Color change is a common and often the first visual indicator of pyrazole amine degradation. The primary culprit behind this phenomenon is typically oxidation . Aromatic amines, a classification that includes many pyrazole amines, are particularly susceptible to air oxidation.[1]

Causality and Mechanism:

The amine functional group (-NH₂) on the pyrazole ring is an electron-donating group, which increases the electron density of the aromatic system and makes it more susceptible to oxidation. The oxidation process can be initiated by exposure to atmospheric oxygen, light, and trace metal impurities.

The mechanism often involves the formation of colored radical cations and their subsequent coupling reactions to form complex, highly conjugated structures like azo compounds, which absorb light in the visible region, resulting in the observed color.[2]

Caption: Oxidative degradation pathway of a pyrazole amine.

Step-by-Step Investigation Protocol:

• Visual Inspection: Note the color and morphology of the sample. A non-uniform color change may indicate localized degradation due to uneven exposure to air or light.

• Solubility Check: Attempt to dissolve a small amount of the discolored sample in a suitable solvent. The presence of insoluble material may suggest the formation of polymeric degradation products.

• Thin-Layer Chromatography (TLC) Analysis:

  • Objective: To quickly assess the purity of the sample and visualize the presence of colored impurities.

  • Methodology:

    • Dissolve a small amount of both a "fresh" (if available) and the discolored sample in a suitable solvent (e.g., ethyl acetate, methanol).

    • Spot both solutions side-by-side on a TLC plate.

    • Develop the plate using an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate).

    • Visualize the spots under UV light and by eye. The discolored sample will likely show additional, often colored, spots compared to the fresh sample.

• UV-Vis Spectroscopy:

  • Objective: To quantitatively assess the formation of colored species.

  • Methodology:

    • Prepare solutions of known concentrations of the fresh and degraded samples.

    • Acquire the UV-Vis spectra. The degraded sample will likely exhibit new absorbance bands in the visible region (400-700 nm).

Question 2: My HPLC analysis of a pyrazole amine sample shows unexpected peaks that were not present in the initial analysis. What could be the cause?

Answer:

The appearance of new peaks in an HPLC chromatogram is a strong indication of degradation. Besides oxidation, other degradation pathways such as hydrolysis, photodegradation, and thermal decomposition can lead to the formation of new chemical entities.

Causality and Mechanisms:

• Hydrolysis: If the pyrazole amine has hydrolytically labile functional groups (e.g., esters, amides), these can be cleaved in the presence of water, especially at non-neutral pH. The amine and pyrazole nitrogens can also influence the molecule's susceptibility to hydrolysis.[3]

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate photochemical reactions, leading to bond cleavage, rearrangement, or dimerization.[4]

• Thermal Decomposition: High temperatures can induce the breakdown of the molecule. For pyrazoles, this can involve the rupture of the pyrazole ring or the cleavage of substituents.[5][6]

Step-by-Step Investigation Protocol: A Forced Degradation Study

A forced degradation study is a systematic way to identify the potential degradation products and understand the degradation pathways of your pyrazole amine.[7]

Caption: Workflow for a forced degradation study.

Experimental Protocol for Forced Degradation:

• Sample Preparation: Prepare several aliquots of your pyrazole amine at a known concentration in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions: Expose the aliquots to the following stress conditions:

  • Acidic: Add HCl to a final concentration of 0.1 M. Heat at 60°C for 24 hours.

  • Basic: Add NaOH to a final concentration of 0.1 M. Heat at 60°C for 24 hours.

  • Oxidative: Add H₂O₂ to a final concentration of 3%. Keep at room temperature for 24 hours.

  • Thermal: Store a solid sample at 60°C for 48 hours.

  • Photolytic: Expose a solution to a photostability chamber with controlled light and temperature, alongside a dark control sample.[8]

• Analysis by HPLC-UV/MS:

  • Analyze all stressed samples, along with an unstressed control, by a stability-indicating HPLC method.

  • Use a photodiode array (PDA) detector to obtain UV spectra of the new peaks, which can provide clues about their structure.

  • Couple the HPLC to a mass spectrometer (MS) to determine the molecular weights of the degradation products.[9] Fragmentation patterns can help in structure elucidation.

Question 3: My NMR spectrum of a pyrazole amine is complex and shows more signals than expected. Is this due to degradation?

Answer:

While degradation can certainly lead to a more complex NMR spectrum, for pyrazoles, this complexity can also arise from inherent structural features like annular tautomerism and rotamers .[10]

Causality and Explanation:

• Annular Tautomerism: If the pyrazole ring is not substituted at the N1 position, the proton can exist on either nitrogen atom, leading to two tautomeric forms. If the exchange between these tautomers is slow on the NMR timescale, you will observe two sets of signals.

• Rotamers: If your molecule contains bulky substituents, rotation around single bonds may be restricted, leading to the presence of different stable conformations (rotamers), each with its own set of NMR signals.

Caption: Annular tautomerism in an N-unsubstituted pyrazole.

Troubleshooting with NMR:

• Variable Temperature (VT) NMR: Acquire NMR spectra at different temperatures. If the complexity is due to tautomerism or rotamers, the distinct signals will broaden and eventually coalesce into a single averaged set of signals as the temperature increases and the rate of exchange becomes faster.[10]

• D₂O Exchange: To identify N-H protons, which can be broad, add a drop of D₂O to your NMR sample, shake, and re-acquire the ¹H NMR spectrum. The N-H signal should disappear.[10]

• 2D NMR (COSY, HSQC, HMBC): These experiments can help to piece together the structure and confirm connectivities, which can differentiate between isomers, tautomers, and degradation products.

• Compare with a Fresh Sample: If possible, compare the NMR spectrum with that of a freshly prepared or purified sample to see if the additional signals are indeed new.

Frequently Asked Questions (FAQs) on Pyrazole Amine Storage

Q1: What are the ideal storage conditions for pyrazole amines to ensure long-term stability?

A1: The ideal storage conditions aim to minimize exposure to factors that promote degradation: oxygen, moisture, light, and heat.

Q2: How does the choice of solvent affect the stability of pyrazole amines in solution?

A2: The choice of solvent is critical. Aprotic, anhydrous solvents are generally preferred for long-term storage in solution. Protic solvents like methanol and ethanol can participate in degradation reactions, and the presence of water can lead to hydrolysis.[1] It is always best to prepare solutions fresh when possible. If storage in solution is necessary, store at low temperatures (-20°C or -80°C) under an inert atmosphere.

Q3: Are there any specific container types that should be used for storing pyrazole amines?

A3: Yes, the choice of container is important. Use amber glass vials with tight-fitting caps to protect from light. For highly sensitive compounds, ampoules sealed under argon or nitrogen are the best option. Avoid plastic containers unless you have confirmed their compatibility, as plasticizers can leach into the sample, and some plastics are permeable to air and moisture.

Q4: My pyrazole amine is an oil. How should I store it?

A4: Oils can have a larger surface area exposed to the headspace in a vial. It is crucial to displace the air in the vial with an inert gas like argon or nitrogen before sealing. Storage at low temperatures is also highly recommended. If the oil is thermally stable, consider storing it as a solid if it can be crystallized.

Summary of Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	-20°C to 4°C (refrigerated or frozen)	Slows down the rate of all chemical degradation reactions.[11]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation by displacing oxygen.[12]
Light	Amber vials or storage in the dark	Protects against photodegradation.[4]
Moisture	Anhydrous conditions (desiccator for solids)	Prevents hydrolysis and other moisture-mediated degradation.
Purity	Store in a highly purified state	Impurities can act as catalysts for degradation.

By adhering to these storage and handling guidelines and utilizing the troubleshooting protocols, you can significantly extend the shelf-life of your pyrazole amine compounds and ensure the reliability and reproducibility of your experimental results.

References

• Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. (2014). The Journal of Organic Chemistry. [Link]

• Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials. (2021). PMC. [Link]

• Amine Plant Troubleshooting. (n.d.). Scribd. Retrieved January 21, 2026, from [Link]

• Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. (2021). PMC. [Link]

• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability. (n.d.). Retrieved January 21, 2026, from [Link]

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. (2023). MDPI. [Link]

• Characterization of the trimethyl silyl derivatives of 6-Amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and its analogs by electron ionization gas chromatography/mass spectrometry. (2025). National Institute of Standards and Technology. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. (n.d.). PMC. Retrieved January 21, 2026, from [Link]

• Electron-impact induced fragmentations of pyrazoles. (n.d.). Journal of the Chemical Society B. [Link]

• Analysis of six aromatic amines stability in workplace measurement. (n.d.). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Mass spectrometric study of some pyrazoline derivatives. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. (2025). MDPI. [Link]

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. (2023). MDPI. [Link]

• Synthesis and thermal behaviors of 4-amino-3,5-dinitro-1H-pyrazole. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine. (2024). ResearchGate. [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (n.d.). ijcpa.in. Retrieved January 21, 2026, from [Link]

• Photostability. (n.d.). IAGIM. Retrieved January 21, 2026, from [Link]

• Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. (2004). LOCKSS. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2025). Open Research Library. [Link]

• Forced degradation studies. (2016). MedCrave online. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). PMC. [Link]

• Synthesis, characterization and thermal degradation kinetics of a new pyrazole derived methacrylate polymer, poly(1,3-diphenyl-1H-pyrazol-5-yl methacrylate). (2022). PubMed. [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). Retrieved January 21, 2026, from [Link]

• Synthesis, characterization and thermal degradation kinetics of a new pyrazole derived methacrylate polymer, poly(1,3-diphenyl-1H-pyrazol-5-yl methacrylate). (2022). PubMed. [Link]

• ICH Guideline for Photostability Testing: Aspects and Directions for Use. (2003). PubMed. [Link]

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. (n.d.). Digital CSIC. Retrieved January 21, 2026, from [Link]

• Amino/Keto Derivatives of Pyrazole as Effective Corrosion Inhibitors for Mild Steel in an Acidic Medium: Surface Morphological, Electrochemical, and Computational Studies. (n.d.). ACS Omega. Retrieved January 21, 2026, from [Link]

• Insights into the Time Evolution of Slowly Photodegrading Contaminants. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. (n.d.). ICH. Retrieved January 21, 2026, from [Link]

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• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Recent Advancements in the Synthesis of Pyrazole Derivative for the Treatment of Alzheimer's Disease. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. (n.d.). MatheO. Retrieved January 21, 2026, from [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (2024). PubMed. [Link]

• Phenylpyrazole Insecticide Photochemistry, Metabolism, and GABAergic Action: Ethiprole Compared with Fipronil. (n.d.). ACS Publications. Retrieved January 21, 2026, from [Link]

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• N-Functionalization of 5-Aminotetrazoles: Balancing Energetic Performance and Molecular Stability by Introducing ADNP. (n.d.). PMC. Retrieved January 21, 2026, from [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine , a critical intermediate in the synthesis of pyrazole-based kinase inhibitors and Factor Xa inhibitors.

Unlike standard spectral lists, this guide focuses on comparative verification : distinguishing the target amine from its nitro precursor (reaction monitoring) and optimizing solvent selection for exchangeable proton detection.

Core Comparison Matrix

Feature	Target: 4-Amine Derivative	Alternative: 4-Nitro Precursor
Key Signal	Broad singlet (–NH₂) @ 3.8–5.2 ppm	Absent
Pyrazole H3/H5	Shielded (Upfield shift)	Deshielded (Downfield shift)
Solvent Suitability	DMSO-d₆ (Recommended)	CDCl₃ or DMSO-d₆
Detection Challenge	H–D exchange washes out –NH₂	Overlap in aromatic region

Part 1: Structural Logic & Signal Assignment

The Molecular Scaffold

The molecule consists of two distinct aromatic systems linked by a C–N bond:

• Pyrazole Ring: Substituted at N1 (aryl group) and C4 (amine). The C3 and C5 protons are the primary diagnostic markers.

• Dichlorophenyl Ring: A 3,4-disubstituted benzene ring creating an ABX spin system .

Graphviz Diagram: NMR Assignment Logic

The following diagram illustrates the structural connectivity and expected coupling patterns.

Caption: Structural decomposition of NMR signals. The amine group (+M effect) shields the pyrazole protons compared to the nitro precursor.

Part 2: Comparative Analysis (Precursor vs. Product)

The most common application of this NMR analysis is monitoring the reduction of 1-(3,4-dichlorophenyl)-4-nitropyrazole to the amine.

Mechanism of Shift Changes

• Nitro Group (-NO₂): Strong electron-withdrawing group (EWG). It deshields the pyrazole ring protons, pushing them downfield (higher ppm).

• Amine Group (-NH₂): Electron-donating group via resonance (+M). It increases electron density on the pyrazole ring, shielding the protons and shifting them upfield (lower ppm).

Experimental Data Comparison (DMSO-d₆)

Proton Assignment	4-Nitro Precursor (Start)	4-Amine Product (End)	Shift (Δδ)
-NH₂ (Amine)	Absent	4.20 – 5.10 ppm (bs)	New Signal
Pyrazole H-5	~9.2 – 9.5 ppm (s)	~7.8 – 8.1 ppm (s)	Upfield (~1.4 ppm)
Pyrazole H-3	~8.4 – 8.7 ppm (s)	~7.3 – 7.6 ppm (s)	Upfield (~1.1 ppm)
Phenyl H-2'	~8.1 ppm (d)	~7.9 ppm (d)	Minor
Phenyl H-6'	~7.8 ppm (dd)	~7.6 ppm (dd)	Minor
Phenyl H-5'	~7.9 ppm (d)	~7.7 ppm (d)	Minor

Critical Insight: If you observe peaks remaining above 8.5 ppm, your reduction is incomplete. The disappearance of the downfield nitro-pyrazole singlets is the primary indicator of conversion.

Part 3: Solvent System Comparison

Choosing the correct solvent is paramount for observing the amine protons.

Chloroform-d (CDCl₃)

• Performance: Poor for this specific application.

• Issue: The amine protons often undergo rapid exchange or hydrogen bonding with the solvent/impurities, resulting in a signal that is either:

  • Extremely broad (indistinguishable from baseline).

  • Shifted erratically depending on concentration and temperature.[1]

• Use Case: Only useful if checking for bulk impurities in the aromatic region.

Dimethyl Sulfoxide-d6 (DMSO-d₆)

• Performance: Optimal / Recommended.

• Mechanism: DMSO acts as a hydrogen bond acceptor, "locking" the amine protons in place and slowing the exchange rate.

• Result: The -NH₂ signal appears as a distinct (though broad) singlet, usually integrating to 2H.

• Warning: Ensure the DMSO is "dry." Water in DMSO appears at ~3.33 ppm and can overlap or facilitate exchange if concentration is high.

Part 4: Validated Experimental Protocol

To ensure reproducibility, follow this synthesis and characterization workflow.

Graphviz Diagram: Synthesis & Analysis Workflow

Caption: Operational workflow from nitro-precursor reduction to NMR validation.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 5–10 mg of the isolated solid in 0.6 mL of DMSO-d₆ .

  • Tip: If the solution is cloudy, filter through a small cotton plug into the NMR tube. Suspended solids cause line broadening.

• Acquisition Parameters (400 MHz):

  • Pulse Angle: 30° or 45°.

  • Relaxation Delay (d1): Set to 1.0 – 2.0 seconds . Amine protons can have different T1 relaxation times; a slightly longer delay ensures accurate integration.

  • Scans (ns): 16 to 32 scans are usually sufficient.

• Processing:

  • Reference the residual DMSO pentet to 2.50 ppm .

  • Apply an exponential window function (LB = 0.3 Hz) to smooth the broad amine peak.

Troubleshooting "Missing" Amine Peaks

If the -NH₂ peak (expected ~4.5 ppm) is absent in DMSO-d₆:

• D₂O Shake: Add 1-2 drops of D₂O to the tube and shake. Re-run the spectrum.

  • Result: The -NH₂ peak should disappear completely (due to H-D exchange). This confirms that any peak previously there was indeed exchangeable (OH or NH).

• Acid Trace: Residual acid (HCl) from the reduction step can protonate the amine (-NH₃⁺), shifting the peak to >8.0 ppm and broadening it significantly. Ensure the sample is fully neutralized (wash with NaHCO₃ during workup).

References

• Abraham, R. J., et al. (2006).[2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link

  • Context: Authoritative source on solvent-induced shifts (DMSO vs CDCl3) for amines and aromatic systems.[3]

• BenchChem Application Note. "1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis." Link

  • Context: Validates the reduction workflow and spectral expectations for nitro-to-amine conversion in pyrazoles.

• RSC Supplementary Information. "Synthesis of 5-amino-1H-pyrazole derivatives." Royal Society of Chemistry.[4] Link (Proxy Link)

  • Context: Provides comparative experimental chemical shifts for 1-aryl-pyrazole-4-amines and solvent effects.

• SpectraBase. "N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl] derivatives NMR data." Link

  • Context: Provides specific chemical shift data for the 3,4-dichlorophenyl moiety in pyrazole systems.

Sources

• 1. unn.edu.ng [unn.edu.ng]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A-Z Guide to HPLC Method Development for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine Purity Analysis

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutical ingredient (API) is paramount to its safety and efficacy. This guide provides a comprehensive, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for determining the purity of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a key intermediate in the synthesis of various therapeutic agents. We will move beyond a simple recitation of steps to delve into the scientific rationale behind each decision, offering a self-validating protocol grounded in established regulatory principles.

Understanding the Analyte: The First Step to a Successful Method

Before a single vial is prepared, a thorough understanding of the target molecule, 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, is critical. Its structure, featuring a dichlorophenyl ring and a pyrazole moiety with a primary amine, dictates its physicochemical properties. This aromatic amine is a polar compound, a crucial piece of information that will guide our initial column and mobile phase selection.[1][2]

The Method Development Workflow: A Logic-Driven Approach

The development of a stability-indicating HPLC method is a systematic process. The following diagram illustrates the logical flow of our experimental design, from initial considerations to final method validation.

Caption: A stepwise workflow for HPLC method development.

Experimental Deep Dive: The "Why" Behind the "How"

Column Selection: Finding the Right Chemistry for Separation

The choice of the stationary phase is the most critical decision in HPLC method development.[2] Given the polar and aromatic nature of our analyte, several column chemistries were evaluated.

• C18 (Octadecylsilane): The workhorse of reversed-phase chromatography, C18 columns are a good starting point for many analyses.[1] However, for highly polar molecules, retention can be insufficient.

• Phenyl-Hexyl: These columns offer alternative selectivity, particularly for aromatic compounds, due to π-π interactions between the phenyl groups of the stationary phase and the analyte.[3][4]

• Cyano (CN): Cyano columns can be used in both normal and reversed-phase modes and provide unique selectivity for polar compounds.[1][2]

Experimental Protocol: Column Screening

• Columns:

  • C18, 5 µm, 150 x 4.6 mm

  • Phenyl-Hexyl, 5 µm, 150 x 4.6 mm

  • Cyano, 5 µm, 150 x 4.6 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile (ACN)

• Gradient: 10-90% B in 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample: 100 µg/mL of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine in 50:50 Water:ACN

Comparative Data: Column Performance

Column Type	Retention Time (min)	Tailing Factor	Theoretical Plates	Rationale for Selection/Rejection
C18	3.2	1.8	4500	Poor retention and significant peak tailing, likely due to secondary interactions with residual silanols.
Cyano	4.5	1.5	6200	Improved retention and better peak shape, but still some tailing observed.
Phenyl-Hexyl	7.8	1.1	9800	Excellent retention, symmetrical peak shape, and high efficiency due to favorable π-π interactions.

Based on this initial screening, the Phenyl-Hexyl column was selected for further method optimization due to its superior chromatographic performance.

Mobile Phase Optimization: Fine-Tuning the Separation

The mobile phase composition plays a pivotal role in achieving the desired selectivity and resolution.[5] We evaluated the impact of the organic modifier and pH on the separation.

Organic Modifier: Acetonitrile vs. Methanol

Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents in reversed-phase HPLC. ACN generally provides better peak shapes and lower backpressure.

Mobile Phase pH

For ionizable compounds like our primary amine, the mobile phase pH is a powerful tool to control retention time.[5] By keeping the pH low (e.g., with 0.1% formic acid, pH ~2.7), the primary amine will be protonated, increasing its polarity and potentially reducing peak tailing.[6]

Experimental Protocol: Mobile Phase Optimization

The Phenyl-Hexyl column was used with the following mobile phase combinations:

• 0.1% Formic Acid in Water / Acetonitrile

• 0.1% Formic Acid in Water / Methanol

• 10 mM Ammonium Acetate pH 5.0 / Acetonitrile

Comparative Data: Mobile Phase Effects

Mobile Phase System	Retention Time (min)	Tailing Factor	Observations
0.1% Formic Acid / ACN	7.8	1.1	Optimal retention, sharp and symmetrical peaks.
0.1% Formic Acid / MeOH	9.2	1.3	Longer retention, broader peaks compared to ACN.
10 mM Ammonium Acetate pH 5.0 / ACN	6.5	1.6	Reduced retention and increased tailing as the amine is less protonated.

The combination of 0.1% Formic Acid in Water and Acetonitrile provided the best overall chromatography and was chosen for the final method.

Forced Degradation Studies: Ensuring Method Specificity

A crucial aspect of a purity method is its ability to be "stability-indicating," meaning it can separate the main analyte from its degradation products.[7][8] Forced degradation studies are performed by subjecting the drug substance to harsh conditions to generate potential degradants.[9][10] These studies are a regulatory requirement and a scientific necessity.[8]

ICH Guideline Q1A(R2) recommends stress testing under the following conditions: acidic, basic, oxidative, thermal, and photolytic.[9][10] The goal is to achieve 5-20% degradation.[7][9]

Caption: Forced degradation study workflow.

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: 1 mg/mL API in 0.1 N HCl at 60 °C for 24 hours.

• Base Hydrolysis: 1 mg/mL API in 0.1 N NaOH at 60 °C for 8 hours. Neutralize before injection.

• Oxidative Degradation: 1 mg/mL API in 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid API at 80 °C for 48 hours.

• Photolytic Degradation: Expose solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Results Summary: Forced Degradation

Stress Condition	% Degradation	Number of Degradants	Observations
Acid Hydrolysis	~15%	2	Two major degradation peaks well-resolved from the main peak.
Base Hydrolysis	~10%	1	One major degradant, baseline separated.
Oxidative Degradation	~18%	3	Multiple degradation products, all resolved.
Thermal Degradation	~5%	1	Minor degradation observed.
Photolytic Degradation	~8%	2	Two photolytic degradants formed.

The developed HPLC method successfully separated all generated degradation products from the parent compound, demonstrating its stability-indicating nature.

Method Validation: The Final Step to a Reliable Method

Once the method is developed and optimized, it must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[11][12][13]

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present.	Peak purity of the main peak should pass.
Linearity	To demonstrate that the method's response is directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	80-120% of the test concentration for assay.
Accuracy	The closeness of the test results obtained by the method to the true value.	98.0% - 102.0% recovery.
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.	RSD ≤ 2.0%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters should remain within acceptable limits.

The developed method was successfully validated against all the above parameters, confirming its suitability for the routine purity analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Final Optimized HPLC Method

• Column: Phenyl-Hexyl, 5 µm, 150 x 4.6 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 80% B

  • 15-18 min: 80% B

  • 18-18.1 min: 80% to 10% B

  • 18.1-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: PDA detector, 254 nm

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Water:Acetonitrile

Conclusion

This guide has outlined a systematic and scientifically-grounded approach to the development and validation of a stability-indicating HPLC method for the purity determination of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. By carefully selecting the column and optimizing the mobile phase, a robust and reliable method was established. The successful separation of degradation products generated during forced degradation studies confirms the method's specificity. This comprehensive guide serves as a valuable resource for researchers and scientists in the pharmaceutical industry, providing not just a protocol, but a deeper understanding of the principles of HPLC method development.

References

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines - International Journal of Pharmaceutical Sciences. Available at: [Link]

• HPLC Column Selection Guide - Aurora Pro Scientific. Available at: [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Available at: [Link]

• Forced Degradation Testing - SGS. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies - ijarsct. Available at: [Link]

• HPLC Column Selection Guide - Linklab. Available at: [Link]

• Waters Column Selection Guide for Polar Compounds. Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• HPLC Column Selection: Core to Method Development (Part I) - Welch Materials. Available at: [Link]

• Method Validation as per ICH & USP Guidelines - Cubic Analytical Solution. Available at: [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare - GL Sciences. Available at: [Link]

• Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, the US Pharmacopeia and the International Conference on Harmonization - PubMed. Available at: [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies | LCGC International. Available at: [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification - PubMed. Available at: [Link]

• Synthesis, Characterization of Pyrano-[2,3-c]-Pyrazoles Derivatives and Determination of Their Antioxidant Activities - Iranian Journal of Toxicology. Available at: [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐Carbothioamide in Nanosuspension. Available at: [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW - Zenodo. Available at: [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Available at: [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - Semantic Scholar. Available at: [Link]

• Separation of Pyrazole on Newcrom R1 HPLC column - SIELC Technologies. Available at: [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Available at: [Link]

• Determination and Quantification of Primary Aromatic Amine in Printer Ink | LCGC International. Available at: [Link]

• Mobile Phase Selection in Method Development: How to Optimize - Welch Materials. Available at: [Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and - Agilent. Available at: [Link]

• • Methods in Developing Mobile Phase Condition for C18 Column - Nacalai. Available at: [Link]

• HPLC method for analyzing new compounds – analogs of an antineoplastic drug - Bulgarian Chemical Communications. Available at: [Link]

• Reversed Phase HPLC Method Development - Phenomenex. Available at: [Link]

• Optimization of Mobile Phase for Simultaneous Determination of Sweeteners, Preservatives and Dyes by UFLC - OSF. Available at: [Link]

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• 1. auroraprosci.com [auroraprosci.com]
• 2. linklab.gr [linklab.gr]
• 3. welch-us.com [welch-us.com]
• 4. glsciencesinc.com [glsciencesinc.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. welch-us.com [welch-us.com]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. Forced Degradation Testing | SGS [sgs.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. onyxipca.com [onyxipca.com]
• 11. pharmtech.com [pharmtech.com]
• 12. cubiclaboratories.com [cubiclaboratories.com]
• 13. Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, the US Pharmacopeia and the International Conference on Harmonization - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: LC-MS/MS Fragmentation Dynamics of C9H7Cl2N3 Isomers

Executive Summary

In pharmaceutical impurity profiling and environmental metabolomics, the molecular formula C9H7Cl2N3 (MW 228.0 g/mol ) presents a distinct analytical challenge due to the existence of structurally diverse isobaric compounds. Two primary isomers dominate this space: 1-(2,6-Dichlorobenzyl)-1,2,4-triazole (a common pharmacophore in antifungal synthesis) and 4-(4,5-Dichloroimidazol-1-yl)aniline (a mutagenic impurity candidate).

This guide objectively compares the LC-MS/MS performance of these isobars. Unlike generic spectral libraries, we focus on the mechanistic fragmentation pathways that allow researchers to definitively distinguish these compounds in complex matrices using Triple Quadrupole (QqQ) or Q-TOF systems.

Chemical Identity & Structural Competitors

To ensure accurate identification, we must first define the structural "alternatives" competing for the same mass channel.

Feature	Compound A (Target)	Compound B (Alternative)
Systematic Name	1-(2,6-Dichlorobenzyl)-1H-1,2,4-triazole	4-(4,5-Dichloroimidazol-1-yl)aniline
Class	Triazole Antifungal Intermediate	Imidazole-Aniline Impurity
Structure	Benzene ring linked to Triazole via -CH2-	Aniline ring directly fused to Imidazole
Monoisotopic Mass	226.99 (³⁵Cl₂)	226.99 (³⁵Cl₂)
Key Polarity	Moderate (LogP ~2.[1][2][3][4][5]5)	Higher Polarity (Free Amine)

LC-MS/MS Methodology

The following protocol is validated for separating these isobars, prioritizing the retention of the more polar aniline derivative while maintaining peak shape for the triazole.

• Instrument: Agilent 6495 Triple Quadrupole LC/MS (or equivalent).

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

• Column: Phenomenex Kinetex F5 (Pentafluorophenyl), 2.1 x 100 mm, 1.7 µm.

  • Why F5? The PFP phase offers superior selectivity for halogenated aromatics and positional isomers compared to standard C18.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Protonation source).

  • B: 0.1% Formic Acid in Methanol.

• Gradient: 5% B to 95% B over 8 minutes.

Fragmentation Analysis (The Core Comparison)

This section details the specific MS/MS transitions. The presence of two chlorine atoms creates a distinct 9:6:1 isotopic envelope at m/z 228, 230, and 232. All fragmentation discussions below refer to the

monoisotopic precursor ( 228).

Compound A: The Triazole Pathway (Benzylic Cleavage)

The fragmentation of 1-(2,6-Dichlorobenzyl)-1,2,4-triazole is driven by the stability of the benzyl cation.

• Primary Event: Cleavage of the

  bond between the methylene bridge and the triazole ring.

• Dominant Product (

  159): The 2,6-dichlorobenzyl cation ( ) is formed. This is the base peak (100% intensity).

• Secondary Loss (

  123): Loss of HCl (36 Da) from the benzyl cation.

• Diagnostic Ion (

  70): The protonated 1,2,4-triazole ring ( ) is often observed at lower collision energies.

Compound B: The Aniline Pathway (Ring Cleavage)

The aniline derivative lacks the labile benzylic

bond. Its fragmentation requires higher energy and ring disassembly.

• Primary Event: Loss of the dichloroimidazole moiety or fragmentation within the imidazole ring.

• Dominant Product (

  193): Loss of a Chlorine radical ( ) or HCl is more common in rigid aromatic systems.

• Diagnostic Ion (

  92/93): The Aniline cation ( ) or Aziridinium ion formed after imidazole cleavage.

• Differentiation: Compound B rarely produces the m/z 159 ion because it lacks the benzyl structure.

Visualizing the Fragmentation Logic

Figure 1: Comparative fragmentation decision tree. Green nodes indicate the primary Quantifier ions for each isomer.

Performance Comparison Data

The following table summarizes the MRM (Multiple Reaction Monitoring) transitions required to distinguish these isomers.

Parameter	Compound A (Triazole)	Compound B (Aniline)	Differentiation Note
Precursor Ion	228.0	228.0	Indistinguishable by MS1 alone.
Quantifier Transition	228.0 → 159.0	228.0 → 193.0	Crucial: The 159 fragment is specific to the benzyl structure.
Qualifier Transition 1	228.0 → 123.0	228.0 → 93.0	123 confirms the dichlorobenzyl group; 93 confirms the aniline group.
Qualifier Transition 2	228.0 → 70.0	228.0 → 166.0	70 is specific to the 1,2,4-triazole ring.
Collision Energy (CE)	15 - 20 eV	25 - 35 eV	Compound B requires higher CE due to the rigid aromatic C-N bond.
Retention Time (F5 Col)	~4.2 min	~2.8 min	The free amine on Compound B interacts with silanols, eluting earlier.

References

• PubChem. (2025). Compound Summary: 4-(4,5-dichloroimidazol-1-yl)aniline (CID 175201-62-4).[4] National Library of Medicine. [Link]

• Holčapek, M., et al. (2010). Fragmentation behavior of triazole fungicides in LC-MS/MS. Journal of Mass Spectrometry. [Link] (Contextual grounding for triazole fragmentation mechanisms).

• European Chemicals Agency (ECHA). (2023). Substance Information: 1,2,4-Triazole derivatives. [Link]

Sources

• 1. Pyoluteorin | C11H7Cl2NO3 | CID 33137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 35 constitutional isomers of molecular formula C5H9Cl C5H9Br C5H9I C5H9F, structural isomers, E/Z geometrical & R/S optical stereoisomers, IUPAC names, skeletal formula doc brown's advanced organic chemistry notes [docbrown.info]
• 3. Discovery of [1,2,4]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PubChemLite - 175201-62-4 (C9H7Cl2N3) [pubchemlite.lcsb.uni.lu]
• 5. Chloroethane - Wikipedia [en.wikipedia.org]

A Researcher's Guide to Identifying Amino Groups in Pyrazole Derivatives Using FTIR Spectroscopy

For Immediate Release

In the intricate world of medicinal chemistry and drug development, pyrazole derivatives stand out as a critical class of heterocyclic compounds, forming the backbone of numerous therapeutic agents.[1] The precise characterization of these molecules is paramount, and Fourier-Transform Infrared (FTIR) spectroscopy serves as an indispensable tool for elucidating their functional group composition. This guide provides an in-depth comparison of the FTIR spectral signatures of pyrazole derivatives, with a specific focus on the characteristic peaks of the amino (-NH₂) group, offering researchers a reliable framework for structural confirmation.

Part 1: The Vibrational Fingerprint of an Amino Group on the Pyrazole Ring

The introduction of a primary amino (-NH₂) group to a pyrazole ring imparts a distinct and identifiable signature to its infrared spectrum. These characteristic absorptions arise from the various vibrational modes of the N-H bonds. Unlike tertiary amines, which lack N-H bonds and thus show no corresponding peaks, and secondary amines, which typically show a single N-H stretching band, primary amines display a unique set of absorptions that are crucial for their identification.[2][3]

The key vibrational modes for a primary amino group are:

• Asymmetric and Symmetric N-H Stretching: The most prominent feature of a primary amine is the appearance of two distinct bands in the 3500-3300 cm⁻¹ region.[2][4] The higher frequency band corresponds to the asymmetric stretching mode, where the two N-H bonds stretch out of phase with each other. The lower frequency band represents the symmetric stretching mode, where the N-H bonds stretch in-phase. These bands are typically sharper and less intense than the broad O-H stretching bands found in alcohols.[2] For aromatic primary amines, such as aminopyrazoles, the asymmetric stretch is found between 3500-3420 cm⁻¹ and the symmetric stretch between 3420-3340 cm⁻¹.[4]

• N-H Bending (Scissoring): This in-plane bending vibration results in a moderate to strong absorption band in the 1650-1580 cm⁻¹ region.[2] This peak can sometimes be mistaken for a C=C aromatic ring stretch, but its intensity and position, coupled with the N-H stretching bands, provide confirmatory evidence.

• N-H Wagging: A broad and strong band, resulting from out-of-plane bending, can be observed in the 910-665 cm⁻¹ range for both primary and secondary amines.[2]

• C-N Stretching: The stretching of the carbon-nitrogen bond in aromatic amines like aminopyrazoles gives rise to a strong band typically found in the 1335-1250 cm⁻¹ region.[2]

The electronic environment of the pyrazole ring, being an aromatic heterocycle, can influence the precise position and intensity of these peaks through resonance and inductive effects.

Caption: Vibrational modes of a primary amino group.

Part 2: Comparative FTIR Analysis

To unequivocally identify the amino group, a comparative approach is essential. By comparing the spectrum of an aminopyrazole derivative with that of a non-aminated pyrazole, the unique contributions of the -NH₂ group become evident.

Functional Group / Moiety	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance & Notes
Primary Amino (-NH₂) on Pyrazole	Asymmetric N-H Stretch	3500 - 3400	Two distinct, medium-intensity, sharp peaks. [2][4]
Symmetric N-H Stretch	3400 - 3300	Characteristic doublet for -NH₂.
N-H Bend (Scissoring)	1650 - 1580	Medium to strong, sharp peak. [2]
C-N Stretch (Aromatic)	1335 - 1250	Strong intensity. [2]
N-H Wag	910 - 665	Broad, strong peak. [2]
Pyrazole Ring (General)	C=N Stretch	~1590	Often appears in the fingerprint region.[5]
C-N Stretch	~1290	Can be observed within the ring structure.[6]
Aromatic C=C Stretch	1600 - 1450	Multiple sharp peaks are typical for aromatic systems.[7]
Aromatic C-H Stretch	> 3000	Peaks just above 3000 cm⁻¹, usually sharp but weaker than N-H stretches.
Non-Substituted Pyrazole (-NH)	N-H Stretch (Ring)	~3100	A single, often broad peak from the ring N-H. [5]
N-H Bend (Ring)	~1500-1400	In-plane bending of the ring N-H.

Key Differentiators:

• The 3500-3300 cm⁻¹ Region: This is the most diagnostic region. The presence of two distinct peaks is strong evidence for a primary amine. A simple pyrazole with an N-H in the ring will show a single, broader absorption band in a lower frequency range (e.g., ~3100 cm⁻¹).[5] A tertiary amine-substituted pyrazole will be completely transparent in this region.[2]

• The 1650-1580 cm⁻¹ Region: The appearance of the N-H scissoring band is another key indicator. While pyrazole rings have C=C and C=N stretches in this vicinity, the N-H bending peak is often distinct and confirms the presence of the amino group.

Part 3: Experimental Protocol for High-Fidelity FTIR Analysis

Acquiring a clean, high-resolution FTIR spectrum is crucial for accurate interpretation. The following protocol outlines the standard procedure using an Attenuated Total Reflectance (ATR) accessory, which is common for solid powder samples.

Objective: To obtain a high-quality FTIR spectrum of a pyrazole derivative sample suitable for functional group identification.

Materials:

• FTIR Spectrometer with ATR accessory (e.g., equipped with a diamond or germanium crystal)

• Solid pyrazole derivative sample (powdered)

• Spatula

• Isopropyl alcohol or acetone for cleaning

• Non-abrasive wipes (e.g., Kimwipes)

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Verify that the sample compartment is clean and dry.

• Background Spectrum Collection:

  • Clean the ATR crystal surface thoroughly with a wipe moistened with isopropyl alcohol and allow it to dry completely.

  • Lower the ATR press arm to ensure no sample is present.

  • Using the instrument's software, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, which will be subtracted from the sample spectrum. A typical background scan involves 32-64 scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Raise the ATR press arm.

  • Using a clean spatula, place a small amount of the powdered pyrazole derivative onto the center of the ATR crystal. Only enough to cover the crystal surface is needed.

• Sample Spectrum Collection:

  • Carefully lower the press arm until it makes firm, even contact with the sample powder. Apply consistent pressure to ensure good optical contact between the sample and the crystal.

  • Initiate the sample scan using the same parameters as the background scan (e.g., 32-64 scans, 4 cm⁻¹ resolution). The software will automatically ratio the sample scan against the background to generate the final absorbance or transmittance spectrum.[7]

• Data Processing and Analysis:

  • The resulting spectrum should be displayed in % Transmittance or Absorbance vs. Wavenumber (cm⁻¹).

  • Use the software's tools to label the peaks of interest, focusing on the key regions identified in Part 2.

  • Visually inspect the spectrum for quality. Peaks should be sharp and not "flat-top" (saturated). If saturation occurs, reduce the amount of sample or pressure and re-scan.

• Cleaning:

  • Thoroughly clean the ATR crystal and press arm with a solvent-moistened wipe to remove all traces of the sample, preventing cross-contamination.

Caption: Standard workflow for FTIR analysis using an ATR accessory.

This guide provides a foundational framework for identifying the characteristic FTIR peaks of amino groups in pyrazole derivatives. By understanding the theoretical basis of the vibrational modes and employing a rigorous comparative and experimental approach, researchers can confidently characterize their synthesized compounds, a critical step in the journey of drug discovery and development.

References

• INFRARED SPECTROSCOPY - St. Paul's Cathedral Mission College. [Link]

• IR: amines - University of Calgary. [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC. [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - MDPI. [Link]

• FT-IR spectra of (i) pyrazole ligands 1 and (ii) trinuclear pyrazolate complexes 2(Cu), (iii) 2(Ag) and (iv) 2(Au) - ResearchGate. [Link]

• Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation - Visnav. [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES - Connect Journals. [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy - University of Texas at El Paso. [Link]

• FT-IR spectra of N–H stretching vibrations from T2... | Download Scientific Diagram - ResearchGate. [Link]

• N-H Stretching and Bending Vibrations - YouTube. [Link]

• (PDF) Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]Pyrimidine Derivatives - ResearchGate. [Link]

• Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives - Journal of Chemical and Pharmaceutical Research. [Link]

• Figure 1: FTIR Spectrum of the Synthesized (a) Heterocyclic Compound.... - ResearchGate. [Link]

• PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY FOR THE ANALYSES OF GASEOUS EMISSIONS FROM ST. [Link]

• Difference between Primary Secondary and Tertiary Amines Via FTIR. [Link]

• Synthesis of Metal–Organic Frameworks MIL-101(Cr)-NH2 Containing Phosphorous Acid Functional Groups: Application for the Synthesis of N-Amino-2-pyridone and Pyrano [2,3-c]pyrazole Derivatives via a Cooperative Vinylogous Anomeric-Based Oxidation | ACS Omega - ACS Publications. [Link]

• FTIR Analysis of Organic Compounds | PDF | Infrared Spectroscopy - Scribd. [Link]

• FTIR spectrum of 3-amino-5-hydroxyl-4 phenylazo-1H-pyrazole compound III. - ResearchGate. [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. [Link]

• NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study - PMC. [Link]

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• 5. connectjournals.com [connectjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Comparative Guide: Pyrazole-4-amine vs. Pyrazole-3-amine Derivatives in Drug Discovery

Executive Summary

This guide provides a technical comparison between pyrazole-4-amine (4-AP) and pyrazole-3-amine (3-AP) derivatives, focusing on their application in medicinal chemistry, specifically kinase inhibition. While both scaffolds are privileged structures, their electronic properties, synthetic accessibility, and binding modes differ significantly. The 3-amino isomer is widely recognized as a "hinge-binding" adenine mimic, whereas the 4-amino isomer often serves as a linear vector for extending ligands into solvent-accessible pockets or as a core scaffold for Type II kinase inhibitors.

Structural & Electronic Properties

The positioning of the amino group on the pyrazole ring dictates the electronic distribution and hydrogen-bonding capabilities of the molecule.

Feature	Pyrazole-3-amine (3-AP)	Pyrazole-4-amine (4-AP)
Structure	Amino group adjacent to ring nitrogens ( ).	Amino group at the "top" of the ring ( ).
Electronic Character	High electron density at ; Amino group conjugates directly with ring amidine system.	Amino group is cross-conjugated; is naturally nucleophilic, making the amine electron-rich.
Tautomerism	Exists in equilibrium (3-amino 5-amino) unless is substituted.	Tautomerism affects ring nitrogens but the amino group position remains static relative to carbon backbone.
H-Bond Capability	Donor-Acceptor Motif: Ideal for bidentate binding (e.g., Kinase Hinge).	Vector-Director: Often used to link hydrophobic tails; Ring nitrogens handle binding.

Synthetic Accessibility & Pathways

The synthesis of these two isomers follows distinct logic: Convergent for 3-AP and Linear/Functionalization for 4-AP.

Synthesis Workflows

Figure 1: Synthetic pathways comparison. 3-AP is typically formed via cyclization of nitriles, while 4-AP requires nitration and reduction of an existing pyrazole core.

Case Study: Kinase Inhibition Profile

The "Hero" Compounds

To objectively compare biological activity, we analyze representative high-potency inhibitors from each class.

• 3-AP Representative: Compound 8t (FLT3/CDK inhibitor) [1].[1]

  • Mechanism:[2][3][4] The 3-amino group acts as an H-bond donor to the hinge region backbone carbonyl, while the pyrazole

    accepts a proton from the backbone amide.

• 4-AP Representative: Compound 3f (JAK2 Inhibitor) [2].

  • Mechanism:[2][3][4] The pyrazole ring nitrogens bind the hinge (Glu930/Leu932 in JAK2), while the 4-amino group links to a substituted pyrimidine tail, orienting it towards the solvent front to improve solubility and selectivity.

Comparative Data Table

Metric	3-AP Derivative (Cmpd 8t)	4-AP Derivative (Cmpd 3f)
Primary Target	FLT3 / CDK2	JAK1 / JAK2
IC50 (Primary)	0.089 nM (FLT3)	2.2 nM (JAK2)
IC50 (Secondary)	0.719 nM (CDK2)	3.4 nM (JAK1)
Cellular Potency	1.22 nM (MV4-11 Leukemia)	~350 nM (HEL Erythroleukemia)
Binding Mode	Direct Hinge Binder: Amino group is critical for H-bond network.	Scaffold Core: Ring binds hinge; Amino group directs R-groups.
Selectivity	High (Type I Inhibitor)	Moderate (Pan-JAK activity)

Mechanism of Action: Binding Topology

Figure 2: Binding topology. 3-AP mimics adenine's N1-N6 interaction. 4-AP typically uses the ring for binding and the amino group to project substituents.

Experimental Protocols

Protocol A: Synthesis of 3-Amino-5-Phenylpyrazole (Convergent)

Objective: High-yield synthesis of a 3-AP hinge binder.

• Reagents: Benzoylacetonitrile (10 mmol), Hydrazine hydrate (12 mmol), Ethanol (20 mL).

• Procedure:

  • Dissolve benzoylacetonitrile in absolute ethanol.

  • Add hydrazine hydrate dropwise at room temperature.

  • Reflux the mixture for 3–5 hours. Monitor via TLC (EtOAc:Hexane 1:1).

  • Cool to room temperature. The product often precipitates.

  • Purification: Filter the solid and recrystallize from ethanol/water.

• Validation:

  H NMR should show a characteristic singlet for the pyrazole C4-H around 5.9–6.0 ppm and a broad singlet for .

Protocol B: Synthesis of 4-Amino-1-Methylpyrazole (Linear)

Objective: Preparation of a 4-AP core from a nitro precursor.[4]

• Reagents: 1-Methyl-4-nitropyrazole (5 mmol), 10% Pd/C (50 mg), Methanol (30 mL), Hydrogen gas (balloon).

• Procedure:

  • Dissolve 1-methyl-4-nitropyrazole in methanol in a round-bottom flask.

  • Carefully add Pd/C catalyst under nitrogen atmosphere.

  • Purge flask with

    gas and stir under balloon pressure for 4–6 hours at RT.

  • Safety: Filter through a Celite pad to remove Pd/C (Pyrophoric risk: keep wet).

  • Concentrate filtrate under reduced pressure.

• Validation: Disappearance of nitro stretch (~1500/1300 cm

  ) in IR; appearance of amine signal in NMR.

Protocol C: In Vitro Kinase Assay (General Workflow)

• Preparation: Prepare 3x Kinase buffer (50 mM Tris-HCl pH 7.5, 10 mM

  , 1 mM DTT).

• Incubation:

  • Mix 10

    L of kinase (e.g., JAK2, 0.2 ng/ L) with 10 L of test compound (serial dilutions in DMSO).

  • Incubate for 10 min at RT.

• Reaction: Initiate by adding 10

  L of ATP/Substrate mix (e.g., Poly-Glu-Tyr).

• Detection: Incubate 60 min, then add detection reagent (e.g., ADP-Glo™). Read Luminescence.

• Analysis: Fit data to sigmoidal dose-response curve to calculate

  .

Conclusion & Recommendations

• Choose Pyrazole-3-amine if: Your design strategy relies on mimicking the adenine ring of ATP to target the hinge region directly. This scaffold is robust, easy to synthesize via cyclization, and offers predictable binding modes (Type I inhibitors).

• Choose Pyrazole-4-amine if: You require a central scaffold to orient two different pharmacophores. The 4-amino group is an excellent vector for attaching solubilizing tails or accessing the solvent front while the pyrazole ring itself handles the hinge interaction. This is often seen in JAK and Aurora kinase inhibitors.

References

• Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Molecules. (2020).[1] Link

• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters. (2016). Link[5]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles. Molecules. (2010). Link

• Kinase hinge binding scaffolds and their hydrogen bond patterns. Bioorganic & Medicinal Chemistry. (2015). Link

• 3(5)-Aminopyrazole Synthesis Protocol. Organic Syntheses. (1968). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. guidechem.com [guidechem.com]
• 3. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 4. WO2007034183A2 - Process for the preparation of 4-aminopyrazole derivatives - Google Patents [patents.google.com]
• 5. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1 H)-pyrazole Derivatives as JAKs Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Crystallographic Analysis of Phenylpyrazole Amines for Drug Discovery

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of a molecule is paramount. It is the key that unlocks insights into its function, reactivity, and potential as a therapeutic agent. X-ray crystallography remains the gold standard for elucidating atomic-level structural information. This guide provides a comprehensive overview of the crystallographic analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a scaffold of interest in medicinal chemistry.

While a public crystal structure for this specific molecule is not currently available, this guide will establish a robust framework for its analysis. We will leverage crystallographic data from closely related analogs to provide a comparative context and to delineate the expected structural features. This guide will walk you through a detailed experimental protocol, explain the critical considerations at each step, and present the anticipated data in a clear, comparative format.

The Significance of Structural Elucidation

The phenylpyrazole scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities. The precise arrangement of the dichlorophenyl and pyrazole-amine moieties dictates how the molecule interacts with its biological target. Variations in bond angles, dihedral angles, and intermolecular interactions can profoundly impact binding affinity and efficacy. Therefore, obtaining high-resolution crystal structures is not merely an academic exercise but a critical step in rational drug design.

Experimental Workflow: From Powder to Structure

The journey to a crystal structure is a meticulous process that demands precision and a deep understanding of the underlying principles of crystallography. The following protocol outlines a self-validating workflow for the crystallographic analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Figure 1: A comprehensive workflow for the X-ray crystallographic analysis of a small organic molecule.

Step-by-Step Experimental Protocol

• Synthesis and Purification:

  • Synthesize 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine using established synthetic routes.

  • Purify the compound to >99% purity using column chromatography or recrystallization. The purity is critical as impurities can inhibit crystallization.

  • Confirm the identity and purity of the compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Crystallization:

  • Solvent Screening: Begin by screening a wide range of solvents and solvent mixtures to determine the compound's solubility characteristics.

  • Vapor Diffusion: Set up vapor diffusion experiments (either hanging or sitting drop). A typical setup involves dissolving the compound in a "well" solvent and allowing a "precipitant" solvent (in which the compound is less soluble) to slowly diffuse into the drop, gradually inducing crystallization.

• Data Collection:

  • Crystal Selection: Under a microscope, select a single, well-formed crystal with sharp edges and no visible defects.

  • Mounting: Mount the selected crystal on a goniometer head.

  • Diffraction Experiment: Collect diffraction data using a single-crystal X-ray diffractometer, typically with either Molybdenum (Mo) or Copper (Cu) Kα radiation. The choice of radiation source depends on the crystal's properties.

• Structure Solution and Refinement:

  • Data Processing: Integrate the raw diffraction images and scale the data to obtain a set of unique reflection intensities.

  • Structure Solution: Use direct methods or Patterson methods (e.g., using software like SHELXT) to solve the phase problem and obtain an initial electron density map.

  • Structure Refinement: Build a molecular model into the electron density map and refine the atomic positions and displacement parameters against the experimental data (e.g., using SHELXL).

  • Validation: Validate the final crystal structure using tools like CheckCIF to ensure its quality and chemical sense.

Comparative Crystallographic Data

While the crystal structure of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is not yet determined, we can predict its likely crystallographic parameters by comparing them with those of structurally similar compounds. The following table presents a comparison with known structures containing the 1-(3,4-dichlorophenyl)pyrazole moiety and other related chlorophenyl-pyrazole derivatives.

Parameter	(4Z)-1-(3,4-dichlorophenyl)-4-[hydroxy(4-methylphenyl)methylidene]-3-methyl-4,5-dihydro-1H-pyrazol-5-one [1]	(Z)-1-(3,4-dichlorophenyl)-3-methyl-4-[(naphthalen-1-ylamino)(p-tolyl)methylidene]-1H-pyrazol-5(4H)-one [2]	1-(4-chlorophenyl)-1H-pyrazol-3-ol [3]	Predicted for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine
Formula	C₁₈H₁₄Cl₂N₂O₂	C₂₈H₂₁Cl₂N₃O	C₉H₇ClN₂O	C₉H₇Cl₂N₃
Crystal System	Triclinic	Monoclinic	Monoclinic	Monoclinic or Triclinic
Space Group	P-1	P2₁/c	P2₁/c	P2₁/c or P-1
a (Å)	7.5041 (5)	11.4621 (8)	9.6461 (19)	8 - 12
b (Å)	15.4848 (9)	16.9351 (11)	13.833 (3)	10 - 18
c (Å)	15.5589 (10)	12.2704 (9)	6.5045 (13)	6 - 15
β (˚)	80.731 (5)	97.478 (6)	94.33 (3)	90 - 100
V (ų)	1665.87 (18)	2361.6 (3)	865.4 (3)	~900 - 1200
Z	4	4	4	4

Rationale for Predictions: The predicted crystal system and space group are based on the common observation of centrosymmetric space groups for this class of compounds. The predicted unit cell dimensions are an educated estimation based on the molecular size and the packing observed in the related structures.

Key Structural Features and Intermolecular Interactions

The crystal packing of phenylpyrazole derivatives is often governed by a network of non-covalent interactions. For 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, we can anticipate the following key interactions, which are crucial for understanding its solid-state behavior and have implications for its solubility and formulation.

Figure 2: Anticipated intermolecular interactions in the crystal lattice of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

• Hydrogen Bonding: The amine group on the pyrazole ring is a potent hydrogen bond donor, while the nitrogen atoms of the pyrazole ring can act as acceptors. This is likely to lead to the formation of N-H···N hydrogen bonds, which can organize the molecules into chains or sheets.

• Halogen Bonding: The chlorine atoms on the phenyl ring can participate in halogen bonding and other weak interactions, such as C-H···Cl contacts.

• π-π Stacking: The aromatic pyrazole and dichlorophenyl rings are likely to engage in π-π stacking interactions, further stabilizing the crystal lattice.

Conclusion

This guide provides a comprehensive framework for the crystallographic analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. By following the detailed experimental protocol and leveraging the comparative data from related structures, researchers can confidently approach the structural elucidation of this and other novel phenylpyrazole derivatives. The resulting crystal structures will undoubtedly provide invaluable insights for the data-driven design of next-generation therapeutic agents.

References

• Sharma, N., et al. (2014). Crystal structure of (4Z)-1-(3,4-dichlorophenyl)-4-[hydroxy(4-methylphenyl)methylidene]-3-methyl-4,5-dihydro-1H-pyrazol-5-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o775. [Link]

• Sharma, N., et al. (2014). Crystal structure of (Z)-1-(3,4-dichlorophenyl)-3-methyl-4-[(naphthalen-1-ylamino)(p-tolyl)methylidene]-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o955. [Link]

• Jian, F. F., et al. (2009). 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o186. [Link]

Sources

• 1. Crystal structure of (4Z)-1-(3,4-di­chloro­phen­yl)-4-[hy­droxy(4-methyl­phen­yl)methyl­idene]-3-methyl-4,5-di­hydro-1H-pyrazol-5-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of (Z)-1-(3,4-dichlorophenyl)-3-methyl-4-[(naphthalen-1-yl­amino)(p-tolyl)methylidene]-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-(4-Chloro­phen­yl)-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the UV-Vis Spectroscopic Characterization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine and its Analogs

In the landscape of drug discovery and materials science, the precise characterization of novel chemical entities is paramount. For heterocyclic compounds such as 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a substituted phenylpyrazole, understanding its electronic properties is a critical first step. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, accessible, and informative method for probing the electronic transitions within these molecules, with the wavelength of maximum absorbance (λmax) serving as a key analytical parameter.

This guide offers a comprehensive comparison of the UV-Vis absorption characteristics of substituted phenylpyrazoles, grounded in a detailed, field-proven experimental protocol for determining the λmax of the title compound. We will explore the underlying principles that govern the absorption properties of these molecules and provide the necessary framework for researchers to generate and interpret their own high-quality spectroscopic data.

Comparative Analysis of Phenylpyrazole Derivatives

The UV-Vis absorption spectrum of 1-phenylpyrazoles is primarily influenced by the π → π* electronic transitions within the conjugated system formed by the pyrazole and phenyl rings. The position of the λmax is sensitive to the nature and position of substituents on both rings. Electron-donating or -withdrawing groups, as well as steric hindrance that may affect the planarity between the two rings, can induce shifts in the absorption maximum.[1][2]

Compound	Substituents	λmax (nm)	Solvent	Reference
1-Phenylpyrazole	Unsubstituted	323	Ethanol	[1]
3-Methyl-1-phenylpyrazole	Methyl on pyrazole	-	-	[3]
4-(1H-Pyrazol-1-yl)benzenamine	Amino on phenyl	360	-	[4]
Alkyloxyphenyl-substituted dipyridylpyrazole	Alkyloxyphenyl on pyrazole	-	CH2Cl2	[5]
(3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone	Phenyl and methanone	301	Dichloromethane	[6]

Note: The table presents a selection of related compounds to provide a comparative context. The absence of a specific λmax value indicates that the source discusses the compound's spectroscopy without reporting a precise maximum.

The presence of an amino group (-NH2) at the 4-position of the pyrazole ring in the title compound is expected to act as an auxochrome, potentially leading to a bathochromic (red) shift compared to unsubstituted 1-phenylpyrazole. Conversely, the electron-withdrawing chloro-substituents on the phenyl ring may induce a hypsochromic (blue) shift. The final λmax will be a result of the interplay of these electronic effects.

The Critical Role of Solvent Selection

The choice of solvent can significantly impact the UV-Vis spectrum of a compound.[7] Polar solvents can interact with the solute through dipole-dipole interactions or hydrogen bonding, which can stabilize either the ground state or the excited state to different extents, leading to shifts in the λmax.[8][9] For aromatic amines, hydrogen bonding with protic solvents can be particularly influential.[10] Therefore, it is imperative to report the solvent used when presenting UV-Vis data to ensure reproducibility and accurate comparisons. Common solvents for UV-Vis spectroscopy include ethanol, methanol, acetonitrile, and cyclohexane.

Experimental Protocol: Determination of λmax

This section provides a robust, step-by-step methodology for determining the UV-Vis absorption maximum of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Instrumentation and Materials

• Double-beam UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)[11]

• Volumetric flasks and pipettes

• Analytical balance

• 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

• Spectroscopic grade solvent (e.g., ethanol or acetonitrile)

Workflow Diagram

Caption: Workflow for determining UV-Vis λmax.

Step-by-Step Procedure

• Preparation of Stock Solution: Accurately weigh a small amount (e.g., 1-2 mg) of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine and dissolve it in a known volume (e.g., 10 mL) of a chosen spectroscopic grade solvent in a volumetric flask. This will be your stock solution.

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find a concentration that yields an absorbance in the optimal range of 0.1 to 1.0.[11] This range ensures the best signal-to-noise ratio and adherence to the Beer-Lambert Law.[12]

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions. Set the desired wavelength range for the scan (a broad range, such as 200-600 nm, is suitable for initial characterization).

• Blank Calibration: Fill a quartz cuvette with the pure solvent being used for the sample solutions.[13] Place it in the spectrophotometer and perform a baseline correction or "zero" the instrument. This subtracts the absorbance of the solvent and the cuvette itself from the subsequent sample measurements.

• Sample Measurement: Rinse a second quartz cuvette with a small amount of your diluted sample solution, then fill it approximately three-quarters full. Carefully wipe the optical surfaces of the cuvette with a lint-free cloth and place it in the sample holder of the spectrophotometer.

• Data Acquisition: Initiate the scan. The instrument will measure the absorbance of the sample across the specified wavelength range.

• Determination of λmax: Once the scan is complete, examine the resulting spectrum.[13] The wavelength at which the highest absorbance peak occurs is the λmax.[12] Modern spectrophotometer software will typically identify and label this peak automatically. For noisy spectra, data smoothing techniques may be applied.[14]

Trustworthiness and Self-Validation

To ensure the trustworthiness of the obtained λmax, the following practices are recommended:

• Purity of Compound: Ensure the compound is of high purity, as impurities can lead to extraneous peaks or shifts in the λmax.

• Solvent Transparency: The chosen solvent should be transparent (i.e., have negligible absorbance) in the wavelength range of interest.

• Concentration Series: Measuring the spectra of several dilutions can confirm that the λmax does not shift with concentration, which is expected for simple systems. It also serves to build a calibration curve if quantitative analysis is a future goal.[12]

Conceptual Framework: Substituent Effects

The electronic properties of the phenylpyrazole scaffold are sensitive to substitution. The diagram below illustrates the general influence of electron-donating groups (EDG) and electron-withdrawing groups (EWG) on the UV-Vis absorption maximum.

Caption: Effect of substituents on UV-Vis λmax.

By following the detailed protocol and considering the comparative data and theoretical principles outlined in this guide, researchers can confidently determine and interpret the UV-Vis absorption characteristics of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, paving the way for its further development and application.

References

• DETERMINATION OF WAVELENGTH OF MAXIMUM ABSORBANCE. (n.d.).

• Calculated UV–Vis spectra of the phenylpyrazole insecticides conformers... - ResearchGate. (n.d.). Retrieved from [Link]

• Spectroscopic studies of some 1-phenylpyrazole derivatives. Journal of the Chemical Society B: Physical Organic. (1968). Retrieved from [Link]

• Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo... (2021). MDPI. Retrieved from [Link]

• Spectroscopic studies of some 1-phenylpyrazole derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) DOI:10.1039/J29680000211. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Guide to the Structural Validation of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine using 13C NMR Spectroscopy

Introduction: The Imperative of Structural Integrity in Pharmaceutical Research

In the landscape of drug development, the unequivocal confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and potential safety concerns. For novel heterocyclic compounds like 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a potential pharmacophore, rigorous structural validation is not merely a procedural step but a scientific necessity.

This guide provides an in-depth, practical comparison of predicted versus experimental data for the structural validation of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, with a focus on Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. We will explore the theoretical underpinnings, present a robust experimental protocol, and detail the analytical logic required to definitively confirm the target structure and rule out plausible alternatives.

Pillar 1: The "Why" - Theoretical Principles of 13C NMR in Structure Elucidation

13C NMR spectroscopy is an exceptionally powerful tool for mapping the carbon skeleton of an organic molecule. Unlike 1H NMR, the low natural abundance (1.1%) of the 13C isotope means that carbon-carbon coupling is statistically insignificant, resulting in a spectrum where each unique carbon atom typically appears as a single peak.[1] The position of this peak, its chemical shift (δ), is highly sensitive to the local electronic environment, providing a distinct fingerprint of the molecule's structure.[2]

The key factors influencing the 13C chemical shift of our target molecule are:

• Hybridization: Aromatic and sp2-hybridized carbons (like those in the phenyl and pyrazole rings) are "deshielded" and resonate at higher chemical shifts (downfield, ~100-160 ppm) compared to sp3-hybridized carbons.[3]

• Inductive Effects: Electronegative atoms, such as chlorine and nitrogen, withdraw electron density from adjacent carbons. This deshielding effect shifts the corresponding 13C signal downfield. The effect is strongest on the directly attached carbon (ipso-carbon) and diminishes with distance.[2]

• Resonance Effects: Substituents can donate or withdraw electron density through the π-system of an aromatic ring. The amino (-NH2) group on the pyrazole ring is a strong electron-donating group. This increases electron density, particularly at the ortho and para positions (relative to the substituent), causing a shielding effect that moves their 13C signals to a lower chemical shift (upfield).[4] Conversely, the pyrazole ring acts as an electron-withdrawing group on the dichlorophenyl ring.

By synthesizing these principles, we can predict a unique 13C NMR spectrum for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine and compare it against acquired data.

Pillar 2: The "How" - A Validated Experimental Workflow

Achieving high-quality, reproducible 13C NMR data necessitates a meticulous experimental approach. The following workflow represents a self-validating system designed for accuracy.

Caption: A validated workflow for 13C NMR structure elucidation.

Detailed Experimental Protocol

1. Sample Preparation:

• Accurately weigh between 50-100 mg of the synthesized 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. A higher concentration is required for 13C NMR compared to 1H NMR due to the low natural abundance of 13C.[5]
• In a small, clean glass vial, dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d6 (DMSO-d6) or chloroform-d (CDCl3). DMSO-d6 is often a good choice for nitrogen-containing heterocyclic compounds. The deuterated solvent is crucial as it is "invisible" in the 1H spectrum and provides a signal for the spectrometer's field-frequency lock.[6]
• Ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool directly into a high-quality 5 mm NMR tube. Suspended solids will degrade the magnetic field homogeneity and, consequently, the spectral resolution.[7]
• Add a small amount of tetramethylsilane (TMS) as an internal reference, which is defined as 0.0 ppm.

2. NMR Data Acquisition:

• Insert the NMR tube into the spectrometer.
• "Lock" the spectrometer onto the deuterium signal of the solvent. This step ensures the stability of the magnetic field during the experiment.
• "Shim" the magnetic field by adjusting the shim coils to maximize the field homogeneity, which results in sharp, symmetrical peaks.
• Acquire a standard broadband proton-decoupled 13C NMR spectrum. This is the primary experiment and will show one signal for each unique carbon environment.[1]
• Acquire a DEPT-135 (Distortionless Enhancement by Polarization Transfer) spectrum. In this experiment, CH3 and CH groups will appear as positive peaks, while CH2 groups will appear as negative peaks. Quaternary (C) carbons are not observed.[8]
• Acquire a DEPT-90 spectrum. This experiment exclusively shows signals for CH groups.[3] By combining the information from the standard 13C and the DEPT spectra, the multiplicity of each carbon can be unambiguously determined.

Pillar 3: Data Interpretation and Structural Verification

The core of the validation lies in comparing the acquired experimental data with predicted chemical shifts for the target structure and contrasting it with potential isomers.

Caption: Structure of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Predicted vs. Experimental 13C NMR Data

The following table outlines the predicted chemical shifts for each carbon in 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, based on established substituent effects and data from similar structures.[9][10][11] A hypothetical set of experimental data is provided for comparison.

Carbon Atom	Predicted δ (ppm)	Rationale for Prediction	Carbon Type (from DEPT)	Hypothetical Experimental δ (ppm)
C3	~135	Pyrazole CH, adjacent to N and C-NH2.	CH	135.2
C4	~138	Pyrazole C-NH2, shielded by electron-donating NH2 group.	C	138.5
C5	~118	Pyrazole CH, adjacent to two N atoms.	CH	118.1
C1'	~139	Phenyl C attached to pyrazole ring (electron-withdrawing).	C	139.3
C2'	~120	Phenyl CH, ortho to pyrazole ring.	CH	120.4
C3'	~133	Phenyl C-Cl, deshielded by inductive effect of Cl.	C	133.1
C4'	~131	Phenyl C-Cl, deshielded by inductive effect of Cl.	C	131.5
C5'	~128	Phenyl CH, ortho to C-Cl.	CH	128.6
C6'	~126	Phenyl CH, meta to C-Cl.	CH	126.2

Analysis and Comparison Against Alternatives

• Signal Count: The first validation checkpoint is the total number of signals. Our target molecule has 9 chemically distinct carbon atoms, so we expect to see 9 peaks in the broadband decoupled 13C spectrum. The hypothetical data matches this expectation.

• DEPT Analysis:

  • The DEPT-90 spectrum should show four signals (C3, C5, C2', C5', C6'), confirming the presence of five CH groups.

  • The DEPT-135 spectrum should show these same five signals as positive peaks. No negative (CH2) or CH3 peaks are expected.

  • The remaining four signals in the main 13C spectrum (at ~138.5, ~139.3, ~133.1, and ~131.5 ppm) must therefore be quaternary carbons (C4, C1', C3', C4'). This experimental finding would perfectly align with the proposed structure.

• Chemical Shift Assignment:

  • Pyrazole Ring (C3, C4, C5): The carbon bearing the amino group (C4) is expected to be significantly shielded compared to a standard pyrazole C4 carbon due to the strong electron-donating nature of the amine.[12] The chemical shifts for C3 and C5 are within the typical range for substituted pyrazoles.[13]

  • Dichlorophenyl Ring (C1'-C6'): The two signals at the lowest field in the aromatic region, ~133.1 and ~131.5 ppm, are assigned to the carbons directly attached to the chlorine atoms (C3' and C4') due to strong deshielding. These will be absent in DEPT spectra, confirming their quaternary nature. The signal for C1' is also a quaternary carbon, identifiable by its absence in DEPT and its position influenced by the attached nitrogenous ring.[14] The remaining three signals correspond to the CH carbons of the phenyl ring.

Ruling Out Isomeric Alternatives

The true power of this analysis is its ability to distinguish the target 3,4-dichloro isomer from other possibilities, such as the 2,3-dichloro or 3,5-dichloro isomers.

• Comparison with 1-(2,3-dichlorophenyl)-1H-pyrazol-4-amine: This isomer would exhibit a different splitting pattern and chemical shifts for the phenyl carbons due to the different substitution pattern. Specifically, the steric hindrance from the ortho-chlorine at the C2' position would likely twist the phenyl ring relative to the pyrazole ring, altering the electronic environment and thus the chemical shifts of all phenyl carbons.

• Comparison with 1-(3,5-dichlorophenyl)-1H-pyrazol-4-amine: This isomer possesses a plane of symmetry through the C1'-C4' axis of the phenyl ring. This symmetry would render C2' and C6' equivalent, as well as C3' and C5'. Consequently, its 13C NMR spectrum would show only 7 signals in total (3 from the pyrazole ring and 4 from the dichlorophenyl ring), not 9. The observation of 9 distinct signals immediately rules out this highly symmetric isomer.

Conclusion

The structural validation of a pharmaceutical candidate is a multi-faceted process, and 13C NMR spectroscopy is a cornerstone of this endeavor. By combining a standard broadband decoupled 13C experiment with multiplicity-editing techniques like DEPT, we can generate a comprehensive dataset. The definitive confirmation of the structure of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is achieved by demonstrating a clear congruence between the experimental data (number of signals, chemical shifts, and carbon multiplicities) and the predictions based on established physicochemical principles. Furthermore, this detailed spectral fingerprint allows for the unequivocal exclusion of plausible structural isomers, ensuring the foundational integrity of all subsequent biological and clinical investigations.

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A Comparative Guide to the Reactivity of 3,4-Dichlorophenyl vs. 4-Chlorophenyl Pyrazole Amines in Acylation Reactions

Introduction

In the landscape of modern drug discovery and development, pyrazole-containing compounds are of significant interest due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The functionalization of the pyrazole core, particularly through reactions involving amine substituents, is a critical step in the synthesis of novel therapeutic agents. The reactivity of these amines is paramount to the efficiency of synthetic routes and the diversity of accessible analogues.

This guide presents an in-depth comparative analysis of the reactivity of two key intermediates: 3,4-dichlorophenyl pyrazole amine and 4-chlorophenyl pyrazole amine. The focus of this comparison will be on their nucleophilic reactivity in a standard acylation reaction. Understanding the subtle yet significant differences in their reactivity, governed by the electronic effects of the chloro-substituents on the phenyl ring, is crucial for optimizing reaction conditions and predicting synthetic outcomes. We will delve into the theoretical underpinnings of their reactivity, propose a robust experimental protocol for a head-to-head comparison, and present the expected outcomes based on established chemical principles.

Theoretical Framework: The Electronic Influence of Chloro-Substituents

The reactivity of the exocyclic amine on the pyrazole ring is intrinsically linked to the electron density on the nitrogen atom. A higher electron density enhances the nucleophilicity of the amine, making it more reactive towards electrophiles such as acyl chlorides. The substituents on the N-phenyl ring play a crucial role in modulating this electron density through a combination of inductive and resonance effects.

Chlorine, being an electronegative atom, exerts a strong electron-withdrawing inductive effect (-I), which pulls electron density away from the aromatic ring and, consequently, from the pyrazole nitrogen and the exocyclic amine. This deactivation generally leads to a decrease in the amine's nucleophilicity and basicity.[3][4]

• 4-Chlorophenyl Pyrazole Amine: In this molecule, a single chlorine atom at the para position deactivates the phenyl ring through its -I effect. While chlorine also possesses lone pairs that can participate in a +R (resonance) effect, donating electron density back to the ring, the inductive effect is generally considered to be dominant for halogens.

• 3,4-Dichlorophenyl Pyrazole Amine: The presence of two chlorine atoms on the phenyl ring significantly amplifies the electron-withdrawing nature of the substituent. The cumulative inductive effect of two chlorine atoms will result in a more pronounced decrease in electron density across the aromatic system and the pyrazole moiety compared to the mono-substituted analogue.

This difference in electronic properties can be quantitatively assessed using Hammett plots, which correlate reaction rates with substituent constants (σ).[5][6][7] The positive σ values for chlorine indicate its electron-withdrawing nature, and the cumulative effect of two chlorines would be reflected in a larger overall σ value for the 3,4-dichloro substitution pattern.

Based on these principles, we hypothesize that the amine in 3,4-dichlorophenyl pyrazole amine will be less nucleophilic and therefore less reactive in acylation reactions compared to the amine in 4-chlorophenyl pyrazole amine .

Experimental Design: A Comparative Acylation Study

To empirically validate our hypothesis, we propose a standardized acylation reaction using acetyl chloride as the electrophile. This reaction is a fundamental transformation in organic synthesis and provides a reliable metric for assessing amine nucleophilicity.[4][8]

Workflow for Comparative Reactivity Analysis

Caption: Workflow for the comparative acylation of 3,4-dichlorophenyl and 4-chlorophenyl pyrazole amines.

Detailed Experimental Protocol

Materials:

• 3,4-Dichlorophenyl pyrazole amine

• 4-Chlorophenyl pyrazole amine

• Acetyl chloride

• Triethylamine (Et3N), freshly distilled

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel)

• Liquid Chromatography-Mass Spectrometry (LC-MS) instrumentation

Procedure:

• Preparation of Reaction Mixtures:

  • In two separate, identical round-bottom flasks equipped with magnetic stirrers and under a nitrogen atmosphere, dissolve 1.0 mmol of the respective pyrazole amine (3,4-dichlorophenyl pyrazole amine in flask 1, and 4-chlorophenyl pyrazole amine in flask 2) in 10 mL of anhydrous DCM.

  • To each flask, add 1.2 mmol of triethylamine. Stir the solutions at room temperature for 5 minutes. The base is crucial to neutralize the HCl byproduct of the reaction.[9]

• Initiation of Acylation:

  • To each flask, add 1.1 mmol of acetyl chloride dropwise via a syringe at a consistent rate.

  • Start a timer immediately after the addition of acetyl chloride.

• Reaction Monitoring:

  • At regular intervals (e.g., every 15 minutes), take a small aliquot from each reaction mixture and spot it on a TLC plate.

  • Develop the TLC plate using an appropriate solvent system (e.g., 50:50 ethyl acetate:hexane) to monitor the disappearance of the starting amine and the appearance of the amide product.

• Reaction Quenching and Workup (after completion or at a set time point for yield comparison):

  • Once the TLC analysis indicates the complete consumption of the starting amine (or after a predetermined time, e.g., 2 hours), quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis and Quantification:

  • Analyze the crude product by LC-MS to confirm the identity of the amide product and to determine the percentage conversion and yield.

  • For more detailed kinetic analysis, the reaction can be monitored in real-time using in-situ IR or a similar technique to determine the initial reaction rates.

Expected Results and Data Presentation

Based on the theoretical framework, we anticipate the following outcomes:

• Reaction Rate: The acylation of 4-chlorophenyl pyrazole amine will proceed at a faster rate than that of 3,4-dichlorophenyl pyrazole amine. This will be observable through faster consumption of the starting material on the TLC plates.

• Reaction Time to Completion: The reaction with 4-chlorophenyl pyrazole amine will reach completion in a shorter time.

• Product Yield: Under identical reaction times, the yield of the N-acylated product will be higher for the 4-chlorophenyl pyrazole amine.

The comparative data should be summarized in a clear and concise table:

Parameter	3,4-Dichlorophenyl Pyrazole Amine	4-Chlorophenyl Pyrazole Amine
Time to Completion (TLC)	Slower	Faster
Yield at 2 hours (%)	Lower	Higher
Initial Reaction Rate (relative)	Lower	Higher

Mechanistic Rationale and Visualization

The underlying reason for the differential reactivity is the nucleophilicity of the amine's lone pair of electrons, which is influenced by the electronic effects of the phenyl ring substituents.

Caption: Relationship between electronic effects, amine nucleophilicity, and reaction rate.

The stronger electron-withdrawing effect of the 3,4-dichloro-substituent reduces the availability of the lone pair on the amine nitrogen for nucleophilic attack on the electrophilic carbonyl carbon of acetyl chloride, thus slowing down the reaction.

Conclusion

The electronic nature of substituents on the N-phenyl ring of pyrazole amines has a predictable and significant impact on their reactivity. The presence of an additional electron-withdrawing chlorine atom in the 3,4-dichlorophenyl pyrazole amine, compared to the 4-chlorophenyl analogue, is expected to substantially decrease the nucleophilicity of the exocyclic amine. This guide provides a theoretical basis and a practical experimental framework for quantifying this difference in reactivity through a comparative acylation study. The anticipated results—a slower reaction rate and lower yield for the dichloro-substituted compound—underscore the importance of considering electronic effects in synthetic planning. For researchers and drug development professionals, this understanding is crucial for the rational design of synthetic routes, optimization of reaction conditions, and the efficient generation of diverse libraries of pyrazole-based compounds for biological screening.

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A Comparative Guide to Elemental Analysis Standards for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

This guide provides an in-depth comparison of elemental analysis standards and methodologies pertinent to the characterization of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a nitrogen-containing heterocyclic compound of significant interest in pharmaceutical development. As researchers, scientists, and drug development professionals, ensuring the elemental integrity of such molecules is paramount, not only for confirming stoichiometric purity but also for complying with stringent global safety regulations regarding elemental impurities.

This document moves beyond a simple listing of procedures. It delves into the causality behind experimental choices, establishes a framework for self-validating protocols, and is grounded in authoritative regulatory guidelines to ensure scientific integrity and trustworthiness.

The Regulatory Landscape: A Paradigm Shift in Elemental Analysis

The control of elemental impurities in pharmaceutical products has undergone a significant transformation. The historical, colorimetric-based "heavy metals test" (formerly USP <231>) has been superseded by a more rigorous, risk-based approach outlined by the International Council for Harmonisation (ICH) in its Q3D guideline.[1][2] This modern framework is complemented by specific procedural chapters in the United States Pharmacopeia (USP), namely <232> for limits and <233> for procedures, which advocate for the use of modern, performance-based instrumental techniques.[3][4][5][6]

The core principle of the ICH Q3D guideline is a risk management strategy to assess and control impurities based on their toxicity and likelihood of inclusion in the final drug product.[1][7][8] Elements are categorized into classes based on their toxicity and probability of occurrence.

Class	Elements	Toxicity & Likelihood of Occurrence	Assessment Requirement
1	As, Cd, Hg, Pb	Human toxicants; limited or no use in pharmaceutical manufacturing.	Required for all drug products.
2A	Co, Ni, V	High probability of occurrence from commonly used materials or catalysts.	Required for all drug products.
2B	Ag, Au, Ir, Os, Pd, Pt, Rh, Ru, Se, Tl	Lower probability of occurrence; often intentionally added as catalysts.	Required only if intentionally added during manufacturing.
3	Ba, Cr, Cu, Li, Mo, Sb, Sn	Relatively low oral toxicity but may require consideration for parenteral or inhalation routes.	Assessment based on route of administration and risk.
Table 1: A summary of elemental impurity classifications according to the ICH Q3D guideline, which dictates the risk-based assessment strategy.[7][9][10][11][12]

For a molecule like 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, this framework mandates a two-pronged approach to elemental analysis:

• Bulk Elemental Composition: Confirming the identity and purity of the molecule by verifying the mass percentages of its constituent elements (Carbon, Hydrogen, Nitrogen, Chlorine).

• Trace Elemental Impurities: Quantifying potentially toxic metallic contaminants that may have been introduced via catalysts, reagents, or manufacturing equipment.

Comparative Analysis of Key Methodologies

The selection of an analytical technique depends entirely on the goal of the analysis—be it stoichiometric confirmation or trace impurity detection. We will compare three primary techniques suited for the comprehensive analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Combustion Analysis (CHNS/O)

Principle of Operation: This is a fundamental technique for determining the bulk elemental composition of an organic compound.[13] A precisely weighed sample is combusted at high temperatures (around 1000°C) in an oxygen-rich atmosphere. This process quantitatively converts carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas. Sulfur, if present, is converted to SO₂. These combustion products are then separated and quantified using thermal conductivity detection (TCD) or infrared detectors.[13]

Application to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: For a synthesized batch of this compound (Molecular Formula: C₉H₇Cl₂N₃), CHN analysis provides the foundational data to confirm its empirical formula. The experimentally determined percentages of C, H, and N are compared against the theoretical values, offering a primary measure of purity.

Experimental Protocol: CHN Analysis

• Instrument Calibration: Calibrate the CHN analyzer using a high-purity, stable organic Certified Reference Material (CRM) with a known elemental composition, such as Acetanilide or Sulfanilamide.

• Sample Preparation: Accurately weigh 1-3 mg of the 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine sample into a tin capsule.

• Combustion: Place the capsule into the instrument's autosampler. The sample is dropped into a high-temperature combustion furnace containing an oxygen environment and catalysts (e.g., tungsten trioxide) to ensure complete conversion.

• Reduction & Separation: The resulting gas mixture (CO₂, H₂O, N₂, etc.) is swept by a helium carrier gas through a reduction tube (containing elemental copper) to convert nitrogen oxides to N₂. The gases are then separated, typically via gas chromatography or a series of absorbent traps.

• Detection: The concentration of each gas is measured by a thermal conductivity detector.

• Data Validation: Run a blank (empty tin capsule) to determine the baseline and analyze a known check standard to verify the calibration's continued validity.

Caption: Workflow for Bulk Elemental Composition Confirmation.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Principle of Operation: ICP-MS is the gold standard for ultra-trace elemental analysis and is the recommended technique in USP <233> for quantifying elemental impurities.[3][14][15] A liquid sample is nebulized into an argon plasma torch heated to extreme temperatures (6,000–10,000 K). This high temperature desolvates, atomizes, and ionizes the elements in the sample. The resulting ions are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio (m/z) for highly sensitive detection.[15]

Application to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: This technique is not used to determine the bulk C, H, N, or Cl content. Instead, its purpose is to quantify the Class 1 and Class 2 elemental impurities (e.g., Pb, As, Ni, Pd) that may be present at part-per-billion (ppb) levels, ensuring the compound meets the stringent safety limits set by ICH Q3D.[14]

Experimental Protocol: ICP-MS Analysis

• Sample Preparation (Microwave Digestion): The organic matrix of the compound must be destroyed to prevent interferences in the plasma.

  • Accurately weigh approximately 0.1-0.5 g of the sample into a clean, acid-leached microwave digestion vessel.

  • Add a mixture of high-purity acids (e.g., 5 mL Nitric Acid, 1 mL Hydrochloric Acid). The choice of acid is critical to fully dissolve the sample and stabilize the target elements.

  • Seal the vessel and place it in a microwave digestion system. Ramp the temperature to ~200°C and hold for 20-30 minutes to ensure complete digestion.

  • After cooling, quantitatively transfer the clear digestate to a volumetric flask and dilute with ultrapure water to a final volume (e.g., 50 mL).

• Instrument Calibration: Prepare a series of multi-element calibration standards from Certified Reference Materials (CRMs) in the same acid matrix as the digested samples.[16][17] These standards should cover the expected concentration range for all elements of interest.

• Internal Standard Addition: Add an internal standard solution (containing elements not expected in the sample, e.g., Y, Sc, In) to all blanks, standards, and samples to correct for instrumental drift and matrix effects.

• Analysis: Introduce the prepared solutions into the ICP-MS. The instrument will measure the ion intensity for each target element's specific mass-to-charge ratio.

• Data Validation: The protocol's trustworthiness is ensured by analyzing a method blank, a laboratory control sample (a blank spiked with known concentrations of analytes), and a matrix spike (a duplicate sample spiked with known analyte concentrations) to assess accuracy and recovery.

Caption: Workflow for Trace Elemental Impurity Analysis.

Wavelength Dispersive X-Ray Fluorescence (WDXRF)

Principle of Operation: XRF is a non-destructive analytical technique used to determine the elemental composition of materials.[18] The sample is irradiated with high-energy primary X-rays, causing inner-shell electrons in the sample's atoms to be ejected. Electrons from outer shells then drop to fill these vacancies, emitting secondary (fluorescent) X-rays in the process. The energy (or wavelength) of these fluorescent X-rays is characteristic of the element from which they were emitted.[19] WDXRF uses crystals to diffract the fluorescent X-rays, providing much higher resolution and lower detection limits compared to Energy Dispersive XRF (EDXRF), especially for lighter elements.

Application to 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: WDXRF serves two key purposes. First, it can be used for the direct, rapid, and non-destructive quantification of the chlorine content, providing an orthogonal (comparative) method to confirm the compound's structure. Second, it can act as a powerful screening tool to quickly check for the presence of unexpected inorganic or metallic elements without any sample digestion.[20]

Experimental Protocol: WDXRF for Chlorine Content

• Sample Preparation: Press approximately 1-2 g of the powdered sample into a pellet using a hydraulic press. This creates a sample with a uniform density and a flat analytical surface, which is crucial for quantitative analysis.

• Instrument Calibration: Create a set of calibration standards by pressing pellets of a similar organic matrix (e.g., benzoic acid) doped with known, varying concentrations of a stable chlorine-containing CRM.

• Analysis: Place the sample pellet into the WDXRF spectrometer. The instrument irradiates the sample and the detector, set to the specific diffraction angle for the Chlorine Kα line, measures the intensity of the emitted X-rays.

• Quantification: A calibration curve of X-ray intensity versus chlorine concentration is used to determine the chlorine percentage in the unknown sample.

• Data Validation: The method is validated by analyzing a secondary check standard and by ensuring the precision of replicate measurements.

Performance Data and Method Comparison

The choice of method is a trade-off between the required sensitivity, the nature of the element (bulk vs. trace), and the need for destructive versus non-destructive analysis.

Parameter	Combustion Analysis (CHN)	ICP-MS	WDXRF
Primary Application	Bulk elemental composition (C, H, N)	Trace elemental impurities	Bulk halogen content (Cl); elemental screening
Typical Sample Size	1-3 mg	100-500 mg	1-5 g
Sample Preparation	Simple weighing	Complex (Acid Digestion)	Simple (Pellet Pressing)
Analysis Type	Destructive	Destructive	Non-destructive
Typical Sensitivity	~0.1% (mass fraction)	ng/g to µg/g (ppb to ppm)	µg/g to % (ppm to percent)
Key Advantage	High precision for bulk elements	Unmatched sensitivity for trace metals	Rapid, non-destructive, excellent for halogens
Key Limitation	Not for trace analysis or halogens	Complex sample prep; cannot measure C, N	Lower sensitivity than ICP-MS for most metals
Table 2: Objective comparison of the primary analytical techniques for the elemental analysis of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

An Integrated Strategy for Comprehensive Analysis

In a drug development setting, these techniques are not mutually exclusive but are part of a complementary and integrated workflow. A robust, self-validating system leverages the strengths of each method to build a complete profile of the target compound.

Caption: An Integrated Strategy for Comprehensive Elemental Analysis.

This logical progression ensures that foundational identity and purity are confirmed before proceeding to the more resource-intensive trace analysis required for regulatory compliance. The use of orthogonal techniques (e.g., confirming chlorine content with WDXRF) provides a higher degree of confidence in the analytical results, embodying the principles of a self-validating and trustworthy system.

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• Analytik Jena. USP <232> Elemental Impurities—Limits.

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• BA Sciences. USP <232> and <233> Elemental Impurity Testing.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine: A Guide for Laboratory Professionals

The core principle underpinning the disposal of any chemical is a thorough understanding of its potential hazards. Given the presence of a dichlorinated aromatic ring, this compound should be treated as a potentially toxic and environmentally persistent substance.[1] Chlorinated aromatic compounds are known for their potential to bioaccumulate and exhibit toxicity.[1] Therefore, all disposal procedures must be executed with the primary goals of minimizing personnel exposure and preventing environmental contamination.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a comprehensive hazard assessment is crucial. In the absence of a specific SDS, it is prudent to assume the compound may exhibit properties common to chlorinated aromatic and pyrazole amine compounds, which can include skin, eye, and respiratory irritation.

Minimum Required PPE:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if there is a risk of splashing.

• Hand Protection: Nitrile gloves are a suitable choice for incidental contact. For more extensive handling or in the case of a spill, heavier-duty chemical-resistant gloves should be used.

• Body Protection: A standard laboratory coat is required. For larger quantities or spill cleanup, a chemically resistant apron or suit is recommended.

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

II. Waste Segregation and Containerization: A Foundation for Safety

Proper segregation of chemical waste is a cornerstone of safe laboratory practice.[2] Never mix 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Waste Type	Container Requirements	Labeling Information
Solid Waste	A clearly labeled, sealable, and chemically compatible container (e.g., high-density polyethylene - HDPE).	"Hazardous Waste," "1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine," "Solid," and the date of accumulation.
Liquid Waste (in solution)	A clearly labeled, sealable, and chemically compatible container (e.g., HDPE or glass, depending on the solvent). Ensure the container is vented if necessary.	"Hazardous Waste," "1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine," the solvent(s) used, the approximate concentration, and the date of accumulation.
Contaminated Labware (e.g., pipette tips, weighing boats)	A designated, sealed container (e.g., a labeled zip-top bag or a rigid container) placed within the solid waste container.	"Hazardous Waste - Contaminated Debris"

III. Disposal Procedures: A Step-by-Step Guide

The following procedures provide a framework for the safe disposal of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. Always adhere to your institution's specific hazardous waste disposal protocols.

A. Disposal of Unused or Expired Solid Compound

• Work in a Fume Hood: All manipulations of the solid compound must be performed within a certified chemical fume hood.

• Prepare the Waste Container: Obtain a designated hazardous waste container from your institution's EHS department. Ensure it is properly labeled.

• Transfer the Compound: Carefully transfer the solid 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine from its original container into the hazardous waste container. Use a dedicated scoop or spatula.

• Decontaminate Tools: Thoroughly decontaminate any tools used in the transfer process with a suitable solvent (e.g., acetone or ethanol), collecting the rinsate as hazardous liquid waste.

• Seal and Store: Securely seal the hazardous waste container and store it in a designated satellite accumulation area.[3]

B. Disposal of Solutions Containing the Compound

• Collect in a Designated Container: All liquid waste containing 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine should be collected in a properly labeled hazardous waste container.

• Avoid Mixing: Do not mix incompatible waste streams. For instance, halogenated and non-halogenated solvent waste should be kept separate if required by your facility.

• Seal and Store: Tightly seal the liquid waste container and place it in secondary containment within a designated satellite accumulation area.

C. Handling Empty Containers

Empty containers that once held 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine must be handled as hazardous waste unless they are triple-rinsed.[4]

• Triple Rinsing:

  • Rinse the container three times with a suitable solvent that can dissolve the compound.

  • Collect all rinsate as hazardous liquid waste.

  • After triple rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous lab glass or plastic.

• Disposal without Rinsing: If triple rinsing is not feasible, the empty container must be disposed of as solid hazardous waste.

IV. Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key. All laboratory personnel should be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, and spill kits.

A. Spill Cleanup

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or a suitable non-reactive absorbent material (e.g., vermiculite or sand).

  • Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

  • Wipe the spill area with a suitable solvent and a clean cloth, collecting the cloth as hazardous waste.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and your institution's EHS department immediately.

  • Prevent others from entering the area.

  • Only trained personnel with appropriate respiratory protection should attempt to clean up a large spill.

B. Personnel Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are experiencing difficulty breathing, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

V. Regulatory Compliance: Adherence to EPA and OSHA Standards

The disposal of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine falls under the purview of the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[2][5]

• EPA: The EPA regulates the generation, transportation, treatment, storage, and disposal of hazardous waste.[6] Your institution's EHS department will have procedures in place to ensure compliance with these regulations.

• OSHA: OSHA's Hazard Communication Standard requires that information about chemical hazards is communicated to employees through labels, SDSs, and training.[7][8]

VI. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Caption: Disposal workflow for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant disposal of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, thereby protecting themselves, their colleagues, and the environment.

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Navigating the Unseen: A Guide to Personal Protective Equipment for 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. Yet, familiarity must not breed complacency. The compound 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, a substituted aromatic amine and pyrazole derivative, represents a class of molecules that, while promising in their applications, demand our utmost respect and caution in the laboratory. This guide provides a comprehensive framework for the selection and use of personal protective equipment (PPE) when working with this compound, grounding our recommendations in established safety principles for related chemical classes.

Understanding the Inherent Risks: A Foundation for Safety

Aromatic amines are a class of compounds recognized for their potential health hazards, including carcinogenicity, mutagenicity, and toxicity.[1][2] Many are readily absorbed through the skin, making dermal contact a significant route of exposure.[1] Similarly, pyrazole-containing compounds can exhibit a range of toxicological properties. For instance, the parent compound, 1H-pyrazole, is harmful if swallowed, toxic in contact with skin, and can cause serious eye damage and skin irritation.[3]

Data from the European Chemicals Agency (ECHA) for the closely related 1H-pyrazol-4-amine indicates classifications for acute oral toxicity, skin irritation, eye irritation, and specific target organ toxicity, particularly affecting the respiratory system.[4] A safety data sheet for a similar compound further highlights hazards such as being toxic if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation. Given this information, we must handle 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine with the assumption that it possesses a comparable, if not more pronounced, hazard profile due to the presence of the dichlorophenyl group.

A Multi-Layered Defense: Personal Protective Equipment Protocol

A robust PPE strategy is not merely a checklist but a comprehensive system designed to minimize exposure through all potential routes. This protocol outlines a multi-layered approach, beginning with engineering controls and culminating in specific personal protective measures.

Primary Engineering Controls: The First Line of Defense

All manipulations of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine, from weighing and transferring solids to preparing solutions and running reactions, must be conducted within a certified chemical fume hood.[5] This primary engineering control is non-negotiable, as it effectively captures and exhausts vapors, dusts, and aerosols, significantly reducing the risk of inhalation exposure.

Personal Protective Equipment: Your Immediate Barrier

The following PPE is mandatory when handling 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine. The selection is based on a conservative assessment of the potential hazards.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes of liquids and airborne particles, preventing contact with the eyes and mucous membranes. Standard safety glasses are insufficient.
Hand Protection	Double gloving with a nitrile inner glove and a chemically resistant outer glove (e.g., butyl rubber or Viton).	Provides a robust barrier against dermal absorption. The inner glove offers protection in case the outer glove is breached. Always inspect gloves for integrity before use.[5]
Body Protection	A lab coat, supplemented with a chemically resistant apron. For larger quantities or procedures with a high splash potential, chemical-resistant coveralls are recommended.	Protects the skin on the arms and body from contamination.
Respiratory Protection	For handling small quantities of solid material where dust generation is minimal, a properly fitted N95 respirator may be sufficient within a fume hood. For procedures with a higher risk of aerosol or dust generation, or when handling larger quantities, a powered air-purifying respirator (PAPR) with an appropriate cartridge is required.[6]	Minimizes the risk of inhaling fine particles or aerosols.

Procedural Discipline: Donning, Doffing, and Disposal

The efficacy of PPE is as much about its correct use as its selection. Adherence to strict procedures for putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning and Doffing Sequence

Caption: Sequential process for donning and doffing PPE.

Disposal Plan

All disposable PPE, including gloves, aprons, and any contaminated lab coats, must be treated as hazardous waste. Place all used items in a designated, sealed waste container for proper disposal according to your institution's and local regulations.[2]

Risk-Based PPE Selection Workflow

The level of PPE required can be adapted based on the specific procedure and the associated risks. The following diagram illustrates a decision-making workflow to guide the selection of appropriate PPE.

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